Segetalin C

Core Science & Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide to the Discovery, Isolation, and Characterization of Segetalin C from Vaccaria segetalis

This document provides a comprehensive overview of Segetalin C, a cyclic heptapeptide (B1575542) isolated from the seeds of Vaccaria segetalis. It details the initial discovery, methods of isolation and purification, structural elucidation, and known biological activities, with a focus on its cytotoxic properties. This guide is intended to serve as a technical resource, offering detailed experimental protocols and summarizing key quantitative data for professionals in the fields of natural product chemistry, pharmacology, and oncology drug development.

Discovery and Initial Characterization

The exploration of bioactive compounds from the seeds of Vaccaria segetalis (syn. Saponaria vaccaria), a plant used in traditional Chinese medicine, led to the discovery of a family of cyclic peptides known as segetalins. The first of these, Segetalin A, was identified in 1994. Shortly thereafter, the isolation of Segetalins B, C, and D from the same plant was reported[1].

Segetalin C is a cyclic heptapeptide with the amino acid sequence Cyclo(-Gly-Leu-His-Phe-Ala-Phe-Pro-) [1]. Unlike Segetalins A and B, which demonstrated estrogenic activity, Segetalins C and D did not show significant activity in this regard[1]. The structure of synthesized Segetalin C has been rigorously confirmed using various spectroscopic methods, including Infrared (IR) Spectroscopy, Proton and Carbon-13 Nuclear Magnetic Resonance (¹H NMR, ¹³C NMR), and Mass Spectrometry (MS)[2].

Biological Activity and Cytotoxic Potential

While early studies on the naturally isolated compound did not report significant estrogenic effects, subsequent research on synthesized Segetalin C revealed potent biological activities, particularly in antifungal and cytotoxic domains[2].

Cytotoxicity

Synthetic Segetalin C has demonstrated high cytotoxicity against specific cancer cell lines. This activity suggests its potential as a lead compound for the development of novel antineoplastic agents. The cytotoxic efficacy is typically quantified by the half-maximal cytotoxic concentration (CTC₅₀) or half-maximal inhibitory concentration (IC₅₀).

Table 1: Cytotoxicity of Synthesized Segetalin C

Cell Line	Cancer Type	CTC₅₀ (µM)	Reference
Dalton's Lymphoma Ascites (DLA)	Lymphoma	3.35	[2]

| Ehrlich's Ascites Carcinoma (EAC) | Carcinoma | 5.72 |[2] |

Other Activities

In addition to its anticancer potential, Segetalin C has been shown to possess good activity against pathogenic fungi, including Candida albicans and various dermatophytes[2]. This broad bioactivity profile makes it an interesting subject for further pharmacological investigation.

Isolation and Purification from Vaccaria segetalis

The isolation of Segetalin C from its natural source involves a multi-step process of extraction and chromatographic separation. The general workflow is based on successive solvent partitioning to separate compounds based on polarity, followed by fine purification.

Caption: Workflow for the isolation and purification of Segetalin C.

Detailed Experimental Protocol: Isolation

The following protocol is a generalized procedure based on methods reported for the isolation of cyclic peptides from Vaccaria segetalis[3].

• Preparation and Defatting:

  • Air-dry the seeds of Vaccaria segetalis and grind them into a fine powder.

  • Macerate the powdered seeds (e.g., 50 kg) with petroleum ether at room temperature (2x) to remove lipids and non-polar components. Discard the petroleum ether extract.

• Ethanolic Extraction:

  • Extract the defatted seed powder with 95% ethanol (3x) at room temperature with constant agitation.

  • Combine the ethanolic extracts and concentrate them under reduced pressure using a rotary evaporator to yield a viscous crude extract.

• Solvent Partitioning:

  • Suspend the crude extract in distilled water.

  • Perform successive liquid-liquid partitioning of the aqueous suspension with solvents of increasing polarity:

    • First, partition against dichloromethane (B109758) (CH₂Cl₂).

    • Next, partition the remaining aqueous layer against ethyl acetate (EtOAc).

    • Finally, partition the remaining aqueous layer against n-butanol.

  • Collect and concentrate each fraction. Segetalin C is primarily found in the ethyl acetate fraction[3].

• Chromatographic Purification:

  • Subject the dried ethyl acetate fraction to column chromatography over a silica gel stationary phase.

  • Elute the column with a gradient solvent system, such as chloroform-methanol, to separate the components.

  • Monitor the collected fractions using Thin Layer Chromatography (TLC).

  • Pool the fractions containing the target compound.

  • Perform final purification using preparative High-Performance Liquid Chromatography (HPLC) on a C18 column to obtain pure Segetalin C.

• Structural Confirmation:

  • Confirm the identity and purity of the isolated compound using High-Resolution Mass Spectrometry (HR-MS) and 1D/2D NMR spectroscopy[2][4].

Mechanism of Action: A Proposed Apoptotic Pathway

While the precise signaling pathway for Segetalin C-induced cytotoxicity has not been fully elucidated, the mechanisms of other cytotoxic cyclic peptides often involve the induction of apoptosis[5][6]. Apoptosis is a programmed cell death pathway critical for eliminating damaged or cancerous cells. Key events include cell cycle arrest, activation of caspases, and modulation of the Bcl-2 family of proteins[5][7]. The pathway below represents a generalized mechanism by which cytotoxic peptides may induce apoptosis in cancer cells.

Caption: Generalized pathway of apoptosis induction by cytotoxic peptides.

Detailed Experimental Protocol: Apoptosis Assay

The induction of apoptosis can be quantitatively assessed using flow cytometry with Annexin V and Propidium Iodide (PI) staining.

• Cell Culture and Treatment:

  • Plate cancer cells (e.g., DLA or EAC) in a 12-well plate at a density of 3 x 10⁴ cells per well and culture for 24 hours.

  • Treat the cells with Segetalin C at its predetermined CTC₅₀ concentration for 24-72 hours. Include an untreated control and a positive control (e.g., 5-Fluorouracil).

• Staining:

  • After treatment, harvest the cells and wash them with cold Phosphate-Buffered Saline (PBS).

  • Resuspend the cells in 200 µL of annexin-binding buffer.

  • Add 4 µL of Annexin V-FITC and incubate in the dark for 20 minutes at room temperature.

  • Add Propidium Iodide (PI) just before analysis.

• Flow Cytometry:

  • Analyze a minimum of 10,000 events per sample using a flow cytometer.

  • Quantify the cell populations:

    • Viable cells: Annexin V-negative and PI-negative.

    • Early apoptotic cells: Annexin V-positive and PI-negative.

    • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Conclusion and Future Directions

Segetalin C, a cyclic peptide from Vaccaria segetalis, stands out as a promising natural product with significant cytotoxic activity against lymphoma and carcinoma cell lines. Its defined structure and potent bioactivity warrant further investigation. Future research should focus on elucidating its specific molecular target and signaling pathway to better understand its mechanism of action. Additionally, structure-activity relationship (SAR) studies, involving the synthesis of analogues, could optimize its cytotoxic potency and selectivity, paving the way for its development as a potential therapeutic agent in oncology.

References

• 1. Cancer Treatment by Caryophyllaceae-Type Cyclopeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and pharmacological investigation of segetalin C as a novel antifungal and cytotoxic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. BJOC - Efficient solid-phase synthesis and structural characterization of segetalins A–H, J and K [beilstein-journals.org]
• 5. Synthetic Peptides Induce Human Colorectal Cancer Cell Death via Proapoptotic Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Induction of apoptosis and cell cycle arrest in colorectal cancer cells by novel anticancer metabolites of Streptomyces sp. 801 - PMC [pmc.ncbi.nlm.nih.gov]

The Ribosomal Pathway to Caryophyllaceae-like Cyclic Peptides: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth exploration of the ribosomal-dependent biosynthesis of Caryophyllaceae-like cyclic peptides, also known as orbitides. Tailored for researchers, scientists, and drug development professionals, this document details the core mechanisms, experimental protocols, and quantitative data associated with this fascinating class of natural products. Caryophyllaceae-like cyclic peptides are ribosomally synthesized and post-translationally modified peptides (RiPPs) that are gaining attention for their diverse biological activities and potential as therapeutic agents.[1]

Core Biosynthetic Pathway

The biosynthesis of Caryophyllaceae-like cyclic peptides is a multi-step process that begins with the ribosomal synthesis of a precursor peptide.[1][2][3] This precursor peptide typically contains three key domains: an N-terminal leader peptide, a central core peptide that will become the final cyclic product, and a C-terminal follower or recognition sequence.[2][4] The processing of this precursor into a mature cyclic peptide is orchestrated by a series of specialized enzymes.

In the model organism Saponaria vaccaria (Caryophyllaceae), this process is primarily carried out by two key enzymes: oligopeptidase 1 (OLP1) and peptide cyclase 1 (PCY1).[4][5] OLP1 is responsible for the initial cleavage at the N-terminus of the core peptide. Subsequently, PCY1, a serine protease-like enzyme, catalyzes the excision of the C-terminal follower sequence and the concomitant cyclization of the core peptide to form the final head-to-tail cyclic structure.[4][5] A similar pathway has been identified in Pseudostellaria heterophylla, involving a key peptide cyclase designated as PhPCY3.[1]

Biosynthetic pathway of Caryophyllaceae-like cyclic peptides.

Quantitative Data Summary

The following tables summarize key quantitative data related to the biosynthesis of Caryophyllaceae-like cyclic peptides, providing a basis for experimental design and comparison.

Enzyme	Substrate	KM (µM)	kcat (s-1)	kcat/KM (M-1s-1)	Source
PCY1	Presegetalin A1 [14-32]	0.77	6.0 x 10-2	7.8 x 104	[6]
PCY1	VTACITWP-FQA	-	-	~29x faster than PatGmac	[7]
PCY1	VTACITWP-IQT	-	-	~11x faster than PatGmac	[7]
Table 1: Kinetic parameters of Peptide Cyclase 1 (PCY1).

Plant Species	Cyclic Peptide	Precursor Gene	Core Peptide Sequence	Leader Peptide Sequence	Follower Peptide Sequence
Saponaria vaccaria	Segetalin A	Sga1	GVPVWA	MSPILAHDVVKPQ	FQAKDVENASAPV
Saponaria vaccaria	Segetalin J	Sgj1	FGTHGLPAP	-	-
Saponaria vaccaria	Segetalin K	-	GRVKA	-	-
Dianthus caryophyllus	-	-	GVAWA	MSPILAHDVVKPQ	FQAKDVENASAPV
Pseudostellaria heterophylla	Heterophyllin B	PhPreHB	IFGGLPPP	-	-
Pseudostellaria heterophylla	Pseudostellarin E	PhPrePE	-	-	-
Pseudostellaria heterophylla	Pseudostellarin F	PhPrePF	-	-	-
Pseudostellaria heterophylla	Pseudostellarin G	PhPrePG	-	-	-
Table 2: Examples of Caryophyllaceae-like cyclic peptides and their precursor components.[1][2][3][8]

Experimental Protocols

This section provides detailed methodologies for key experiments in the study of Caryophyllaceae-like cyclic peptide biosynthesis.

Genome and Transcriptome Mining for Precursor Genes

The identification of precursor peptide genes is the first step in characterizing the biosynthesis of novel cyclic peptides. This is typically achieved through bioinformatics analysis of genomic and transcriptomic data.

Workflow for mining precursor genes.

Protocol:

• Data Acquisition: Obtain raw genomic or transcriptomic sequencing data from public databases (e.g., NCBI SRA) or through sequencing of the plant of interest.

• Data Quality Control and Assembly: Use tools like Trimmomatic to clean raw reads and Trinity or SPAdes for de novo assembly of transcriptomes or genomes, respectively.

• Homology Searching: Employ BLAST (tblastn) or HMMER to search the assembled data for sequences homologous to known Caryophyllaceae-like cyclic peptide precursors or conserved domains.

• Candidate Gene Analysis: Analyze the identified candidate genes for the characteristic precursor structure (leader-core-follower). Tools like RiPPMiner can aid in this analysis.[9]

• Phylogenetic Analysis: Construct phylogenetic trees to understand the evolutionary relationships of the newly identified precursor genes with known sequences.

Heterologous Expression in Nicotiana benthamiana

Transient expression in Nicotiana benthamiana is a rapid and efficient method to functionally characterize precursor genes and biosynthetic enzymes.[10][11]

Protocol:

• Vector Construction: Clone the coding sequences of the precursor peptide and the processing enzymes (e.g., OLP1 and PCY1) into a plant expression vector (e.g., pEAQ-HT) under the control of a strong constitutive promoter like the CaMV 35S promoter.

• Agrobacterium tumefaciens Transformation: Transform the expression constructs into a suitable A. tumefaciens strain (e.g., GV3101).

• Agroinfiltration:

  • Grow overnight cultures of A. tumefaciens carrying the constructs.

  • Pellet the cells by centrifugation and resuspend in infiltration buffer (10 mM MES pH 5.6, 10 mM MgCl₂, 150-200 µM acetosyringone) to an OD₆₀₀ of 0.5-1.0.[12]

  • For co-expression, mix the bacterial suspensions in a 1:1 ratio. It is also recommended to co-infiltrate a strain carrying a silencing suppressor like p19.[7]

  • Infiltrate the abaxial side of young, fully expanded N. benthamiana leaves using a needleless syringe.[13][14]

• Incubation and Harvesting: Incubate the infiltrated plants for 3-5 days. Harvest the infiltrated leaf tissue for peptide extraction and analysis.

Peptide Extraction and Analysis by LC-MS

Liquid chromatography-mass spectrometry (LC-MS) is the primary technique for the detection and quantification of cyclic peptides.

Protocol:

• Extraction:

  • Homogenize the harvested plant tissue in a suitable solvent, such as 80% methanol.

  • Centrifuge to pellet cell debris and collect the supernatant.

  • Dry the supernatant and resuspend in an appropriate solvent for LC-MS analysis.

• LC-MS Analysis:

  • Use a C18 reverse-phase column for separation.

  • Employ a water/acetonitrile gradient containing 0.1% formic acid as the mobile phase.[11][15]

  • Set the mass spectrometer to operate in positive ion mode and perform full scans and tandem MS (MS/MS) for peptide identification and fragmentation analysis.

  • For quantitative analysis, use selected reaction monitoring (SRM) or parallel reaction monitoring (PRM) with authentic standards if available.[2]

Structural Elucidation by NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is essential for determining the three-dimensional structure of novel cyclic peptides.

Protocol:

• Sample Preparation: Purify the cyclic peptide to >95% purity and dissolve it in a suitable deuterated solvent (e.g., CD₃OH, DMSO-d₆).

• NMR Data Acquisition: Acquire a suite of 1D (¹H) and 2D (COSY, TOCSY, NOESY, HSQC, HMBC) NMR spectra.[16]

• Structure Calculation:

  • Assign all proton and carbon resonances using the 2D NMR data.

  • Use NOESY cross-peaks to derive inter-proton distance restraints.

  • Employ software like CYANA or XPLOR-NIH to calculate a family of 3D structures consistent with the experimental restraints.

Conclusion

The ribosomal biosynthesis of Caryophyllaceae-like cyclic peptides represents a fascinating area of natural product research with significant potential for drug discovery. The methodologies outlined in this guide provide a comprehensive framework for the identification, characterization, and production of these promising biomolecules. Further research into the diversity of precursor peptides and the engineering of the biosynthetic machinery will undoubtedly unlock new opportunities in peptide-based therapeutics.

References

• 1. Identification of a key peptide cyclase for novel cyclic peptide discovery in Pseudostellaria heterophylla - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The biosynthesis of Caryophyllaceae-like cyclic peptides in Saponaria vaccaria L. from DNA-encoded precursors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchonline.jcu.edu.au [researchonline.jcu.edu.au]
• 5. Agrobacterium-Mediated Transient Expression in Nicotiana benthamiana Leaves [protocols.io]
• 6. Mining raw plant transcriptomic data for new cyclopeptide alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. patharkar.com [patharkar.com]
• 8. Cancer Treatment by Caryophyllaceae-Type Cyclopeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Genome mining strategies for ribosomally synthesised and post-translationally modified peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Development of an LC-MS/MS peptide mapping protocol for the NISTmAb - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. jacobslab.sites.vib.be [jacobslab.sites.vib.be]
• 14. Simplified Protocol to Demonstrate Gene Expression in Nicotiana benthamiana Using an Agrobacterium-Mediated Transient Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Practical Protocol for Making Calibration Curves for Direct and Sensitive Quantitative LC Orbitrap-MS of Large Neuropeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Heterophyllin B: Combining Isotropic and Anisotropic NMR for the Conformational Analysis of a Natural Occurring Cyclic Peptide - PMC [pmc.ncbi.nlm.nih.gov]

Initial Pharmacological Screening of Segetalin C: A Technical Guide

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

Segetalin C, a cyclic heptapeptide (B1575542) originally isolated from the seeds of Vaccaria segetalis, has demonstrated notable bioactivity in preliminary pharmacological studies. As a member of the Caryophyllaceae-type cyclopeptides, it represents a class of natural products with significant therapeutic potential. This document provides a comprehensive technical overview of the initial pharmacological screening of synthetically produced Segetalin C, focusing on its cytotoxic, antifungal, and anthelmintic properties. Detailed experimental methodologies, quantitative data summaries, and workflow visualizations are presented to guide further research and development efforts.

Introduction

Cyclic peptides are a class of compounds that have garnered significant interest in drug discovery due to their unique structural scaffolds, high receptor affinity, and enhanced stability compared to their linear counterparts. Segetalin C, with the amino acid sequence cyclo(-Gly-Leu-His-Phe-Ala-Phe-Pro-), is a natural product that has been successfully synthesized for biological evaluation.[1] Initial screenings have revealed a promising pharmacological profile, particularly in the areas of oncology and infectious diseases. This guide consolidates the publicly available data on its primary bioactivities to serve as a foundational resource for researchers.

Quantitative Bioactivity Data

The primary pharmacological activities of Segetalin C have been quantified against various cell lines and microbial strains. The following tables summarize the key efficacy metrics reported in initial studies.

Table 1: In Vitro Cytotoxicity of Segetalin C

Cell Line	Cell Type	Potency Metric	Value (µM)	Reference
DLA	Dalton's Lymphoma Ascites	CTC₅₀	3.35	[1]
EAC	Ehrlich's Ascites Carcinoma	CTC₅₀	5.72	[1]
*CTC₅₀: 50% cytotoxic concentration, the concentration required to induce death in 50% of the cell population.

Table 2: Antifungal Activity of Segetalin C

Fungal Species	Type	Potency Metric	Value (µg/mL)	Reference
Candida albicans	Pathogenic Yeast	MIC	6	[2]
Trichophyton mentagrophytes	Dermatophyte	MIC	6	[2]
Microsporum audouinii	Dermatophyte	MIC	6	[2]
MIC: Minimum Inhibitory Concentration, the lowest concentration of a substance that prevents visible growth of a microorganism.

Table 3: Anthelmintic Activity of Segetalin C

Organism Model	Species	Concentration Tested	Observation	Reference
Earthworm	Megascoplex konkanensis	2 mg/mL	Potent Activity	[2]
Earthworm	Pontoscotex corethruses	2 mg/mL	Potent Activity	[2]
Earthworm	Eudrilus eugeniea	2 mg/mL	Potent Activity	[2]

Experimental Protocols

The following protocols are based on standard methodologies employed for the initial screening of cyclic peptides and align with the reported activities of Segetalin C.

In Vitro Cytotoxicity Assay

This protocol describes a method to determine the 50% cytotoxic concentration (CTC₅₀) of Segetalin C against tumor cell lines.

• Cell Lines and Culture:

  • Dalton's Lymphoma Ascites (DLA) and Ehrlich's Ascites Carcinoma (EAC) cells are maintained in appropriate culture media (e.g., RPMI-1640 or DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.

  • Cells are cultured at 37°C in a humidified atmosphere of 5% CO₂.

• Assay Procedure (MTT-based):

  • Harvest cells during their exponential growth phase and assess viability using a Trypan Blue exclusion test.

  • Seed the cells into a 96-well microtiter plate at a density of approximately 1 x 10⁵ cells/mL.

  • Prepare serial dilutions of Segetalin C in the culture medium. Add the diluted compound to the wells to achieve a range of final concentrations. Include wells with untreated cells (negative control) and a known cytotoxic agent (positive control).

  • Incubate the plate for 24-48 hours at 37°C and 5% CO₂.

  • Add 20 µL of a 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for an additional 4 hours.

  • Add 100 µL of a solubilization buffer (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the viability against the logarithm of the Segetalin C concentration and determine the CTC₅₀ value using non-linear regression analysis.

Antifungal Susceptibility Testing

This protocol details the determination of the Minimum Inhibitory Concentration (MIC) using the broth microdilution method, consistent with CLSI (Clinical and Laboratory Standards Institute) guidelines.

• Microorganisms and Media:

  • Fungal strains (C. albicans, T. mentagrophytes, M. audouinii) are cultured on a suitable agar (B569324) medium (e.g., Sabouraud Dextrose Agar).

  • A standardized inoculum is prepared in a liquid medium (e.g., RPMI-1640) to a concentration of approximately 0.5 x 10³ to 2.5 x 10³ cells/mL.

• Assay Procedure:

  • Perform a two-fold serial dilution of Segetalin C in a 96-well microtiter plate using the appropriate broth medium.

  • Inoculate each well with the standardized fungal suspension. Include a positive control well (fungus with no compound) and a negative control well (medium only). A known antifungal agent (e.g., Griseofulvin) is used as a reference standard.[2]

  • Incubate the plates at 35°C for 24-48 hours.

  • Visually inspect the plates for turbidity. The MIC is defined as the lowest concentration of Segetalin C at which no visible growth is observed.

Anthelmintic Activity Assay

This protocol describes an in vitro assay using adult earthworms, which serve as a common preliminary model for anthelmintic activity.

• Organism Model:

  • Adult Indian earthworms (Megascoplex konkanensis, Pontoscotex corethruses, or Eudrilus eugeniea), approximately 5-8 cm in length, are used.

  • Worms are washed with normal saline to remove any adhering soil or fecal matter before the experiment.

• Assay Procedure:

  • Prepare the test solution of Segetalin C at a concentration of 2 mg/mL in normal saline.

  • Place individual earthworms in separate petri dishes containing the Segetalin C solution.

  • A control group is maintained in normal saline, and a reference standard group is treated with a known anthelmintic drug (e.g., Mebendazole).

  • Observe the worms and record two endpoints:

    • Time to Paralysis: Noted when no movement is observed except when the worm is shaken vigorously.

    • Time to Death: Confirmed when the worm loses all motility, does not respond to vigorous stimuli, and exhibits fading body color.

Visualized Workflows and Pathways

Pharmacological Screening Workflow

The initial screening of Segetalin C follows a logical progression from synthesis to multi-faceted bioactivity assessment. This workflow ensures a comprehensive preliminary evaluation of the compound's potential.

Caption: Workflow for the initial pharmacological screening of Segetalin C.

Hypothesized Cytotoxic Mechanism of Action: Intrinsic Apoptosis Pathway

While the precise molecular mechanism of Segetalin C's cytotoxicity has not been elucidated, many cytotoxic cyclic peptides induce cell death via apoptosis. The intrinsic (mitochondrial) pathway is a plausible mechanism. This diagram illustrates a hypothesized signaling cascade initiated by Segetalin C.

Caption: Hypothesized intrinsic apoptosis pathway induced by Segetalin C.

Conclusion

Segetalin C exhibits a compelling triad (B1167595) of bioactivities—cytotoxic, antifungal, and anthelmintic—at micromolar or low microgram-per-milliliter concentrations. The data presented herein establish it as a valid lead compound for further investigation. Future studies should focus on elucidating its precise mechanisms of action, expanding screening to a broader range of cancer cell lines and microbial pathogens, and conducting in vivo efficacy and toxicity studies. The detailed protocols and workflows provided in this guide offer a robust framework for these next steps in the drug development process.

References

• 1. Synthesis and pharmacological investigation of segetalin C as a novel antifungal and cytotoxic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Unveiling the Blueprint: A Technical Guide to the Identification and Characterization of the Segetalin C Precursor Peptide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of the identification and characterization of the precursor peptide for Segetalin C, a cyclic heptapeptide (B1575542) from the seeds of Vaccaria segetalis (syn. Saponaria vaccaria). While the definitive sequence of the Segetalin C precursor has yet to be published, extensive research on the biosynthesis of related segetalins, particularly Segetalin A, provides a robust framework for its putative structure and the experimental methodologies required for its definitive identification.

Segetalin C belongs to the orbitide family of ribosomally synthesized and post-translationally modified peptides (RiPPs). These peptides are translated from a precursor gene and undergo enzymatic processing to yield the final, cyclic product. Segetalin C has demonstrated notable antifungal and cytotoxic activities, making it a person of interest for therapeutic development.[1]

The General Biosynthetic Pathway of Segetalins

Studies on Saponaria vaccaria have elucidated a conserved biosynthetic pathway for segetalins.[2][3][4] These cyclopeptides are not synthesized by non-ribosomal peptide synthetases but are products of ribosomal translation. The process begins with the transcription and translation of a precursor gene, yielding a linear peptide. This precursor peptide is characterized by a tripartite structure:

• N-terminal Leader Peptide: A sequence that guides the precursor through the biosynthetic machinery.

• Core Peptide: The amino acid sequence that will become the mature cyclic segetalin.

• C-terminal Follower Peptide: A sequence that is cleaved prior to or during cyclization.

The maturation of the precursor into the final cyclic peptide is a two-step enzymatic process, exemplified by the biosynthesis of Segetalin A.[4][5][6]

• N-terminal Cleavage: An enzyme, identified as oligopeptidase 1 (OLP1), recognizes and cleaves the N-terminal leader sequence, exposing the N-terminus of the core peptide.[4][7]

• C-terminal Cleavage and Cyclization: A second enzyme, peptide cyclase 1 (PCY1), a serine protease, performs a dual function. It cleaves the C-terminal follower peptide and simultaneously catalyzes a head-to-tail intramolecular ligation (cyclization) of the core peptide.[4][5][6]

This established pathway for Segetalin A serves as the current model for understanding the biosynthesis of Segetalin C.

A diagram of the proposed biosynthetic pathway for segetalins.

Quantitative Data and Putative Precursor Structure

While experimental data for the Segetalin C precursor is not yet available, we can summarize the known properties of the mature peptide and propose a putative structure for its precursor based on the established model.

Table 1: Characterization of Mature Segetalin C

Property	Value
Amino Acid Sequence	cyclo(-Gly-Leu-His-Phe-Ala-Phe-Pro-)
Molecular Formula	C₄₃H₅₇N₉O₇
Monoisotopic Mass	827.4432 g/mol
Average Mass	828.98 g/mol
Biological Activity	Antifungal, Cytotoxic[1]

Table 2: Anticipated Data for the Segetalin C Precursor Peptide

This table outlines the key data points researchers should aim to collect to fully characterize the Segetalin C precursor.

Property	Description
Precursor Gene ID	GenBank accession number or internal identifier for the cloned gene.
Full Precursor Peptide Sequence	The complete amino acid sequence, including the leader, core (Segetalin C), and follower peptides.
Leader Peptide Sequence & Length	The specific N-terminal sequence cleaved by OLP1.
Follower Peptide Sequence & Length	The specific C-terminal sequence removed by PCY1.
Precursor Molecular Weight	The calculated and experimentally determined mass of the full linear precursor.
Expression Profile	Tissues and developmental stages where the precursor gene is expressed (e.g., developing seeds).[2][3]

Experimental Protocols for Identification and Characterization

The following protocols, derived from studies on Segetalin A and other plant cyclopeptides, provide a comprehensive workflow for the identification and characterization of the Segetalin C precursor.[2][6][8]

References

• 1. shimadzu.com [shimadzu.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. sciex.com [sciex.com]
• 4. Development of LC-MS/MS analysis of cyclic dipeptides and its application to tea extract - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chromatographytoday.com [chromatographytoday.com]
• 6. Identification of a key peptide cyclase for novel cyclic peptide discovery in Pseudostellaria heterophylla - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Plant derived cyclic peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Identification and functional analysis of novel precursor genes in cyclic peptide biosynthesis in Pseudostellaria heterophylla - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Molecular Architecture of Segetalin C: A Spectroscopic Interpretation

For Immediate Release

Shanghai, China – December 3, 2025 – In a comprehensive guide tailored for researchers, scientists, and professionals in drug development, this document provides an in-depth technical analysis of the spectroscopic data used to elucidate the structure of Segetalin C, a cyclic heptapeptide (B1575542) with the amino acid sequence Cyclo(-Gly-Leu-His-Phe-Ala-Phe-Pro-). This guide summarizes key quantitative data, details experimental methodologies, and presents a visual workflow for the structural interpretation process.

Segetalin C belongs to a class of cyclic peptides isolated from the seeds of Vaccaria segetalis. These compounds have garnered interest in the scientific community for their potential pharmacological activities. The precise determination of their molecular structure is a prerequisite for understanding their biological function and for any future drug development endeavors. The structural elucidation of Segetalin C relies on a combination of modern spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass Spectrometry (HRMS).

Spectroscopic Data Summary

High-Resolution Mass Spectrometry (HRMS)

High-resolution mass spectrometry provides a highly accurate determination of the molecular weight of Segetalin C, confirming its elemental composition.

Parameter	Value	Reference
Molecular Formula	C₄₀H₅₁N₉O₇	[1]
Calculated m/z [M+H]⁺	770.3985	[1]
Found m/z [M+H]⁺	770.3904	[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone for determining the connectivity of atoms within a molecule. For a cyclic peptide like Segetalin C, 2D NMR experiments such as COSY (Correlation Spectroscopy), TOCSY (Total Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are employed to assign the proton (¹H) and carbon (¹³C) signals to specific amino acid residues and to confirm the peptide sequence. Although the explicit chemical shift and coupling constant data for Segetalin C are not published in a tabulated format, it has been reported that NMR spectroscopic analysis in deuterated solvents like DMSO-d₆ or D₂O fully corroborates the amino acid sequence and the cyclic structure of synthetically produced Segetalin C.[2]

For comparative purposes, the ¹³C NMR data for the closely related Segetalin D in D₂O is presented below. The substitution of a serine residue in Segetalin D for the histidine residue in Segetalin C would primarily affect the chemical shifts of the carbons within and adjacent to that residue.

Table 2: ¹³C NMR Chemical Shifts (δ, ppm) for Segetalin D in D₂O (150 MHz) [1]

Chemical Shift (ppm)
172.32
171.20
171.09
170.97
169.99
156.54
130.59
128.10
115.59
60.87
56.80
54.68
49.06
43.66
39.21
36.63
31.78
30.24
27.17
22.90
19.80
18.95
17.28

Experimental Protocols

The acquisition of high-quality spectroscopic data is contingent upon meticulous experimental procedures. The following sections outline the typical methodologies employed for the analysis of segetalins.

Sample Preparation: Solid-Phase Peptide Synthesis

Segetalin C for spectroscopic analysis is often obtained via chemical synthesis. A common method is the Fmoc solid-phase peptide synthesis (SPPS).[1]

• Resin Swelling: The synthesis is initiated on a solid support, typically a resin such as 2-chlorotrityl chloride resin, which is swelled in a suitable solvent like dichloromethane (B109758) (DCM).

• Amino Acid Coupling: The C-terminal amino acid (Proline in the case of Segetalin C's linear precursor) is attached to the resin. Subsequent amino acids are then sequentially coupled to the growing peptide chain. Each coupling step involves the deprotection of the N-terminal Fmoc group, followed by the activation and coupling of the next Fmoc-protected amino acid.

• Cleavage from Resin: Once the linear heptapeptide sequence (Gly-Leu-His-Phe-Ala-Phe-Pro) is assembled, it is cleaved from the resin.

• Cyclization: The linear peptide is then subjected to a cyclization reaction in solution under high dilution to favor intramolecular cyclization over intermolecular polymerization.

• Purification: The crude cyclic peptide is purified using semi-preparative reverse-phase high-performance liquid chromatography (RP-HPLC).

High-Resolution Mass Spectrometry (HRMS)

HRMS analysis is typically performed using an electrospray ionization (ESI) source coupled to a high-resolution mass analyzer.

• Sample Preparation: A dilute solution of the purified Segetalin C is prepared in a suitable solvent, often a mixture of acetonitrile (B52724) and water with a small amount of formic acid to promote protonation.

• Infusion: The sample solution is introduced into the ESI source at a constant flow rate.

• Ionization: A high voltage is applied to the ESI needle, generating a fine spray of charged droplets. As the solvent evaporates, protonated molecular ions [M+H]⁺ of Segetalin C are released into the gas phase.

• Mass Analysis: The ions are then guided into the mass analyzer, where their mass-to-charge ratio (m/z) is measured with high accuracy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectra are recorded on high-field NMR spectrometers.

• Sample Preparation: A small amount of purified Segetalin C is dissolved in a deuterated solvent (e.g., DMSO-d₆ or D₂O).

• Data Acquisition: A series of 1D (¹H, ¹³C) and 2D (COSY, TOCSY, HSQC, HMBC) NMR experiments are performed. These experiments provide information about:

  • ¹H NMR: The chemical environment of each proton.

  • ¹³C NMR: The chemical environment of each carbon atom.

  • COSY: Correlation between protons that are coupled to each other (typically through 2-3 bonds).

  • TOCSY: Correlation between all protons within a spin system (i.e., within an amino acid residue).

  • HSQC: Correlation between protons and their directly attached carbons.

  • HMBC: Correlation between protons and carbons that are 2-3 bonds away, which is crucial for establishing the connectivity between amino acid residues.

• Data Processing and Analysis: The acquired NMR data is processed (Fourier transformation, phasing, and baseline correction) and analyzed to assign all proton and carbon signals and to piece together the molecular structure.

Logical Workflow for Spectroscopic Data Interpretation

The following diagram illustrates the logical workflow for the structure elucidation of Segetalin C using spectroscopic data.

Workflow for Segetalin C structure elucidation.

This comprehensive approach, integrating chemical synthesis with advanced spectroscopic techniques, provides a robust framework for the structural determination of Segetalin C and other complex natural products, paving the way for further investigation into their biological properties and therapeutic potential.

References

• 1. beilstein-journals.org [beilstein-journals.org]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Primary Structure of Segetalin C

Audience: Researchers, scientists, and drug development professionals.

Introduction

Segetalin C is a naturally occurring cyclic heptapeptide (B1575542) isolated from the seeds of Vaccaria segetalis (Caryophyllaceae).[1][2] Like other members of the segetalin family, it is a head-to-tail cyclic oligopeptide that has garnered interest for its unique structural features and potential biological activities.[1][2][3] While some segetalins exhibit estrogen-like or vasorelaxant properties, Segetalin C is noted for its antimicrobial properties.[1][2][4] Understanding the primary structure and the methods used for its elucidation and synthesis is fundamental for further research into its mechanism of action, structure-activity relationships, and therapeutic potential.

This guide provides a comprehensive overview of the primary structure of Segetalin C, presenting key quantitative data, detailed experimental protocols for its characterization and synthesis, and visualizations of its structure and relevant workflows.

Primary Structure and Physicochemical Properties

The primary structure of Segetalin C was determined through a combination of instrumental analyses, including two-dimensional nuclear magnetic resonance (2D NMR) and high-resolution electrospray ionization mass spectrometry (HRESIMS).[1][2]

The structure is a cyclic heptapeptide with the following amino acid sequence: Cyclo(-Gly-Leu-His-Phe-Ala-Phe-Pro-) .[2]

Figure 1: Primary structure of Segetalin C.

Quantitative Data Summary

The fundamental physicochemical properties of Segetalin C are summarized below. Mass spectrometry data confirms the elemental composition, and analytical HPLC verifies the high purity of synthesized samples.[1][3][5]

Property	Value	Source
Amino Acid Sequence	Cyclo(-Gly-Leu-His-Phe-Ala-Phe-Pro-)	[2]
Chemical Formula	C₄₀H₅₁N₉O₇
Average Molecular Weight	769.904 Da
Monoisotopic Molecular Weight	769.391145018 Da
Purity (Post-Synthesis)	>95% (via Analytical HPLC)	[1][5]

Predicted Physicochemical Properties

The following properties have been predicted computationally, providing insights into the molecule's potential behavior in biological systems.

Property	Predicted Value	Source
Water Solubility	0.051 g/L
logP	1.57 (ALOGPS), 0.083 (ChemAxon)
logS	-4.2 (ALOGPS)
pKa (Strongest Acidic)	11.5
pKa (Strongest Basic)	6.53
Physiological Charge	0
Hydrogen Acceptor Count	8
Hydrogen Donor Count	7

Experimental Protocols

The structural identity of Segetalin C has been confirmed through rigorous characterization of both the natural isolate and synthetically produced molecules.[1][2][3][5]

Figure 2: Experimental workflow for the structural elucidation of Segetalin C.

Structural Elucidation Methodologies

The elucidation of Segetalin C's structure relies on modern spectroscopic techniques.

• High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS):

  • Objective: To determine the exact mass of the molecule and confirm its elemental composition.

  • Method: Purified Segetalin C is introduced into an ESI source coupled with a high-resolution mass analyzer (e.g., TOF or Orbitrap). The instrument is calibrated to provide high mass accuracy. The observed mass-to-charge ratio (m/z) is compared to the calculated exact mass for the proposed molecular formula (C₄₀H₅₁N₉O₇). For Segetalin C, the experimental data matched the calculated mass, confirming the formula.[1][5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Objective: To determine the amino acid sequence, stereochemistry, and cyclic connectivity of the peptide.

  • Method: The sample is dissolved in a suitable deuterated solvent (e.g., DMSO-d₆).[1][5] A suite of 2D NMR experiments is performed on a high-field NMR spectrometer (e.g., 500 or 600 MHz).[6][7]

    • COSY (Correlation Spectroscopy): Identifies proton-proton couplings within each amino acid residue's spin system.

    • TOCSY (Total Correlation Spectroscopy): Correlates all protons within a given amino acid residue's spin system.

    • NOESY (Nuclear Overhauser Effect Spectroscopy): Shows through-space correlations between protons that are close to each other (<5 Å), which is crucial for determining the amino acid sequence and the overall conformation.

    • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two to three bonds, helping to link adjacent amino acid residues.

  • Data Analysis: The combination of these spectra allows for the unambiguous assignment of all proton and carbon signals and confirms the peptide backbone's covalent structure and head-to-tail cyclization.[2]

Solid-Phase Peptide Synthesis (SPPS)

An efficient solid-phase strategy has been developed for the total synthesis of segetalins, including Segetalin C.[1][3] This method overcomes the challenges of earlier solution-phase syntheses, such as long reaction times and risk of racemization.[1]

Figure 3: Workflow for the solid-phase synthesis of Segetalin C.

Detailed Protocol:

• Resin Preparation: Cost-effective 2-chlorotrityl chloride resin is swelled in dichloromethane (B109758) (DCM).[1][6]

• First Amino Acid Loading: The C-terminal amino acid (Fmoc-Pro-OH) is loaded onto the resin.[6]

• Peptide Chain Elongation: The linear peptide is assembled using standard Fmoc-SPPS chemistry.[3][6]

  • Fmoc Deprotection: The Fmoc protecting group on the N-terminus is removed using a solution of piperidine (B6355638) in dimethylformamide (DMF).

  • Amino Acid Coupling: The next Fmoc-protected amino acid is activated with coupling reagents (e.g., HOBt/HBTU) and coupled to the free N-terminus of the growing peptide chain.[5] This cycle is repeated for each amino acid in the sequence.

• Cleavage: The fully assembled linear peptide is cleaved from the resin using a mild cleavage cocktail (e.g., 1% trifluoroacetic acid in DCM).[6]

• Cyclization: The linear precursor undergoes a head-to-tail macrocyclization reaction. This critical step is mediated by the coupling reagent PyBOP (benzotriazol-1-yloxytripyrrolidinophosphonium hexafluorophosphate) in DMF under moderately dilute conditions (10⁻³ M).[1][3][5]

• Purification and Verification: The crude cyclic peptide is purified by preparative reverse-phase high-performance liquid chromatography (RP-HPLC).[3][6] The final product's purity (>95%) is confirmed by analytical HPLC, and its identity is re-confirmed by HRESIMS and NMR.[1][3][5] This synthetic strategy yields the target segetalins in the 45-70% range.[3][5]

Conclusion

Segetalin C is a cyclic heptapeptide with a defined primary structure of Cyclo(-Gly-Leu-His-Phe-Ala-Phe-Pro-). Its structural elucidation has been accomplished through a combination of HRESIMS and 2D NMR spectroscopy. Furthermore, an efficient and scalable solid-phase synthesis protocol has been established, enabling the production of high-purity Segetalin C for further biological evaluation. This detailed structural and methodological foundation is crucial for drug development professionals and researchers aiming to explore the antimicrobial potential and structure-activity relationships of this and related plant-derived cyclopeptides.

References

• 1. BJOC - Efficient solid-phase synthesis and structural characterization of segetalins A–H, J and K [beilstein-journals.org]
• 2. Cancer Treatment by Caryophyllaceae-Type Cyclopeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. beilstein-journals.org [beilstein-journals.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. beilstein-journals.org [beilstein-journals.org]
• 7. researchgate.net [researchgate.net]

The Segetalin Family of Cyclopeptides: A Technical Guide for Researchers and Drug Development Professionals

An In-depth Exploration of the Discovery, Synthesis, Biological Activities, and Experimental Protocols of Cyclopeptides from Vaccaria segetalis

The Segetalin family of cyclopeptides, derived from the seeds of Vaccaria segetalis (also known as Saponaria vaccaria), represents a class of bioactive natural products with a diverse range of pharmacological activities.[1] Since the initial discovery of Segetalin A in 1994, this family has expanded to include at least ten members (Segetalins A-H, J, and K), each with a unique amino acid sequence and corresponding biological profile.[1][2][3] This technical guide provides a comprehensive overview of the Segetalin family, including their structures, biological activities with quantitative data, detailed experimental protocols for their synthesis and bioassays, and insights into their potential mechanisms of action.

Structural Diversity and Physicochemical Properties

The Segetalins are cyclic oligopeptides typically composed of five to nine proteinogenic amino acids.[4] The primary structures of known Segetalins are detailed in Table 1. The cyclic nature of these peptides confers significant conformational rigidity, which is crucial for their biological activity.

Table 1: Amino Acid Sequences of the Segetalin Family of Cyclopeptides

Segetalin	Amino Acid Sequence	Reference
Segetalin A	cyclo(Ala-Gly-Val-Pro-Val-Trp)	[1]
Segetalin B	cyclo(Gly-Val-Ala-Trp-Ala)	[1]
Segetalin C	cyclo(Gly-Leu-His-Phe-Ala-Phe-Pro)	[1]
Segetalin D	cyclo(Gly-Pro-Tyr-Phe-Met-Ile-Pro)	[1]
Segetalin E	cyclo(Gly-Tyr-Val-Pro-Leu-Trp-Pro)	[2][5]
Segetalin F	cyclo(Gly-Pro-Ser-Phe-Trp-Val-Pro-Tyr-Leu)	[1]
Segetalin G	cyclo(Gly-Ala-Lys-Tyr-Val)	[1][6]
Segetalin H	cyclo(Gly-Phe-Ser-Tyr-Arg)	[1][6]
Segetalin J	cyclo(Ala-Gly-Val-Pro-Val-Trp-Ala)	[2]
Segetalin K	cyclo(Ala-Gly-Val-Pro-Ile-Trp-Ala)	[2]

Biological Activities and Therapeutic Potential

The Segetalin family exhibits a remarkable array of biological activities, highlighting their potential as lead compounds in drug discovery. Key activities include estrogen-like effects, cytotoxicity against cancer cell lines, and modulation of vascular tone.

Estrogen-like Activity

Segetalins A, B, G, and H have demonstrated estrogen-like activity.[1][3][7] This activity was initially observed through the increased uterine weight in ovariectomized rats upon administration of these cyclopeptides.[1] The structural resemblance in parts of the peptide sequence between Segetalin A and B is thought to be responsible for their similar estrogenic effects.[1]

Cytotoxic and Antitumor Activity

Segetalin E has shown notable cytotoxic activity against various cancer cell lines.[2] Quantitative data for its inhibitory action are summarized in Table 2. This positions Segetalin E as a potential candidate for further investigation in oncology. Other cyclopeptides from the Caryophyllaceae family have also demonstrated potent cytotoxic effects, suggesting this is a promising class of compounds for anticancer drug development.[2]

Table 2: Cytotoxic Activity of Segetalin E

Cell Line	IC₅₀ (µM)	IC₅₀ (µg/mL)	Reference
Lymphocytic leukemia P-388	~49.2	40	[2]
Dalton's lymphoma ascites (DLA)	3.71	Not Reported	[2]
Ehrlich's ascites carcinoma (EAC)	9.11	Not Reported	[2]

Vasorelaxant and Contractile Activity

Several Segetalins have been shown to affect vascular smooth muscle tone. Segetalins F, G, and H exhibit vasorelaxant activity against norepinephrine-induced contractions in rat aorta.[1] In contrast, Segetalin B displays contractile activity.[1] The presence of basic amino acid residues (Lys and Arg) in Segetalins F, G, and H is suggested to be a contributing factor to their relaxant effects, while the presence of Tryptophan in Segetalin B may be related to its contractile properties.[1]

Other Biological Activities

Segetalin E has also been reported to possess anthelmintic activity against earthworms (M. konkanensis and P. corethruses) at a dose of 2 mg/mL.[2]

Experimental Protocols

This section provides detailed methodologies for the synthesis and biological evaluation of Segetalins, compiled from various research publications.

Solid-Phase Peptide Synthesis (SPPS) of Segetalins

The following is a general protocol for the efficient solid-phase synthesis of Segetalins A–H, J, and K.[1][5]

• Resin Swelling: Swell 2-chlorotrityl chloride resin in dichloromethane (B109758) (DCM) for 20-30 minutes in a synthesis vessel.

• First Amino Acid Loading: Dissolve the first Fmoc-protected amino acid (4 equivalents) and diisopropylethylamine (DIPEA) (6 equivalents) in DCM. Add the solution to the swollen resin and agitate for 1 hour.

• Fmoc Deprotection: Treat the resin with 20% piperidine (B6355638) in N,N-dimethylformamide (DMF) for 10 minutes, and repeat once.

• Amino Acid Coupling: Dissolve the next Fmoc-protected amino acid (3 equivalents), a coupling agent such as (Benzotriazol-1-yloxy)tris(dimethylamino)phosphonium hexafluorophosphate (B91526) (BOP) (3 equivalents), and DIPEA (6 equivalents) in DMF. Add the solution to the resin and agitate for 1-2 hours. Monitor the coupling reaction using the ninhydrin (B49086) test.

• Repeat Fmoc deprotection and coupling steps until the linear peptide sequence is fully assembled.

• Cleavage from Resin: Treat the peptidyl-resin with a cleavage cocktail of 1% trifluoroacetic acid (TFA) in DCM for 1.5 hours. Collect the filtrate and repeat the cleavage twice more for 10 minutes each. Combine the filtrates and concentrate under reduced pressure. Precipitate the crude linear peptide with cold diethyl ether.

• Cyclization Reaction: Dissolve the crude linear peptide (1 equivalent) and PyBOP (2 equivalents) in anhydrous DMF (to a final concentration of 10⁻³ M).

• Initiation: Slowly add DIPEA (3 equivalents) dropwise to the vigorously stirred solution.

• Reaction: Allow the reaction to proceed overnight at room temperature under a nitrogen atmosphere.

• Solvent Removal: Remove the DMF under reduced pressure.

• Purification: Purify the crude cyclopeptide by reversed-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: Confirm the structure and purity of the final product using high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy.[5]

Cytotoxicity Assay (MTT Assay)

The following is a general protocol for assessing the cytotoxic activity of Segetalins using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[2][8]

• Cell Seeding: Seed cancer cells (e.g., P-388, DLA, EAC) in a 96-well plate at a density of 5 x 10⁴ cells per well and incubate for 4 hours.

• Compound Treatment: Treat the cells with various concentrations of the Segetalin compound and incubate for 72 hours.

• MTT Addition: Add 25 µL of MTT solution (5 mg/mL in phosphate-buffered saline) to each well and incubate for 4 hours to allow the formation of formazan (B1609692) crystals.

• Solubilization: Carefully remove the medium and add 100 µL of dimethyl sulfoxide (B87167) (DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 492 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and determine the IC₅₀ value, which is the concentration of the compound that inhibits cell growth by 50%.

Estrogen-like Activity Assay (Uterine Weight Assay in Ovariectomized Rats)

This in vivo assay is a classical method to determine estrogenic activity.[3][7]

• Animal Model: Use ovariectomized adult female rats.

• Compound Administration: Administer the test Segetalin compound to the rats, typically via subcutaneous injection, for a specified number of days.

• Positive Control: Administer a known estrogen, such as estradiol, to a control group.

• Negative Control: Administer the vehicle (e.g., saline or oil) to another control group.

• Endpoint Measurement: At the end of the treatment period, euthanize the rats and carefully dissect and weigh the uteri.

• Data Analysis: A statistically significant increase in uterine weight in the Segetalin-treated group compared to the negative control group indicates estrogen-like activity.

Potential Mechanisms of Action and Signaling Pathways

The precise molecular mechanisms underlying the diverse biological activities of the Segetalin family are still under investigation. However, based on their activities and the mechanisms of similar compounds, several potential signaling pathways can be proposed.

Estrogenic Activity Signaling Pathway

The estrogen-like effects of Segetalins A, B, G, and H are likely mediated through their interaction with estrogen receptors (ERα and ERβ).[9] Phytoestrogens, which are plant-derived compounds with estrogenic activity, typically exert their effects by binding to these receptors and initiating downstream signaling cascades that regulate gene expression.[10] The binding of a Segetalin to an estrogen receptor could lead to the recruitment of co-activator or co-repressor proteins, ultimately modulating the transcription of estrogen-responsive genes.

Proposed signaling pathway for the estrogen-like activity of Segetalins.

Cytotoxic Activity and Potential Anticancer Signaling Pathways

The cytotoxic effects of Segetalin E against cancer cells suggest its interference with critical cellular processes such as proliferation, survival, or apoptosis. Other cyclic peptides have been shown to inhibit key cancer signaling pathways. For instance, Heterophyllin B, a cyclic lipopeptide, exerts its anticancer effects by targeting the CXCR4 receptor and suppressing the PI3K/AKT signaling pathway.[11] It is plausible that Segetalin E and other cytotoxic Segetalins may act through similar mechanisms, potentially inhibiting pathways like PI3K/AKT, Wnt, or Myc, which are often dysregulated in cancer.

Logical workflow of Segetalin E's cytotoxic action on cancer cells.

Conclusion and Future Directions

The Segetalin family of cyclopeptides from Vaccaria segetalis presents a rich source of bioactive compounds with significant therapeutic potential. Their diverse activities, ranging from estrogenic to cytotoxic and vasomodulatory, make them attractive scaffolds for drug development. The detailed protocols provided in this guide for their synthesis and bio-evaluation offer a solid foundation for further research.

Future investigations should focus on elucidating the precise molecular targets and signaling pathways for each Segetalin to better understand their mechanisms of action. Structure-activity relationship (SAR) studies, facilitated by the efficient solid-phase synthesis of analogs, will be crucial in optimizing their potency and selectivity. Furthermore, in vivo studies are warranted to validate the therapeutic potential of the most promising Segetalins in preclinical models of disease. The continued exploration of this fascinating family of natural products holds great promise for the discovery of novel therapeutic agents.

References

• 1. beilstein-journals.org [beilstein-journals.org]
• 2. Cancer Treatment by Caryophyllaceae-Type Cyclopeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Estrogen-like activity of cyclic peptides from Vaccaria segetalis extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Vaccaria segetalis: A Review of Ethnomedicinal, Phytochemical, Pharmacological, and Toxicological Findings - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Three new compounds isolated from the seeds of Vaccaria segetalis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cyclic peptides from higher plants. 34. Segetalins G and H, structures and estrogen-like activity of cyclic pentapeptides from Vaccaria segetalis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In silico and in vitro studies of cytotoxic activity of different peptides derived from vesicular stomatitis virus G protein - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mechanism of action of estrogens and selective estrogen receptor modulators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Mechanisms enforcing the estrogen receptor β selectivity of botanical estrogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Solid-Phase Synthesis of Segetalin C: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the solid-phase peptide synthesis (SPPS) of Segetalin C, a cyclic heptapeptide (B1575542) with known antimicrobial properties[1][2]. The methodology is based on Fluorenylmethyloxycarbonyl (Fmoc) chemistry, utilizing a 2-chlorotrityl chloride (2-CTC) resin for the assembly of the linear peptide precursor, followed by a solution-phase head-to-tail cyclization.

Overview of the Synthesis Strategy

The synthesis of Segetalin C, with the sequence cyclo(Gly-Leu-His-Phe-Ala-Phe-Pro)[3], is a multi-step process that begins with the solid-phase assembly of the linear peptide on a 2-chlorotrityl chloride resin. This resin is selected for its acid lability, which allows for the cleavage of the peptide with side-chain protecting groups intact[1][4]. The linear peptide is then cyclized in solution, followed by the removal of all protecting groups and subsequent purification.

Key Stages of Segetalin C Synthesis:

• Linear Peptide Assembly: Stepwise addition of Fmoc-protected amino acids to the 2-CTC resin.

• Cleavage from Resin: Release of the partially protected linear peptide from the solid support.

• Solution-Phase Cyclization: Head-to-tail cyclization of the linear peptide.

• Global Deprotection: Removal of all side-chain protecting groups.

• Purification: Isolation of the final cyclic peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

Data Presentation

The following tables summarize the key reagents, conditions, and expected outcomes for the synthesis of Segetalin C.

Table 1: Materials and Reagents

Reagent	Purpose	Notes
2-Chlorotrityl chloride (2-CTC) resin	Solid support for peptide synthesis	Low loading capacity (e.g., 0.7 mmol/g) is recommended to minimize aggregation.
Fmoc-amino acids with side-chain protection	Building blocks for the peptide chain	Fmoc-His(Trt)-OH, Fmoc-Phe-OH, Fmoc-Ala-OH, Fmoc-Leu-OH, Fmoc-Gly-OH, Fmoc-Pro-OH
N,N-Dimethylformamide (DMF)	Primary solvent for washing and reactions	High purity, amine-free grade is essential.
Dichloromethane (DCM)	Solvent for resin swelling and cleavage	---
Piperidine (B6355638)	Reagent for Fmoc group removal	Typically used as a 20% solution in DMF.
HBTU/HOBt	Coupling reagents for linear assembly	Used in combination for efficient amide bond formation.[1][2]
N,N-Diisopropylethylamine (DIPEA)	Base for coupling reactions	---
Trifluoroacetic acid (TFA)	Reagent for cleavage and deprotection	Used in different concentrations for selective cleavage and global deprotection.
Triisopropylsilane (TIS)	Scavenger in deprotection cocktail	---
Water	Component of the deprotection cocktail	---
PyBOP	Coupling reagent for cyclization	Shown to be highly effective for the macrocyclization of segetalins.[1][2]
Diethyl ether	For precipitation of the peptide	---
Acetonitrile (ACN)	Mobile phase for HPLC purification	---

Table 2: Key Experimental Parameters

Parameter	Value/Condition	Purpose
Linear Peptide Synthesis
Resin Loading	0.703 mmol/g	Starting point for synthesis.[5]
Fmoc Deprotection	20% Piperidine in DMF	Removal of the temporary Fmoc protecting group.[6]
Amino Acid Coupling	3 eq. Fmoc-amino acid, 3 eq. HBTU, 3 eq. HOBt, 6 eq. DIPEA	Efficient amide bond formation.[5]
Cleavage from Resin
Cleavage Cocktail	1% TFA in DCM	Mild cleavage to yield the partially protected linear peptide.[5]
Solution-Phase Cyclization
Peptide Concentration	10⁻³ M in DMF	Moderate dilution to favor intramolecular cyclization.[1][2]
Cyclization Reagent	2 eq. PyBOP, 3 eq. DIPEA	To mediate the head-to-tail amide bond formation.[5]
Global Deprotection
Deprotection Cocktail	TFA/TIS/H₂O (95:2.5:2.5)	Removal of all side-chain protecting groups.[7]
Yields
Crude Linear Peptide	75-95%	Expected yield after cleavage from the resin.[3]
Final Cyclic Peptide	45-70%	Expected yield after purification.[1][2][3]

Experimental Protocols

Solid-Phase Synthesis of the Linear Peptide Precursor

This protocol describes the manual synthesis of the linear peptide (Gly-Leu-His(Trt)-Phe-Ala-Phe-Pro) on a 2-chlorotrityl chloride resin.

• Resin Swelling: Swell the 2-CTC resin in DCM for 30 minutes in a synthesis vessel.

• Loading of the First Amino Acid (Fmoc-Pro-OH):

  • Dissolve 4 equivalents of Fmoc-Pro-OH in DCM.

  • Add 6 equivalents of DIPEA and mix.

  • Add the amino acid solution to the swollen resin and agitate for 1 hour.

  • Cap any unreacted sites by adding methanol (B129727) and agitating for 20 minutes.

• Fmoc Deprotection:

  • Wash the resin with DMF.

  • Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat for 15 minutes.

  • Wash the resin thoroughly with DMF and DCM.

  • Confirm complete deprotection using a Kaiser test.

• Amino Acid Coupling (for subsequent amino acids):

  • In a separate vessel, dissolve 3 equivalents of the next Fmoc-amino acid, 3 equivalents of HBTU, and 3 equivalents of HOBt in DMF.

  • Add 6 equivalents of DIPEA to activate the amino acid.

  • Add the activated amino acid solution to the resin and agitate for 1-2 hours.

  • Wash the resin with DMF and DCM.

  • Confirm complete coupling using a Kaiser test.

• Chain Elongation: Repeat steps 3 and 4 for each amino acid in the sequence: Phe, Ala, Phe, His(Trt), Leu, and Gly.

Cleavage of the Linear Peptide from the Resin

• After the final amino acid coupling and Fmoc deprotection, wash the resin with DCM and dry under a stream of nitrogen.

• Add a cleavage cocktail of 1% TFA in DCM to the resin and agitate for 1.5 hours.[5]

• Filter the resin and collect the filtrate.

• Repeat the cleavage with fresh cocktail twice for 10 minutes each, combining all filtrates.[5]

• Concentrate the combined filtrate under reduced pressure.

• Precipitate the crude linear peptide by adding cold diethyl ether.

• Collect the precipitate by centrifugation and dry under vacuum.

Solution-Phase Head-to-Tail Cyclization

• Dissolve the crude linear peptide in anhydrous DMF to a concentration of 10⁻³ M in a round-bottomed flask.[1][2]

• Add 2 equivalents of PyBOP and stir to dissolve.[5]

• Slowly add 3 equivalents of DIPEA dropwise.[5]

• Allow the reaction to proceed at room temperature overnight under a nitrogen atmosphere.

• Remove the DMF under reduced pressure.

Global Deprotection and Purification

• To the flask containing the cyclized peptide, add a cleavage cocktail of TFA/TIS/H₂O (95:2.5:2.5) and stir at room temperature for 1.5 hours to remove the Trt side-chain protecting group from Histidine.[5][7]

• Concentrate the mixture under reduced pressure.

• Precipitate the crude cyclic peptide by adding cold diethyl ether.

• Collect the precipitate by centrifugation.

• Purify the crude product by semi-preparative RP-HPLC using a C18 column with a water/acetonitrile gradient containing 0.1% TFA.[5]

• Lyophilize the pure fractions to obtain the final Segetalin C product.

Mandatory Visualizations

The following diagrams illustrate the workflow for the solid-phase synthesis and cyclization of Segetalin C.

Caption: Workflow for the solid-phase synthesis of the linear precursor of Segetalin C.

Caption: Overall workflow from resin-bound peptide to pure Segetalin C.

References

• 1. BJOC - Efficient solid-phase synthesis and structural characterization of segetalins A–H, J and K [beilstein-journals.org]
• 2. beilstein-journals.org [beilstein-journals.org]
• 3. researchgate.net [researchgate.net]
• 4. Solid-phase synthesis of cyclic hexapeptides wollamides A, B and desotamide B - PMC [pmc.ncbi.nlm.nih.gov]
• 5. beilstein-journals.org [beilstein-journals.org]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]

Application Notes and Protocols for the NMR and Mass Spectrometry Analysis of Segetalin C

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the analytical methodologies for the structural characterization of Segetalin C, a cyclic heptapeptide (B1575542) with the sequence Cyclo(-Gly-Leu-His-Phe-Ala-Phe-Pro-). Segetalin C has been isolated from the seeds of Vaccaria segetalis and has garnered interest for its potential antimicrobial and cytotoxic activities.[1] The structural elucidation of this complex peptide relies heavily on the synergistic use of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Overview of Segetalin C Analysis

The comprehensive analysis of Segetalin C involves a multi-step process beginning with its isolation and purification, followed by detailed structural characterization using high-resolution mass spectrometry and one- and two-dimensional NMR techniques.

Workflow for Segetalin C Analysis

Caption: Workflow for the isolation and structural elucidation of Segetalin C.

Mass Spectrometry Analysis

Mass spectrometry is a pivotal technique for determining the molecular weight and amino acid sequence of Segetalin C. High-resolution mass spectrometry (HRMS) provides the exact mass, which is crucial for confirming the molecular formula. Tandem mass spectrometry (MS/MS) is employed to deduce the amino acid sequence through fragmentation analysis.

Quantitative Mass Spectrometry Data

The molecular formula of Segetalin C has been established as C₄₀H₅₁N₉O₇. The table below summarizes the expected and observed mass-to-charge ratios.

Parameter	Value	Source
Molecular Formula	C₄₀H₅₁N₉O₇	Calculated
Calculated Mass	785.3963 g/mol	Calculated
Observed [M+H]⁺	786.4036 m/z	[Beilstein J. Org. Chem.]
Instrumentation	High-Resolution Mass Spectrometry (HRMS) with ESI source	[Beilstein J. Org. Chem.]

Experimental Protocol for Mass Spectrometry

Objective: To determine the molecular weight and sequence of Segetalin C.

Instrumentation:

• A high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) equipped with an electrospray ionization (ESI) source.

• Liquid chromatography (LC) system for sample introduction.

Procedure:

• Sample Preparation: Dissolve a small amount of purified Segetalin C in a suitable solvent, such as a mixture of acetonitrile (B52724) and water with 0.1% formic acid, to a final concentration of approximately 1 µg/mL.

• LC Separation (Optional but Recommended): Inject the sample into an LC system coupled to the mass spectrometer. A C18 column is typically used with a gradient of water/acetonitrile containing 0.1% formic acid. This step ensures the purity of the sample entering the mass spectrometer.

• MS Analysis (Full Scan): Acquire a full scan mass spectrum in positive ion mode to determine the protonated molecular ion [M+H]⁺.

• MS/MS Analysis (Fragmentation): Select the [M+H]⁺ ion for collision-induced dissociation (CID) or higher-energy collisional dissociation (HCD). Acquire the tandem mass spectrum to observe the fragmentation pattern.

• Data Analysis: Analyze the MS/MS spectrum to identify the b- and y-ion series, which correspond to fragments of the peptide backbone. This fragmentation pattern allows for the determination of the amino acid sequence. Due to the cyclic nature of Segetalin C, the interpretation can be complex, as an initial ring-opening event is required before the characteristic backbone fragmentation occurs.

NMR Spectroscopy Analysis

NMR spectroscopy is indispensable for the complete structural elucidation of Segetalin C, providing detailed information about the connectivity of atoms and the three-dimensional structure of the molecule. A combination of 1D (¹H and ¹³C) and 2D NMR experiments (e.g., COSY, HSQC, HMBC, NOESY/ROESY) is required.

Chemical Structure of Segetalin C

Caption: Amino acid sequence of the cyclic peptide Segetalin C.

Quantitative NMR Data

Table of ¹H NMR Chemical Shifts (Template)

Amino Acid Residue	Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
Gly	α-H	e.g., 3.8-4.0	dd	e.g., 17.0, 6.0
Leu	α-H	e.g., 4.2-4.4	m
β-H	e.g., 1.5-1.7	m
γ-H	e.g., 1.4-1.6	m
δ-CH₃	e.g., 0.8-1.0	d	e.g., 6.5
...	...	...	...	...

Table of ¹³C NMR Chemical Shifts (Template)

Amino Acid Residue	Carbon	Chemical Shift (δ, ppm)
Gly	Cα	e.g., 43-45
C=O	e.g., 170-172
Leu	Cα	e.g., 52-54
Cβ	e.g., 40-42
Cγ	e.g., 24-26
Cδ	e.g., 21-23
C=O	e.g., 172-174
...	...	...

Experimental Protocol for NMR Spectroscopy

Objective: To obtain the complete ¹H and ¹³C NMR assignments and determine the solution conformation of Segetalin C.

Instrumentation:

• A high-field NMR spectrometer (e.g., 500 MHz or higher) equipped with a cryoprobe for enhanced sensitivity.

Procedure:

• Sample Preparation: Dissolve approximately 1-5 mg of purified Segetalin C in a suitable deuterated solvent (e.g., DMSO-d₆, CD₃OD, or a mixture). The choice of solvent can influence the observed conformation.

• 1D NMR Spectra Acquisition:

  • Acquire a standard ¹H NMR spectrum to observe the proton signals.

  • Acquire a broadband proton-decoupled ¹³C NMR spectrum. DEPT (Distortionless Enhancement by Polarization Transfer) experiments can be run to differentiate between CH, CH₂, and CH₃ groups.

• 2D NMR Spectra Acquisition:

  • COSY (Correlation Spectroscopy): To identify scalar-coupled protons, primarily for assigning protons within the same amino acid residue spin system.

  • HSQC (Heteronuclear Single Quantum Coherence) or HMQC (Heteronuclear Multiple Quantum Coherence): To correlate directly bonded protons and carbons (¹JCH).

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range correlations between protons and carbons (²JCH and ³JCH), which is crucial for sequencing the peptide by observing correlations across the peptide bonds.

  • NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy): To identify protons that are close in space (through-space interactions). This is essential for determining the three-dimensional structure and conformation of the cyclic peptide.

• Data Analysis:

  • Process the spectra using appropriate software (e.g., TopSpin, Mnova, NMRPipe).

  • Assign all proton and carbon signals by systematically analyzing the 1D and 2D spectra. Start with the unique spin systems of each amino acid and use HMBC and NOESY/ROESY data to link the residues together.

  • Use the NOE/ROE constraints to perform molecular modeling and determine the solution-state conformation of Segetalin C.

Conclusion

The structural characterization of Segetalin C is a comprehensive process that requires the application of advanced analytical techniques. Mass spectrometry provides essential information on molecular weight and sequence, while NMR spectroscopy offers a detailed picture of the atomic connectivity and three-dimensional structure. The protocols and data presented here serve as a guide for researchers involved in the analysis of Segetalin C and other cyclic peptides, which are a promising class of molecules for drug discovery and development. Further research to fully disclose the detailed NMR spectral data of Segetalin C would be highly beneficial to the scientific community.

References

• 1. Cancer Treatment by Caryophyllaceae-Type Cyclopeptides - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Conformational Analysis of Segetalin C using Circular Dichroism Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Segetalin C is a cyclic heptapeptide (B1575542) isolated from the seeds of Vaccaria segetalis.[1][2] Like other members of the segetalin family, it is a subject of interest in drug discovery due to its diverse pharmacological activities, including antimicrobial and cytotoxic properties.[1][3] The three-dimensional conformation of cyclic peptides is intrinsically linked to their biological function. Therefore, understanding the secondary structure of Segetalin C is crucial for elucidating its mechanism of action and for the rational design of synthetic analogs with improved therapeutic profiles.

Circular Dichroism (CD) spectroscopy is a powerful, non-destructive analytical technique ideal for investigating the secondary structure of peptides and proteins in solution.[4][5] The method measures the differential absorption of left- and right-circularly polarized light by chiral molecules, such as the peptide backbone.[4] The resulting CD spectrum in the far-UV region (190-250 nm) provides a characteristic signature of the peptide's secondary structural elements, such as α-helices, β-sheets, and random coils.[4][6] This application note provides a detailed protocol for the conformational analysis of Segetalin C using CD spectroscopy.

Principle of Circular Dichroism for Peptide Analysis

The amide bonds within the peptide backbone act as chromophores. When arranged in regular, repeating structures like α-helices or β-sheets, they generate a distinct CD signal.[4] This sensitivity to the peptide's conformation allows for both qualitative and quantitative assessment of its secondary structure.[4]

• α-Helices typically show two negative bands around 222 nm and 208 nm, and a strong positive band around 192 nm.[1]

• β-Sheets are generally characterized by a single negative band between 210-220 nm and a positive band below 200 nm.[1][6]

• Random Coils usually exhibit a negative band near 198 nm.[1]

Experimental studies have shown that Segetalin C adopts a β-sheet structure in solution.[1][7] The conformation can be influenced by the solvent environment; for instance, the use of 2,2,2-trifluoroethanol (B45653) (TFE) can disrupt water's hydrogen-bonding network and promote the formation of stable intramolecular hydrogen bonds, often stabilizing secondary structures.[1]

Quantitative Data Summary

While specific molar ellipticity values for Segetalin C are not extensively published, the following table provides representative data for a peptide with a predominant β-sheet structure, consistent with the reported conformation of Segetalin C.[1][7] These values are for illustrative purposes and actual experimental results may vary.

Secondary Structure	Wavelength of Positive Maximum (nm)	Wavelength of Negative Minimum (nm)	Representative Mean Residue Ellipticity ([θ]) at Minimum (deg cm²/dmol)
β-Sheet (Segetalin C)	~195	~217	-15,000 to -25,000
α-Helix	~192	~208 and ~222	-30,000 to -40,000
Random Coil	~218	~198	-2,000 to -5,000

Detailed Experimental Protocol

This protocol outlines the steps for analyzing the secondary structure of Segetalin C using CD spectroscopy.

Materials and Reagents

• Synthetic Segetalin C (purity >95%)

• Phosphate (B84403) buffer (e.g., 10 mM sodium phosphate, pH 7.4)

• Deionized water (Milli-Q or equivalent)

• 2,2,2-Trifluoroethanol (TFE), spectroscopy grade

• Nitrogen gas (high purity) for purging the instrument

• Quartz cuvette with a 1 mm path length

Sample Preparation

Accurate concentration determination is critical for calculating molar ellipticity.[4]

• Stock Solution Preparation: Prepare a stock solution of Segetalin C in deionized water or the primary buffer. The concentration should be accurately determined. For peptides lacking tryptophan or tyrosine, quantitative amino acid analysis or a suitable peptide assay is recommended.[4]

• Working Solution Preparation: Dilute the stock solution to a final concentration of approximately 0.1-0.2 mg/mL in the desired buffer (e.g., 10 mM phosphate buffer, pH 7.4).[4][8] Prepare additional samples in different solvents if required (e.g., 30% TFE in water) to assess conformational changes.[1]

• Buffer Blank: Prepare a matched buffer blank solution containing all components except the peptide.[9] This is essential for baseline correction.

• Filtration (Optional): To reduce light scattering, centrifuge or filter the sample through a 0.2 µm filter to remove any aggregates.[8][10]

Instrumentation and Data Acquisition

• Instrument Setup:

  • Turn on the CD spectropolarimeter and the nitrogen gas purge. Allow the instrument to warm up and purge for at least 15-30 minutes to remove oxygen, which absorbs in the far-UV region.[8]

  • Set the instrument parameters for far-UV secondary structure analysis.[4]

    • Wavelength Range: 190 nm to 260 nm

    • Data Pitch (Step Size): 0.5 nm or 1.0 nm

    • Scanning Speed: 50 nm/min

    • Bandwidth: 1.0 nm

    • Response Time/Integration Time: 1-2 seconds

    • Accumulations (Scans): 3-5 scans to improve the signal-to-noise ratio

• Baseline Correction:

  • Thoroughly clean the quartz cuvette.

  • Fill the cuvette with the buffer blank solution.

  • Acquire a baseline spectrum using the same parameters as for the sample.[4]

• Sample Measurement:

  • Empty and dry the cuvette.

  • Carefully load the Segetalin C sample solution into the cuvette, ensuring no air bubbles are present.[4]

  • Place the cuvette in the sample holder and acquire the CD spectrum.

Data Processing and Analysis

• Baseline Subtraction: Subtract the buffer blank spectrum from the raw sample spectrum.[9]

• Data Conversion: Convert the resulting CD signal (typically in millidegrees, mdeg) to Mean Residue Ellipticity ([θ]). This normalization allows for comparison across different samples and instruments.[11][12] The formula is:

  [θ] = (mdeg × MRW) / (10 × c × l)

  Where:

  • [θ] is the Mean Residue Ellipticity (deg cm²/dmol)

  • mdeg is the observed ellipticity in millidegrees

  • MRW is the Mean Residue Weight (Molecular Weight of Segetalin C / number of amino acid residues)

  • c is the peptide concentration in mg/mL

  • l is the cuvette path length in cm (typically 0.1 cm)

• Secondary Structure Estimation: The processed spectrum can be visually inspected for characteristic features of β-sheets. For a more quantitative analysis, deconvolution algorithms (e.g., CONTINLL, DichroWeb) can be used to estimate the percentage of different secondary structural elements.[4]

Visualizations

Experimental Workflow

Caption: Workflow for Segetalin C conformational analysis using CD spectroscopy.

Logical Relationship of CD Data Interpretation

Caption: Logical flow from raw CD data to structural interpretation.

Biological Activity Pathway of Segetalin C

The precise molecular signaling pathways for Segetalin C's bioactivities are not yet fully elucidated. The following diagram illustrates its known biological effects at a systemic level.

References

• 1. Cancer Treatment by Caryophyllaceae-Type Cyclopeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and pharmacological investigation of segetalin C as a novel antifungal and cytotoxic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. nva.sikt.no [nva.sikt.no]
• 7. researchgate.net [researchgate.net]
• 8. medschool.cuanschutz.edu [medschool.cuanschutz.edu]
• 9. americanpeptidesociety.org [americanpeptidesociety.org]
• 10. Using circular dichroism spectra to estimate protein secondary structure - PMC [pmc.ncbi.nlm.nih.gov]
• 11. home.sandiego.edu [home.sandiego.edu]
• 12. Circular dichroism - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: Antifungal Activity of Segetalin C against Candida albicans

For Researchers, Scientists, and Drug Development Professionals

Introduction

Candida albicans is a major opportunistic fungal pathogen in humans, causing both superficial and life-threatening systemic infections. The emergence of drug-resistant strains necessitates the discovery of novel antifungal agents. Segetalin C, a naturally occurring cycloheptapeptide, has demonstrated promising antifungal activity against C. albicans.[1][2] This document provides detailed protocols for assessing the antifungal efficacy of Segetalin C and investigating its potential mechanisms of action.

Quantitative Data Summary

The following tables summarize hypothetical quantitative data for the antifungal activity of Segetalin C against Candida albicans.

Table 1: Minimum Inhibitory and Fungicidal Concentrations (MIC & MFC)

Compound	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	MFC (µg/mL)
Segetalin C	8	16	32
Fluconazole	0.5	2	>64
Amphotericin B	0.25	1	1

MIC₅₀/₉₀: Concentration inhibiting 50%/90% of tested isolates. MFC: Concentration killing ≥99.9% of the initial inoculum.

Table 2: Time-Kill Kinetics of Segetalin C against C. albicans

Time (hours)	Segetalin C (1x MIC) (log₁₀ CFU/mL)	Segetalin C (2x MIC) (log₁₀ CFU/mL)	Segetalin C (4x MIC) (log₁₀ CFU/mL)	Growth Control (log₁₀ CFU/mL)
0	5.0	5.0	5.0	5.0
2	4.5	3.8	3.1	5.5
4	3.9	2.9	<2.0 (LOD)	6.2
8	3.1	<2.0 (LOD)	<2.0 (LOD)	7.1
12	2.5	<2.0 (LOD)	<2.0 (LOD)	7.8
24	<2.0 (LOD)	<2.0 (LOD)	<2.0 (LOD)	8.5

LOD: Limit of Detection.

Table 3: Inhibition of C. albicans Biofilm Formation by Segetalin C

Compound	Concentration (µg/mL)	Biofilm Mass Reduction (%)	Metabolic Activity Reduction (%)
Segetalin C	8 (MIC)	65	70
16 (2x MIC)	85	90
32 (4x MIC)	92	95
Fluconazole	8	30	35

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

This protocol follows the broth microdilution method based on the Clinical and Laboratory Standards Institute (CLSI) M27 guidelines.[3][4]

Materials:

• Candida albicans strain (e.g., ATCC 90028)

• Segetalin C

• RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

• 96-well microtiter plates

• Spectrophotometer

• Sterile DMSO (for dissolving Segetalin C)

Procedure:

• Inoculum Preparation: Culture C. albicans on Sabouraud Dextrose Agar (SDA) at 35°C for 24 hours. Suspend colonies in sterile saline to achieve a turbidity equivalent to a 0.5 McFarland standard. This corresponds to approximately 1-5 x 10⁶ CFU/mL. Dilute this suspension 1:1000 in RPMI-1640 medium to get a final inoculum of 1-5 x 10³ CFU/mL.

• Drug Preparation: Prepare a stock solution of Segetalin C in DMSO. Perform serial two-fold dilutions in RPMI-1640 medium in the 96-well plate to achieve a final concentration range (e.g., 0.125 to 64 µg/mL).

• Inoculation: Add 100 µL of the standardized fungal inoculum to each well containing 100 µL of the serially diluted Segetalin C.

• Controls: Include a positive control (inoculum without drug) and a negative control (medium only).

• Incubation: Incubate the plate at 35°C for 24-48 hours.

• MIC Determination: The MIC is the lowest concentration of Segetalin C that causes a significant inhibition of visible growth (e.g., ~50% reduction) compared to the positive control.

Determination of Minimum Fungicidal Concentration (MFC)

Procedure:

• Following MIC determination, take 100 µL aliquots from all wells showing no visible growth.

• Spread the aliquots onto separate SDA plates.

• Incubate the plates at 35°C for 48 hours.

• The MFC is the lowest concentration of Segetalin C that results in no fungal growth or a ≥99.9% reduction in CFU compared to the initial inoculum count.

Time-Kill Kinetic Assay

Procedure:

• Prepare a standardized C. albicans suspension (5 x 10⁵ CFU/mL) in RPMI-1640 medium.

• Add Segetalin C at concentrations corresponding to 1x, 2x, and 4x MIC. Include a drug-free growth control.

• Incubate the cultures at 35°C with agitation.

• At predetermined time points (e.g., 0, 2, 4, 8, 12, 24 hours), withdraw aliquots from each culture.

• Perform serial dilutions of the aliquots in sterile saline and plate onto SDA.

• Incubate plates at 35°C for 24-48 hours and count the colonies (CFU/mL).

• Plot log₁₀ CFU/mL against time to generate the time-kill curves.

Biofilm Inhibition Assay

This protocol is adapted from established methods for assessing the antibiofilm activity of antifungal agents.[3][5]

Materials:

• XTT (2,3-bis(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide)

• Menadione (B1676200)

• Crystal Violet

Procedure:

• Biofilm Formation: Add 100 µL of a standardized C. albicans suspension (1 x 10⁷ CFU/mL in RPMI) to the wells of a 96-well flat-bottom plate. Incubate at 37°C for 90 minutes for initial adhesion.

• Treatment: After the adhesion phase, gently wash the wells with PBS to remove non-adherent cells. Add 200 µL of RPMI medium containing various concentrations of Segetalin C (e.g., 0.5x to 4x MIC).

• Incubation: Incubate the plate at 37°C for 24 hours to allow biofilm formation.

• Quantification:

  • Metabolic Activity (XTT Assay): Wash the biofilms with PBS. Add a solution of XTT and menadione to each well. Incubate in the dark for 3 hours at 37°C. Measure the absorbance at 490 nm. A reduction in absorbance indicates decreased metabolic activity.

  • Biofilm Mass (Crystal Violet Assay): Wash the biofilms with PBS and fix with methanol. Stain with 0.1% crystal violet for 15 minutes. Wash with water and solubilize the stain with 33% acetic acid. Measure the absorbance at 570 nm. A reduction in absorbance indicates decreased biofilm mass.

Investigation of Mechanism of Action

Cell Membrane Integrity Assay

Materials:

• Propidium Iodide (PI)

• Flow cytometer or fluorescence microscope

Procedure:

• Treat a mid-log phase culture of C. albicans with Segetalin C at 1x and 2x MIC for a short duration (e.g., 1-4 hours).

• Harvest the cells by centrifugation and wash with PBS.

• Resuspend the cells in PBS containing PI (e.g., 2 µg/mL).

• Incubate in the dark for 15 minutes.

• Analyze the cells by flow cytometry or fluorescence microscopy. An increase in PI fluorescence indicates compromised cell membrane integrity, as PI can only enter cells with damaged membranes.[6]

Apoptosis Assay (Annexin V Staining)

Materials:

• Annexin V-FITC Apoptosis Detection Kit

• Sorbitol buffer

Procedure:

• Treat C. albicans with Segetalin C as described for the membrane integrity assay.

• Harvest the cells and remove the cell wall by enzymatic digestion (e.g., with zymolyase) in a sorbitol buffer to generate spheroplasts.

• Wash the spheroplasts gently with the provided binding buffer.

• Stain the spheroplasts with Annexin V-FITC and PI according to the manufacturer's protocol.

• Analyze by flow cytometry. Early apoptotic cells will be Annexin V positive and PI negative, while late apoptotic/necrotic cells will be positive for both.

Visualizations

Caption: Experimental workflow for assessing antifungal activity.

Caption: Hypothetical mechanism of Segetalin C-induced apoptosis.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and pharmacological investigation of segetalin C as a novel antifungal and cytotoxic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Standardized Method for In Vitro Antifungal Susceptibility Testing of Candida albicans Biofilms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antifungal Susceptibility Testing: Current Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Natural Compounds: A Hopeful Promise as an Antibiofilm Agent Against Candida Species [frontiersin.org]
• 6. mdpi.com [mdpi.com]

Application Notes and Protocols: Cytotoxicity of Segetalin C on DLA and EAC Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Segetalin C is a cyclic peptide belonging to the Caryophyllaceae family of cyclopeptides.[1] While research has demonstrated the cytotoxic potential of related compounds, such as Segetalin E, against various cancer cell lines, specific data on the bioactivity of Segetalin C remains limited. These application notes provide a comprehensive guide for researchers investigating the cytotoxic effects of Segetalin C on Dalton's Lymphoma Ascites (DLA) and Ehrlich Ascites Carcinoma (EAC) cell lines. The protocols outlined below are based on established methodologies for cytotoxicity testing and incorporate data from closely related cyclic peptides to guide experimental design.

Dalton's Lymphoma Ascites (DLA) is a transplantable T-cell lymphoma, and Ehrlich Ascites Carcinoma (EAC) is a rapidly growing undifferentiated carcinoma; both are widely used murine tumor models for in vitro and in vivo screening of anticancer agents.

Quantitative Data Summary

No direct cytotoxic activity for Segetalin C on DLA and EAC cell lines has been reported in the available literature. However, data from structurally related cyclic peptides, Segetalin E and Longicalycinin A, provide a strong rationale for investigating Segetalin C and offer a basis for determining appropriate concentration ranges for initial screening.

Compound	Cell Line	IC50 / CTC50 (µM)	Assay	Reference
Segetalin E	DLA	3.71	MTT	[1]
EAC	9.11	MTT	[1]
Longicalycinin A	DLA	2.62	Not Specified
EAC	6.17	Not Specified

IC50 (Inhibitory Concentration 50%) and CTC50 (Cytotoxic Concentration 50%) represent the concentration of a compound that is required for 50% inhibition of cell viability.

Experimental Protocols

Two standard methods for assessing in vitro cytotoxicity are provided: the Trypan Blue Exclusion Assay for determining cell viability by membrane integrity and the MTT Assay for assessing cell metabolic activity.

Protocol 1: Trypan Blue Exclusion Assay

This method distinguishes viable from non-viable cells based on the principle that live cells with intact membranes exclude the trypan blue dye, while dead cells with compromised membranes take it up and appear blue.

Materials:

• DLA or EAC cells

• Segetalin C (dissolved in a suitable solvent, e.g., DMSO, and diluted in culture medium)

• Complete cell culture medium (e.g., RPMI-1640 or DMEM with 10% Fetal Bovine Serum)

• Phosphate Buffered Saline (PBS), sterile

• Trypan Blue solution (0.4% in PBS)

• Hemocytometer

• Microcentrifuge tubes

• Light microscope

Procedure:

• Cell Preparation:

  • Harvest DLA or EAC cells from the peritoneal fluid of tumor-bearing mice or from in vitro culture.

  • Wash the cells twice with sterile PBS by centrifugation at 300 x g for 5 minutes.

  • Resuspend the cell pellet in complete culture medium and determine the cell concentration using a hemocytometer.

  • Adjust the cell suspension to a final concentration of 1 x 10^6 cells/mL.

• Treatment:

  • Seed 1 mL of the cell suspension into each well of a 24-well plate.

  • Prepare serial dilutions of Segetalin C in complete culture medium. Based on the data for related compounds, a starting concentration range of 0.1 µM to 100 µM is recommended. Include a vehicle control (medium with the same concentration of solvent used to dissolve Segetalin C) and a negative control (cells with medium only).

  • Add the appropriate concentration of Segetalin C to each well.

• Incubation:

  • Incubate the plate at 37°C in a humidified atmosphere with 5% CO2 for the desired time points (e.g., 24, 48, and 72 hours).

• Viability Assessment:

  • After incubation, gently resuspend the cells in each well.

  • Transfer 100 µL of the cell suspension to a microcentrifuge tube.

  • Add 100 µL of 0.4% Trypan Blue solution and mix gently.

  • Incubate at room temperature for 3 minutes.

  • Load 10 µL of the mixture onto a clean hemocytometer.

  • Under a light microscope, count the number of viable (unstained) and non-viable (blue) cells in the four large corner squares.

• Calculation:

  • Percentage of viable cells = (Number of viable cells / Total number of cells) x 100

  • Percentage of cytotoxicity = 100 - Percentage of viable cells

Protocol 2: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures the reduction of yellow MTT by mitochondrial succinate (B1194679) dehydrogenase in metabolically active cells to form a purple formazan (B1609692) product. The amount of formazan produced is proportional to the number of viable cells.

Materials:

• DLA or EAC cells

• Segetalin C

• Complete cell culture medium

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS solution)

• 96-well flat-bottom microplate

• Microplate reader

Procedure:

• Cell Seeding:

  • Prepare a single-cell suspension of DLA or EAC cells in complete culture medium.

  • Seed 100 µL of the cell suspension into each well of a 96-well plate at a density of 1 x 10^4 to 5 x 10^4 cells/well.

  • Incubate the plate for 24 hours at 37°C and 5% CO2 to allow cells to attach and stabilize.

• Treatment:

  • Prepare serial dilutions of Segetalin C in complete culture medium. A suggested concentration range is 0.1 µM to 100 µM.

  • Remove the old medium from the wells and add 100 µL of fresh medium containing the different concentrations of Segetalin C. Include vehicle and negative controls.

• Incubation:

  • Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition and Incubation:

  • After the treatment period, add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for another 4 hours at 37°C.

• Formazan Solubilization:

  • After the incubation with MTT, carefully remove the medium from each well.

  • Add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Gently shake the plate for 15 minutes to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

• Calculation:

  • Percentage of cell viability = (Absorbance of treated cells / Absorbance of control cells) x 100

  • Percentage of cytotoxicity = 100 - Percentage of cell viability

Proposed Experimental Workflow

Caption: Experimental workflow for assessing the cytotoxicity of Segetalin C.

Hypothesized Signaling Pathway for Segetalin C-Induced Apoptosis

Based on the mechanism of action of other cytotoxic cyclic peptides, it is hypothesized that Segetalin C induces apoptosis through the intrinsic (mitochondrial) pathway.

Caption: Hypothesized intrinsic apoptosis pathway induced by Segetalin C.

Concluding Remarks

The provided protocols and data on related compounds offer a solid foundation for initiating studies on the cytotoxicity of Segetalin C against DLA and EAC cell lines. It is recommended to perform initial dose-response and time-course experiments to determine the optimal conditions for your specific experimental setup. Further investigations into the precise molecular mechanisms, including the validation of the hypothesized apoptotic pathway, will be crucial in elucidating the full potential of Segetalin C as an anticancer agent.

References

• 1. Cancer Treatment by Caryophyllaceae-Type Cyclopeptides - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocol for the Purification of Segetalin C by Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC)

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Segetalin C is a cyclic peptide belonging to the segetalin family, first isolated from the seeds of Vaccaria segetalis[1][2]. These cyclopeptides have garnered significant interest due to their diverse biological activities[1][3][4]. As with many natural products, obtaining high-purity Segetalin C is crucial for accurate biological evaluation and potential therapeutic development. Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is a powerful and widely used technique for the purification of peptides due to its high resolution and efficiency[5][6][7]. This document provides a detailed experimental protocol for the purification of Segetalin C using RP-HPLC, suitable for researchers aiming to isolate this compound from either natural extracts or synthetic preparations.

I. Principle of Separation

RP-HPLC separates molecules based on their hydrophobicity. A non-polar stationary phase (typically a C8 or C18 alkyl chain bonded to silica) retains hydrophobic molecules from the more polar mobile phase. Elution is achieved by gradually increasing the concentration of an organic solvent (e.g., acetonitrile) in the mobile phase, which increases its hydrophobicity and causes the bound molecules to elute in order of increasing hydrophobicity[6]. For peptides, an ion-pairing agent like trifluoroacetic acid (TFA) is often added to the mobile phase to improve peak shape and resolution by neutralizing the charged residues[8][9].

II. Experimental Workflow

The overall workflow for the purification of Segetalin C involves initial sample preparation, followed by purification using semi-preparative RP-HPLC, and finally, purity analysis of the collected fractions by analytical RP-HPLC.

Figure 1: Experimental workflow for the purification of Segetalin C by RP-HPLC.

III. Materials and Reagents

• Crude Segetalin C (from solid-phase peptide synthesis or plant extract)

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade (e.g., Milli-Q or equivalent)

• Trifluoroacetic acid (TFA), HPLC grade

• 0.22 µm syringe filters

IV. Equipment

• High-Performance Liquid Chromatography (HPLC) system equipped with:

  • Binary pump

  • Autosampler or manual injector

  • UV-Vis or Photodiode Array (PDA) detector

  • Fraction collector

• Semi-preparative RP-HPLC column

• Analytical RP-HPLC column

• Lyophilizer (freeze-dryer)

• Vortex mixer

• pH meter

V. Experimental Protocol

A. Mobile Phase Preparation

• Mobile Phase A (Aqueous): 0.1% (v/v) TFA in HPLC-grade water. To prepare 1 L, add 1 mL of TFA to 999 mL of water.

• Mobile Phase B (Organic): 0.1% (v/v) TFA in HPLC-grade acetonitrile. To prepare 1 L, add 1 mL of TFA to 999 mL of acetonitrile.

• Degas both mobile phases by sonication or helium sparging before use to prevent bubble formation in the HPLC system.

B. Sample Preparation

• Dissolve the crude Segetalin C powder in a minimal amount of Mobile Phase A or a suitable aqueous buffer.

• Ensure the sample is fully dissolved. If solubility is an issue, a small percentage of acetonitrile can be added, but keep it below the initial gradient concentration to ensure proper binding to the column.

• Filter the sample solution through a 0.22 µm syringe filter to remove any particulate matter that could clog the HPLC column.

C. Semi-Preparative RP-HPLC for Purification

The following table summarizes the conditions for the purification of Segetalin C on a semi-preparative scale. These parameters are based on methods used for the purification of synthetic segetalins[10].

Parameter	Value
Column	C18, 10 µm particle size, 100 Å pore size, 20 x 250 mm
Mobile Phase A	0.1% TFA in Water
Mobile Phase B	0.1% TFA in Acetonitrile
Flow Rate	10 mL/min
Detection Wavelength	214 nm (for peptide bonds)
Injection Volume	Dependent on sample concentration and column loading capacity
Gradient	5% to 75% Mobile Phase B over a specified duration (e.g., 40 minutes)
Table 1: Semi-Preparative RP-HPLC Conditions for Segetalin C Purification.

D. Analytical RP-HPLC for Purity Assessment

After collecting the fractions from the semi-preparative run, the purity of each fraction containing the target peak should be assessed using analytical RP-HPLC.

Parameter	Value
Column	C18, 5 µm particle size, 130 Å pore size, 4.6 x 250 mm
Mobile Phase A	0.1% TFA in Water
Mobile Phase B	0.1% TFA in Acetonitrile
Flow Rate	1 mL/min
Detection Wavelength	214 nm
Injection Volume	10-20 µL
Gradient	5% to 95% Mobile Phase B over a specified duration (e.g., 30 minutes)
Expected Retention Time	Approximately 17.2 minutes (as reported for synthetic Segetalin C)[10]
Table 2: Analytical RP-HPLC Conditions for Purity Analysis of Segetalin C.

E. Post-Purification Processing

• Analyze the fractions collected from the semi-preparative run using the analytical HPLC method described above.

• Pool the fractions that show a purity of >95% for Segetalin C.

• Freeze the pooled fractions at -80°C.

• Lyophilize the frozen sample to remove the solvent and obtain the purified Segetalin C as a white powder.

• Store the purified peptide at -20°C or -80°C to ensure long-term stability.

VI. Data Interpretation

The primary output from the HPLC system is a chromatogram, which is a plot of detector response (absorbance) versus time.

• Retention Time (RT): The time it takes for a compound to travel from the injector to the detector. Under identical conditions, the retention time is a characteristic property of a compound. For Segetalin C, the analytical retention time is expected to be around 17.2 minutes under the specified conditions[10].

• Peak Area: The area under a peak is proportional to the concentration of the compound. Purity is typically calculated as the area of the main peak divided by the total area of all peaks in the chromatogram, expressed as a percentage.

VII. Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Poor Peak Shape	Column degradation, inappropriate mobile phase pH, sample overload	Use a new column, ensure TFA is added to the mobile phase, reduce injection volume/concentration.
No Peaks Detected	No sample injected, detector issue, compound not eluting	Check injection process, verify detector lamp is on, run a steeper or longer gradient.
Low Resolution	Gradient too steep, column is not efficient	Use a shallower gradient, replace the column, optimize flow rate.
Variable Retention Times	Pump malfunction, leaks, column temperature fluctuations	Check for leaks, ensure proper pump performance, use a column thermostat for temperature control.

Table 3: Common RP-HPLC Troubleshooting Guide.

VIII. Conclusion

This protocol provides a comprehensive method for the purification of Segetalin C using RP-HPLC. The use of a semi-preparative C18 column with a water/acetonitrile gradient containing TFA allows for efficient separation of Segetalin C from crude mixtures. Subsequent analysis by analytical RP-HPLC confirms the purity of the isolated peptide. Adherence to this protocol will enable researchers to obtain high-purity Segetalin C suitable for further scientific investigation.

References

• 1. Cancer Treatment by Caryophyllaceae-Type Cyclopeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Vaccaria segetalis: A Review of Ethnomedicinal, Phytochemical, Pharmacological, and Toxicological Findings - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pharmtech.com [pharmtech.com]
• 6. Reverse-phase HPLC Peptide Purification - Creative Peptides-Peptide Drug Discovery [pepdd.com]
• 7. HPLC Analysis and Purification of Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. agilent.com [agilent.com]
• 9. protocols.io [protocols.io]
• 10. beilstein-journals.org [beilstein-journals.org]

Application Note: Efficient Cyclization of Segetalin C using PyBOP as a Coupling Reagent

Audience: Researchers, scientists, and drug development professionals.

Introduction

Segetalin C, a cyclic heptapeptide (B1575542) with the sequence Cyclo(-Gly-Leu-His-Phe-Ala-Phe-Pro-), belongs to the segetalin family of natural products isolated from Vaccaria segetalis.[1] These cyclopeptides have garnered significant interest due to their diverse biological activities, including potential antifungal and cytotoxic properties.[2][3] The synthesis of cyclic peptides like Segetalin C is a critical step in their pharmacological evaluation and the development of novel therapeutic agents. The head-to-tail cyclization of the linear peptide precursor is often a challenging step, with success being highly dependent on the choice of coupling reagent.[4][5]

This application note details a robust and efficient protocol for the macrocyclization of the linear precursor of Segetalin C using (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate), commonly known as PyBOP, as the coupling reagent. Recent studies have demonstrated that PyBOP is particularly effective for the cyclization of segetalins, succeeding where other common coupling reagents such as HATU, HBTU, or HOBt have failed.[1][6][7] PyBOP is a phosphonium-based coupling reagent valued for its high coupling efficiency, mild reaction conditions, and ability to suppress racemization.[8][9] It is a safer alternative to the BOP reagent as it does not produce the carcinogenic byproduct hexamethylphosphoramide (B148902) (HMPA).[8][10]

Mechanism of PyBOP-Mediated Amide Bond Formation

The cyclization reaction mediated by PyBOP proceeds through a two-step mechanism:

• Activation of the Carboxylic Acid: The process begins with the deprotonation of the C-terminal carboxylic acid of the linear peptide by a non-nucleophilic base, typically N,N-diisopropylethylamine (DIPEA). The resulting carboxylate anion attacks the electrophilic phosphorus atom of PyBOP.

• Formation of the Active Ester and Nucleophilic Attack: This leads to the formation of a highly reactive OBt (1-oxybenzotriazole) active ester intermediate. The benzotriazole (B28993) moiety is an excellent leaving group, making the carbonyl carbon highly susceptible to nucleophilic attack.[8][11] The N-terminal amine of the same peptide molecule then performs an intramolecular nucleophilic attack on this activated carbonyl carbon, forming the amide bond and resulting in the cyclized peptide.

Caption: Mechanism of PyBOP-mediated peptide cyclization.

Quantitative Data Summary

An efficient solid-phase synthesis strategy for segetalins, including Segetalin C, has been established, which utilizes PyBOP for the crucial head-to-tail cyclization step.[1][6][7] The following table summarizes the reported yields for the synthesis of Segetalin C and other related segetalins using this methodology.

Cyclopeptide	Sequence	Isolated Yield (%)	Purity (%)
Segetalin C	Cyclo(-Gly-Leu-His-Phe-Ala-Phe-Pro-)	45–70%	>95%
Segetalin A	Cyclo(-Gly-Val-Pro-Val-Trp-Ala-)	45–70%	>95%
Segetalin B	Cyclo(-Gly-Val-Ala-Trp-Ala-)	45–70%	>95%
Segetalin G	Cyclo(-Gly-Val-Lys-Tyr-Ala)	45–70%	>95%
Data sourced from recent studies on the efficient solid-phase synthesis of segetalins.[1][6]

Experimental Protocols

The following protocols are based on established methods for solid-phase peptide synthesis (SPPS) and subsequent PyBOP-mediated cyclization.[1][6][7]

Solid-Phase Synthesis of Linear Segetalin C Precursor

The linear peptide precursor (H-Gly-Leu-His(Trt)-Phe-Ala-Phe-Pro-OH) is synthesized on a 2-chlorotrityl chloride resin using a standard Fmoc/tBu solid-phase peptide synthesis (SPPS) strategy.

Materials:

• 2-Chlorotrityl chloride resin

• Fmoc-protected amino acids (Fmoc-Pro-OH, Fmoc-Phe-OH, Fmoc-Ala-OH, Fmoc-His(Trt)-OH, Fmoc-Leu-OH, Fmoc-Gly-OH)

• Coupling reagents for linear assembly: HOBt/HBTU

• N,N-Diisopropylethylamine (DIPEA)

• 20% Piperidine in Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Cleavage cocktail (e.g., TFA/TIS/H₂O 95:2.5:2.5)

Workflow:

Caption: Workflow for solid-phase synthesis of the linear peptide.

PyBOP-Mediated Head-to-Tail Cyclization

This protocol describes the crucial macrocyclization step of the linear peptide precursor in solution.

Materials:

• Crude linear Segetalin C precursor

• PyBOP (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dimethylformamide (DMF)

• Diethyl ether (for precipitation)

• Reverse-phase HPLC system for purification

Protocol:

• Dissolution: Dissolve the crude linear peptide precursor in anhydrous DMF to achieve a final concentration of 10⁻³ M. High dilution is critical to favor intramolecular cyclization over intermolecular oligomerization.

• Reagent Addition: To the stirred solution, add DIPEA (4 equivalents based on the linear peptide).

• Initiation of Cyclization: Add PyBOP (2 equivalents based on the linear peptide) to the reaction mixture.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 24 hours. Monitor the progress of the cyclization by LC-MS to observe the consumption of the linear precursor and the formation of the cyclic product.

• Work-up: Once the reaction is complete, concentrate the DMF solution under reduced pressure.

• Precipitation: Add cold diethyl ether to the concentrated residue to precipitate the crude cyclic peptide.

• Purification: Purify the crude Segetalin C by preparative reverse-phase HPLC (RP-HPLC) to obtain the final product with >95% purity.

• Characterization: Confirm the identity of the synthesized Segetalin C using High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[1][6]

Biological Context: Potential Signaling Pathways

Segetalins have demonstrated a range of biological activities, including cytotoxic effects on cancer cell lines.[12][13] While the precise signaling pathways for Segetalin C are not fully elucidated, many cytotoxic peptides induce apoptosis. The diagram below illustrates a generalized apoptotic signaling pathway that could be investigated for Segetalin C's mechanism of action.

Caption: Hypothesized apoptotic pathway for Segetalin C cytotoxicity.

Conclusion

The use of PyBOP as a coupling reagent provides an efficient and high-yielding method for the head-to-tail cyclization of Segetalin C. This protocol overcomes challenges associated with other coupling reagents and enables the scalable synthesis of this and other related segetalins for further biological and pharmacological investigation. The detailed methodology and established workflows presented in this application note offer a reliable guide for researchers in peptide chemistry and drug development.

References

• 1. beilstein-journals.org [beilstein-journals.org]
• 2. Synthesis and pharmacological investigation of segetalin C as a novel antifungal and cytotoxic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of Cyclic Peptides through Direct Aminolysis of Peptide Thioesters Catalyzed by Imidazole in Aqueous Organic Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Head-to-Tail Cyclization for Cyclic Peptide Synthesis - Creative Peptides [creative-peptides.com]
• 6. BJOC - Efficient solid-phase synthesis and structural characterization of segetalins A–H, J and K [beilstein-journals.org]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. bachem.com [bachem.com]
• 10. PyBOP - Wikipedia [en.wikipedia.org]
• 11. organic-synthesis.com [organic-synthesis.com]
• 12. Cancer Treatment by Caryophyllaceae-Type Cyclopeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Synthetic and biological studies on natural cyclic heptapeptide: segetalin E - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Fmoc-SPPS Strategy for Synthesizing Segetalin C Analogs

For Researchers, Scientists, and Drug Development Professionals

Introduction

Segetalin C is a naturally occurring cyclic heptapeptide (B1575542) that has garnered significant interest due to its biological activities, including antifungal and cytotoxic properties.[1] The synthesis of Segetalin C and its analogs is a key area of research for the development of new therapeutic agents. The Fluorenylmethyloxycarbonyl (Fmoc) solid-phase peptide synthesis (SPPS) strategy offers a robust and efficient method for the synthesis of these complex cyclic peptides.[2] This document provides detailed application notes and protocols for the synthesis of Segetalin C analogs using Fmoc-SPPS, including on-resin and solution-phase cyclization methods.

Fmoc-SPPS Workflow for Segetalin Analog Synthesis

The general workflow for the synthesis of Segetalin C analogs via Fmoc-SPPS involves the sequential assembly of the linear peptide on a solid support, followed by cyclization, cleavage from the resin, and purification. The choice of resin and cyclization strategy are critical steps that can significantly impact the overall yield and purity of the final product.

Caption: General workflow for the Fmoc-SPPS synthesis of Segetalin C analogs.

Data Presentation

Table 1: Yields of Linear Peptide Precursors and Cyclized Segetalins

This table summarizes the yields obtained during the synthesis of various segetalin linear precursors and their corresponding cyclized products, providing a benchmark for the synthesis of novel analogs.[3]

Segetalin Analog (Linear Precursor Sequence)	Yield of Crude Linear Peptide (%)	Isolated Yield of Cyclized Peptide (%)	Purity (%)
Segetalin A (Gly-Val-Pro-Val-Trp(Boc)-Ala)	89	45-70	>95
Segetalin B (Gly-Val-Ala-Trp(Boc)-Ala)	77	45-70	>95
Segetalin C (Gly-Leu-His(Trt)-Phe-Ala-Phe-Pro)	93	45-70	>95
Segetalin D (Gly-Leu-Ser(t-Bu)-Phe-Ala-Phe-Pro)	91	45-70	>95
Segetalin E (Gly-Tyr(t-Bu)-Val-Pro-Leu-Trp(Boc)-Pro)	89	45-70	>95
Segetalin G (Gly-Val-Lys(Boc)-Tyr(t-Bu)-Ala)	95	45-70	>95

Data adapted from Liu, et al. (2025).[2][3]

Table 2: Biological Activity of Segetalin C

Activity	Cell Lines / Organisms	Results
Antifungal	Candida albicans and dermatophytes	Good activity
Cytotoxicity	Dalton's lymphoma ascites (DLA)	CTC50: 3.35 µmol/L
Ehrlich's ascites carcinoma (EAC)	CTC50: 5.72 µmol/L

Data from Dahiya and Kaur.[1]

Experimental Protocols

The following protocols are generalized for the synthesis of Segetalin C analogs and can be adapted by modifying the amino acid sequence.

Protocol 1: Solid-Phase Synthesis of the Linear Peptide Precursor

This protocol outlines the assembly of the linear peptide on a 2-chlorotrityl chloride resin.[3][4]

1. Resin Preparation:

• Swell 2-chlorotrityl chloride resin (e.g., 0.7 mmol/g loading) in dichloromethane (B109758) (DCM) for 30 minutes in a peptide synthesis vessel.
• Drain the DCM.

2. Loading of the First Fmoc-Amino Acid:

• Dissolve the first Fmoc-protected amino acid (4 equivalents relative to resin loading) in DCM.
• Add N,N-diisopropylethylamine (DIPEA) (6 equivalents).
• Add the amino acid solution to the resin and agitate for 1-2 hours.
• To cap any unreacted sites, add methanol (B129727) (0.8 mL per gram of resin) and agitate for 30 minutes.
• Wash the resin with DCM (3x) and N,N-dimethylformamide (DMF) (3x).

3. Peptide Chain Elongation (per amino acid):

• Fmoc Deprotection: Add 20% piperidine in DMF to the resin and agitate for 5 minutes. Drain and repeat for 15 minutes.
• Washing: Wash the resin with DMF (5x), DCM (3x), and DMF (3x).
• Amino Acid Coupling:
• In a separate vessel, dissolve the next Fmoc-protected amino acid (3 equivalents), HBTU (3 equivalents), and HOBt (3 equivalents) in DMF.
• Add DIPEA (6 equivalents) to activate the amino acid mixture.
• Add the activated amino acid solution to the resin and agitate for 2 hours or until a negative Kaiser test is observed.
• Washing: Wash the resin with DMF (3x) and DCM (3x).
• Repeat step 3 for each amino acid in the sequence.

Protocol 2: On-Resin Cyclization

This method is generally preferred as it can minimize intermolecular side reactions.[3][5]

1. Selective Deprotection of the N-terminus:

• After the final amino acid coupling, perform the Fmoc deprotection as described in Protocol 1, step 3a.
• Wash the resin thoroughly with DMF and DCM.

2. On-Resin Cyclization:

• Swell the peptide-resin in DMF.
• In a separate vessel, dissolve PyBOP (3 equivalents) and DIPEA (6 equivalents) in DMF.
• Add the cyclization cocktail to the resin and agitate at room temperature. Monitor the reaction progress using the Kaiser test. The reaction is typically complete within 24 hours.
• Wash the resin with DMF (5x) and DCM (5x).

Protocol 3: Solution-Phase Cyclization

This approach involves cleaving the linear peptide from the resin before cyclization.

1. Cleavage of the Linear Peptide from the Resin:

• Treat the peptide-resin with a cleavage cocktail of 1% trifluoroacetic acid (TFA) in DCM for 1.5 hours.[4]
• Collect the filtrate and repeat the cleavage twice for 10 minutes each.
• Combine the filtrates and concentrate under reduced pressure.
• Precipitate the crude linear peptide by adding cold diethyl ether.

2. Solution-Phase Cyclization:

• Dissolve the crude linear peptide in a large volume of DMF to achieve a high dilution (e.g., 10⁻³ M).[3]
• Add a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and N-methylmorpholine (NMM).[2]
• Stir the reaction at room temperature for an extended period (e.g., up to 7 days), monitoring by HPLC.[2]

Protocol 4: Cleavage and Purification

1. Final Cleavage and Side-Chain Deprotection:

• Treat the resin (from on-resin cyclization) or the crude cyclized peptide with a cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% triisopropylsilane) for 2-3 hours.
• Filter the resin and collect the filtrate.
• Precipitate the crude peptide in cold diethyl ether.
• Centrifuge to collect the peptide pellet and wash with cold ether.

2. Purification:

• Dissolve the crude peptide in a suitable solvent (e.g., water/acetonitrile mixture).
• Purify the cyclic peptide by preparative reverse-phase high-performance liquid chromatography (RP-HPLC).[3]
• Lyophilize the pure fractions to obtain the final product.

3. Characterization:

• Confirm the identity and purity of the synthesized Segetalin C analog using high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and analytical HPLC.[2][3]

Signaling Pathway Visualization

While the direct signaling pathways of Segetalin C analogs are still under extensive investigation, their cytotoxic effects suggest interference with fundamental cellular processes. The diagram below illustrates a generalized pathway of apoptosis, which is a common mechanism of action for cytotoxic compounds.

Caption: Hypothesized apoptotic pathway induced by cytotoxic Segetalin C analogs.

Conclusion

The Fmoc-SPPS strategy provides a versatile and efficient platform for the synthesis of Segetalin C and its analogs. The protocols outlined in this document, derived from established methodologies, offer a solid foundation for researchers to produce these promising bioactive cyclic peptides for further investigation in drug discovery and development. Careful optimization of coupling and cyclization conditions is crucial for achieving high yields and purity.

References

• 1. Synthesis and pharmacological investigation of segetalin C as a novel antifungal and cytotoxic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. BJOC - Efficient solid-phase synthesis and structural characterization of segetalins A–H, J and K [beilstein-journals.org]
• 3. researchgate.net [researchgate.net]
• 4. beilstein-journals.org [beilstein-journals.org]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols for the In Vitro Investigation of Segetalin C's Anticancer Mechanism of Action

Disclaimer: As of this writing, specific experimental data on the mechanism of action of Segetalin C is limited in publicly available scientific literature. The following application notes and protocols are presented as a hypothetical framework for investigating its potential anticancer properties. This guide is based on the known biological activities of related Caryophyllaceae-type cyclopeptides and standard in vitro methodologies for anticancer drug screening.[1]

Introduction: Segetalin C, a Potential Anticancer Cyclopeptide

Segetalin C is a cyclic peptide isolated from the seeds of Vaccaria segetalis.[2] Cyclic peptides of this class have demonstrated a range of biological activities, including cytotoxic effects on various cancer cell lines.[2] It is hypothesized that Segetalin C, like other related cyclopeptides, may exert its anticancer effects by inducing programmed cell death (apoptosis) and causing cell cycle arrest.[1][3] These protocols outline a comprehensive in vitro strategy to determine the cytotoxic efficacy of Segetalin C and elucidate its underlying molecular mechanism of action. The primary assays described will focus on cell viability, the induction and quantification of apoptosis, analysis of cell cycle distribution, and the examination of key protein markers in the apoptotic signaling cascade.[4]

Data Presentation: Hypothetical Cytotoxicity Profile of Segetalin C

Effective concentrations of Segetalin C must first be determined to inform downstream mechanistic studies. A cell viability assay, such as the MTT assay, is performed on a panel of cancer cell lines and a non-cancerous control cell line.[5][6] The half-maximal inhibitory concentration (IC50), the concentration of a drug that kills 50% of the cells, is a standard measure of cytotoxicity.[5] The hypothetical data below illustrates the potential selective cytotoxicity of Segetalin C against cancer cells.

Table 1: Hypothetical IC50 Values of Segetalin C after 48-hour Treatment

Cell Line	Cancer Type	IC50 (µM)
MCF-7	Breast Adenocarcinoma	12.5
HeLa	Cervical Adenocarcinoma	18.2
A549	Lung Carcinoma	25.6
HEK293	Normal Human Embryonic Kidney	> 100

Experimental Workflow

The following diagram outlines the general workflow for the in vitro evaluation of Segetalin C.

Figure 1. Experimental workflow for Segetalin C evaluation.

Detailed Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol measures the metabolic activity of cells as an indicator of their viability.[6] The reduction of the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals by mitochondrial dehydrogenases occurs only in living cells.

Materials:

• Segetalin C (stock solution in DMSO)

• Cancer cell lines (e.g., MCF-7)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Phosphate-Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete medium and incubate for 24 hours at 37°C in a 5% CO₂ incubator.[7]

• Compound Treatment: Prepare serial dilutions of Segetalin C in culture medium. Replace the medium in the wells with 100 µL of medium containing various concentrations of Segetalin C (e.g., 0, 1, 5, 10, 25, 50, 100 µM). Include a vehicle control (DMSO) at the same concentration as the highest Segetalin C dose.

• Incubation: Incubate the plate for 48 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL) to each well and incubate for 4 hours at 37°C.[6]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[7] Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[8]

• Data Analysis: Calculate cell viability as a percentage of the vehicle control and plot a dose-response curve to determine the IC50 value.

Protocol 2: Apoptosis Quantification by Annexin V-FITC/PI Staining

This flow cytometry-based assay differentiates between healthy, early apoptotic, late apoptotic, and necrotic cells.[9] In early apoptosis, phosphatidylserine (B164497) (PS) translocates to the outer leaflet of the plasma membrane, where it can be detected by FITC-conjugated Annexin V. Propidium Iodide (PI) is a fluorescent dye that cannot cross the membrane of live cells, but stains the DNA of cells that have lost membrane integrity, a feature of late apoptotic and necrotic cells.

Materials:

• Segetalin C

• MCF-7 cells

• Annexin V-FITC/PI Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and 1X Binding Buffer)

• PBS

• Flow cytometer

Procedure:

• Cell Treatment: Seed 2 x 10⁵ cells/well in a 6-well plate and incubate for 24 hours. Treat the cells with Segetalin C at selected concentrations (e.g., IC50/2, IC50, 2xIC50) for 24 hours.

• Cell Harvesting: Collect both floating and adherent cells. Gently trypsinize the adherent cells and combine them with the supernatant.

• Washing: Centrifuge the cell suspension at 300 x g for 5 minutes. Wash the cell pellet twice with cold PBS.[9]

• Resuspension: Resuspend the cells in 100 µL of 1X Binding Buffer.[10]

• Staining: Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.[11]

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[10]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow cytometry.[10] Healthy cells will be negative for both Annexin V and PI. Early apoptotic cells will be Annexin V-positive and PI-negative. Late apoptotic/necrotic cells will be positive for both Annexin V and PI.[10]

Protocol 3: Cell Cycle Analysis by Propidium Iodide Staining

This method uses PI to stain cellular DNA, allowing for the analysis of cell cycle phase distribution by flow cytometry. The amount of DNA in a cell correlates with the cell cycle phase: G0/G1 phase cells have 2n DNA content, S phase cells have between 2n and 4n, and G2/M phase cells have 4n DNA content.

Materials:

• Segetalin C

• MCF-7 cells

• PBS

• 70% Ethanol (B145695) (ice-cold)

• PI Staining Solution (containing PI and RNase A)[12]

Procedure:

• Cell Treatment: Seed 5 x 10⁵ cells in a 60 mm dish and incubate for 24 hours. Treat with Segetalin C at desired concentrations for 24 hours.

• Cell Harvesting: Collect and wash cells with PBS as described in Protocol 4.2.

• Fixation: Resuspend the cell pellet in 1 mL of ice-cold PBS. While gently vortexing, add 4 mL of ice-cold 70% ethanol dropwise to fix the cells.[13] Incubate at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells at 300 x g for 5 minutes and discard the ethanol. Wash the pellet with PBS. Resuspend the pellet in 500 µL of PI staining solution.[14]

• Incubation: Incubate for 30 minutes at room temperature in the dark.[13]

• Analysis: Analyze the samples by flow cytometry. The fluorescence intensity of PI will be proportional to the DNA content, allowing for quantification of cells in G0/G1, S, and G2/M phases.

Protocol 4: Western Blot Analysis of Apoptosis-Related Proteins

Western blotting is used to detect and quantify specific proteins in a sample, providing insight into the molecular pathways affected by Segetalin C.[3] This protocol focuses on the intrinsic (mitochondrial) apoptosis pathway, regulated by the Bcl-2 family of proteins and executed by caspases.[15][16][17]

Materials:

• Segetalin C

• MCF-7 cells

• RIPA Lysis Buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Bcl-2, anti-Bax, anti-cleaved Caspase-9, anti-cleaved Caspase-3, anti-cleaved PARP, anti-β-actin)

• HRP-conjugated secondary antibody

• ECL substrate

Procedure:

• Protein Extraction: Treat cells with Segetalin C as described previously. Wash cells with ice-cold PBS and lyse with RIPA buffer.[18] Collect the supernatant (protein lysate) after centrifugation at 14,000 x g for 20 minutes at 4°C.[18]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.[18]

• SDS-PAGE: Denature equal amounts of protein (20-40 µg) by boiling in Laemmli buffer. Separate the proteins by size on an SDS-PAGE gel.[18]

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.[18]

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.[18]

• Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C. Wash the membrane with TBST and then incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[18]

• Detection: Add ECL substrate to the membrane and visualize the protein bands using a chemiluminescence imaging system.[18] β-actin is used as a loading control to ensure equal protein loading.

• Analysis: Quantify the band intensities. An increase in the Bax/Bcl-2 ratio and the levels of cleaved caspases and cleaved PARP would indicate the induction of apoptosis.[19]

Hypothesized Signaling Pathway of Segetalin C-Induced Apoptosis

Based on the known mechanisms of other anticancer compounds, Segetalin C may induce apoptosis through the intrinsic mitochondrial pathway. This involves altering the balance of pro- and anti-apoptotic proteins of the Bcl-2 family, leading to mitochondrial outer membrane permeabilization (MOMP) and the subsequent activation of the caspase cascade.[15][20]

Figure 2. Hypothesized intrinsic apoptosis pathway induced by Segetalin C.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Cancer Treatment by Caryophyllaceae-Type Cyclopeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 4. Role of Bcl-2 family proteins and caspases in the regulation of apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. MTT (Assay protocol [protocols.io]
• 8. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 11. static.igem.org [static.igem.org]
• 12. DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide - Flow Cytometry Core Facility [med.virginia.edu]
• 13. corefacilities.iss.it [corefacilities.iss.it]
• 14. Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry - UC San Diego Moores Cancer Center [sites.medschool.ucsd.edu]
• 15. scispace.com [scispace.com]
• 16. mdpi.com [mdpi.com]
• 17. aacrjournals.org [aacrjournals.org]
• 18. benchchem.com [benchchem.com]
• 19. Determination of Caspase Activation by Western Blot - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Frontiers | The role of BCL-2 family proteins in regulating apoptosis and cancer therapy [frontiersin.org]

Technical Notes & Optimization

Navigating the Synthesis of Segetalin C: A Technical Support Guide

FOR IMMEDIATE RELEASE

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive troubleshooting guide and frequently asked questions (FAQs) for the total synthesis of Segetalin C. This resource addresses common challenges and offers detailed experimental protocols to streamline the synthesis process.

Introduction to Segetalin C Synthesis

Segetalin C is a naturally occurring cyclic heptapeptide (B1575542) with the sequence cyclo(-Gly-Leu-His-Phe-Ala-Phe-Pro-).[1] Its synthesis presents several challenges, primarily centered around the crucial macrocyclization step and the choice between solution-phase and solid-phase strategies. This guide aims to provide practical solutions to overcome these hurdles.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in the total synthesis of Segetalin C?

The primary challenges include:

• Macrocyclization: Achieving efficient head-to-tail cyclization of the linear peptide precursor is often the most difficult step, with low yields being a common issue.[2][3]

• Synthesis Strategy: Choosing between a solution-phase or solid-phase approach involves trade-offs in terms of time, complexity, and potential for racemization.[3]

• Stereochemical Integrity: Preventing racemization of amino acid residues, particularly during coupling and cyclization steps, is critical.[3]

• Purification: Isolating the final cyclic peptide from unreacted linear precursors and side products requires effective purification techniques.[2]

Q2: Which is the better approach for Segetalin C synthesis: solution-phase or solid-phase?

While solution-phase synthesis has been reported, it is often lengthy, operationally complex, and carries a significant risk of racemization.[3][4] Solid-phase peptide synthesis (SPPS) is generally considered a more efficient and reliable strategy, offering practical isolated yields and high purity of the final product.[2][3]

Q3: What are the critical parameters for a successful macrocyclization step?

The success of the macrocyclization is highly dependent on:

• Coupling Reagent: The choice of coupling reagent is crucial. While reagents like HATU, HBTU, or HOBt alone may fail, PyBOP has been identified as a highly effective reagent for this challenging step.[2][3][4]

• Dilution: Performing the cyclization under moderate to high dilution (e.g., 10⁻³ M) is essential to favor intramolecular cyclization over intermolecular polymerization.[2][3]

• Reaction Time and Temperature: The reaction time can be lengthy, and the optimal temperature needs to be carefully controlled to ensure complete reaction and minimize side reactions.[3]

Q4: How can I troubleshoot a failed or low-yielding macrocyclization reaction?

If you encounter issues with the macrocyclization step, consider the following:

• Change the Coupling Reagent: If you are using HATU, HBTU, or HOBt without success, switching to PyBOP is recommended.[2][3][4]

• Optimize Concentration: Ensure that the reaction is performed under sufficient dilution (10⁻³ M is a good starting point).[2][3]

• Verify the Linear Precursor: Confirm the identity and purity of the linear peptide precursor before attempting cyclization.

• Check Solvent and Base: Ensure that the solvent (e.g., DMF) is anhydrous and the base used is appropriate for the chosen coupling reagent.

Troubleshooting Guides

Problem: Low Yield in Macrocyclization

Possible Cause	Troubleshooting Step
Inefficient Coupling Reagent	Switch to a more effective reagent like PyBOP.[2][3][4]
Intermolecular Polymerization	Increase the solvent volume to achieve a concentration of 10⁻³ M or lower.[2][3]
Incomplete Reaction	Extend the reaction time or slightly increase the temperature, monitoring for degradation.
Impure Linear Precursor	Re-purify the linear peptide before cyclization.

Problem: Difficulty in Purification of the Final Product

Possible Cause	Troubleshooting Step
Co-elution of Impurities	Optimize the gradient and mobile phase of the preparative RP-HPLC.
Presence of Oligomers	Ensure high dilution was used during macrocyclization to minimize their formation.
Poor Solubility	Adjust the pH of the mobile phase or add organic modifiers to improve solubility.

Quantitative Data Summary

The following table summarizes the reported yields for the synthesis of the linear precursor of Segetalin C and the final cyclized product using an optimized solid-phase approach.

Peptide	Synthesis Stage	Reported Yield	Reference
H-Gly-Leu-His(Trt)-Phe-Ala-Phe-Pro-OH	Crude Linear Peptide	75% - 95%	[2]
Segetalin C	Final Cyclized Product (after purification)	45% - 70%	[2]

Experimental Protocols

Optimized Solid-Phase Synthesis of Segetalin C

This protocol is based on an efficient solid-phase strategy.[2][3]

• Resin and Linear Peptide Assembly:

  • Resin: 2-chlorotrityl chloride resin is a cost-effective choice.[2]

  • Strategy: Use standard Fmoc-based solid-phase peptide synthesis (SPPS).

  • Coupling: For efficient coupling of amino acids, use a 1:1 mixture of 1-hydroxybenzotriazole (B26582) (HOBt) and 2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate (B91526) (HBTU) in DMF.[2]

  • Cleavage: Cleave the linear peptide from the resin while keeping the side-chain protecting groups intact.

• Macrocyclization:

  • Precursor: Dissolve the crude linear peptide in DMF.

  • Concentration: Adjust the concentration to 10⁻³ M.[2]

  • Reagents: Add PyBOP as the coupling reagent and a suitable base (e.g., DIPEA).

  • Reaction: Stir the reaction mixture at room temperature until completion (monitor by LC-MS).

• Deprotection and Purification:

  • Deprotection: Remove the side-chain protecting groups using a standard cleavage cocktail (e.g., TFA/TIS/H₂O).

  • Purification: Purify the crude cyclic peptide by preparative RP-HPLC to obtain Segetalin C with >95% purity.[2]

Solution-Phase Synthesis of Segetalin C (for reference)

This method is more complex and has a higher risk of racemization.[3]

• Fragment Synthesis:

  • Synthesize two peptide fragments, for example, Boc-Gly-L-Leu-L-His-OH and L-Phe-L-Ala-L-Phe-L-Pro-OMe.[1][5]

• Fragment Coupling:

  • Couple the two fragments using a suitable coupling agent to form the linear heptapeptide.

• Deprotection:

  • Selectively deprotect the N- and C-termini of the linear peptide.

• Macrocyclization:

  • Perform the head-to-tail cyclization using a reagent like N,N'-dicyclohexylcarbodiimide (DCC) with N-methylmorpholine (NMM) at 0 °C for an extended period (e.g., 7 days).[3]

• Purification:

  • Purify the final product using chromatographic techniques.

Visualizations

Caption: Comparative workflow of Solid-Phase vs. Solution-Phase synthesis of Segetalin C.

References

• 1. Synthesis and pharmacological investigation of segetalin C as a novel antifungal and cytotoxic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. beilstein-journals.org [beilstein-journals.org]
• 3. BJOC - Efficient solid-phase synthesis and structural characterization of segetalins A–H, J and K [beilstein-journals.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Improving the yield and purity of synthetic Segetalin C

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the yield and purity of synthetic Segetalin C.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis and purification of Segetalin C.

Problem 1: Low Yield of Crude Linear Peptide in Solid-Phase Peptide Synthesis (SPPS)

Possible Causes:

• Incomplete Fmoc-deprotection: The removal of the Fmoc protecting group is crucial for the subsequent coupling reaction. Incomplete deprotection will lead to truncated peptide sequences.

• Inefficient Amino Acid Coupling: Steric hindrance between amino acids, aggregation of the growing peptide chain on the resin, or inefficient activation of the incoming amino acid can lead to incomplete coupling and deletion sequences.

• Resin Aggregation: Hydrophobic sequences are prone to aggregation on the resin, which can block reaction sites and reduce coupling efficiency.

Solutions:

Strategy	Recommendation	Expected Outcome
Optimize Deprotection	Use a fresh deprotection solution (e.g., 20% piperidine (B6355638) in DMF). Increase deprotection time or temperature if necessary. Monitor deprotection completion using a ninhydrin (B49086) test.	Ensures complete removal of the Fmoc group, allowing for efficient coupling in the next step.
Enhance Coupling Efficiency	Use a combination of coupling reagents like HBTU/HOBt in DMF.[1] For difficult couplings, consider using more potent activators or increasing the coupling time and temperature. Double coupling (repeating the coupling step) can also be effective.	Drives the coupling reaction to completion, minimizing the formation of deletion sequences and improving the yield of the full-length linear peptide.
Mitigate Aggregation	Synthesize on a low-substitution resin. Use solvents known to disrupt secondary structures, such as N-methylpyrrolidone (NMP) or dimethyl sulfoxide (B87167) (DMSO).[2] Incorporate "magic mixture" (ethylene carbonate/DCM) or sonicate during coupling.	Improves solvation of the peptide-resin and disrupts interchain hydrogen bonding, leading to better reaction kinetics and higher yields.

Problem 2: Low Yield in Head-to-Tail Cyclization

Possible Causes:

• Intermolecular Polymerization: At high concentrations, linear peptides are more likely to react with each other (intermolecularly) to form dimers and higher oligomers, rather than cyclizing (intramolecularly).

• Unfavorable Peptide Conformation: The linear peptide may adopt a conformation that is not conducive to cyclization, making the intramolecular reaction entropically unfavorable.

• Inefficient Cyclization Reagent: The chosen coupling reagent may not be effective for the specific sequence of Segetalin C.

Solutions:

Strategy	Recommendation	Expected Outcome
High Dilution	Perform the cyclization reaction under high dilution conditions (e.g., 10⁻³ M in DMF).[3][4] This can be achieved by slowly adding the linear peptide to a large volume of solvent containing the coupling reagents.	Favors the intramolecular cyclization reaction over intermolecular polymerization, thereby increasing the yield of the desired cyclic monomer.
Choice of Cyclization Reagent	Use a phosphonium-based reagent like PyBOP, which has been shown to be effective for the cyclization of segetalins.[1][3][4] Avoid reagents like HATU, HBTU, or HOBt alone, which have been reported to be ineffective for this family of peptides.[1]	Efficiently promotes the formation of the amide bond, leading to higher cyclization yields.
Promote Favorable Conformation	The proline residue in the Segetalin C sequence naturally induces a β-turn, which can facilitate cyclization. Ensure the correct stereochemistry of all amino acids is maintained.	Pre-organizes the linear peptide into a conformation that is amenable to cyclization, increasing the reaction rate and yield.

Problem 3: Poor Purity of Synthetic Segetalin C

Possible Causes:

• Racemization: The chirality of amino acids, particularly at the C-terminus during cyclization, can be compromised, leading to the formation of diastereomers which are often difficult to separate.

• Formation of Side Products: Side reactions such as aspartimide formation (if Asp were present) or modifications to sensitive amino acid side chains (e.g., oxidation of Met, though not in Segetalin C) can occur during synthesis and cleavage.

• Co-elution of Impurities during HPLC: Truncated or deletion sequences, as well as diastereomers, may have similar retention times to the desired product, making purification challenging.

Solutions:

Strategy	Recommendation	Expected Outcome
Minimize Racemization	For solution-phase cyclization, which has a higher risk of racemization, consider using additives like HOBt or employing coupling reagents known for low racemization.[2] Perform the reaction at a lower temperature if possible.[3]	Preserves the stereochemical integrity of the amino acids, leading to a single desired stereoisomer and simplifying purification.
Optimize HPLC Purification	Use a high-resolution reversed-phase C18 column. Optimize the gradient of acetonitrile (B52724) in water with 0.1% TFA to achieve baseline separation of the target peptide from its impurities.[5] Start with a shallow gradient to resolve closely eluting peaks.	Achieves high purity (>95%) of the final product by effectively separating Segetalin C from synthesis-related impurities.[3][4]
Characterize Impurities	Use HPLC coupled with mass spectrometry (HPLC-MS) to identify the mass of the impurities.[6] This can help determine if they are deletion sequences (lower mass), oligomers (integer multiples of the product mass), or diastereomers (same mass).	Provides a clear understanding of the impurity profile, which can guide further optimization of the synthesis and purification protocols.

Frequently Asked Questions (FAQs)

Q1: What is a typical yield for the synthesis of Segetalin C?

A1: For the solid-phase synthesis of segetalins, the yield of the crude linear peptide can be quite high, around 93% for the Segetalin C precursor.[1] After cyclization and purification, the isolated yields for segetalins are reported to be in the range of 45-70%.[3][4]

Q2: Which is the better method for synthesizing Segetalin C: solid-phase or solution-phase?

A2: Solid-phase peptide synthesis (SPPS) is generally preferred for its operational simplicity, efficiency for laboratory-scale production, and easier purification of intermediates.[3] The solution-phase synthesis of Segetalin C has been described as lengthy, operationally complex, and carrying a significant risk of racemization.[3]

Q3: What are the recommended coupling reagents for the linear synthesis and cyclization steps?

A3: For the linear assembly on solid phase, a combination of HBTU and HOBt is effective.[4] For the crucial head-to-tail cyclization step, PyBOP has been shown to be a highly effective reagent.[1][3][4]

Q4: How can I confirm the purity and identity of my synthesized Segetalin C?

A4: The purity of Segetalin C should be assessed by analytical reversed-phase high-performance liquid chromatography (RP-HPLC), aiming for a purity of >95%.[3][4] The identity of the compound should be confirmed by high-resolution mass spectrometry (HRESIMS) to ensure the molecular weight matches the calculated exact mass, and by NMR spectroscopy to confirm the amino acid sequence and cyclic structure.[1][3]

Q5: My mass spectrometry results show a peak with the correct mass, but my HPLC shows multiple peaks. What could be the issue?

A5: If you have a single mass but multiple HPLC peaks, you may have diastereomers (isomers with different stereochemistry) due to racemization during synthesis. These isomers have the same mass but different three-dimensional structures, leading to different retention times on a chiral stationary phase or even a standard C18 column.

Quantitative Data Summary

Table 1: Yields in the Solid-Phase Synthesis of Segetalins

Synthesis Step	Product	Reported Yield	Reference
Linear Assembly	Crude Linear Segetalin C Precursor	93%	[1]
Cyclization & Purification	Purified Cyclic Segetalins (general)	45-70%	[3][4]

Table 2: Recommended Reagents for Segetalin C Synthesis

Step	Reagent	Solvent	Concentration	Reference
Linear SPPS Coupling	HBTU/HOBt, DIPEA	DMF	Standard	[4]
Cyclization	PyBOP, DIPEA	DMF	10⁻³ M	[1][3][4]
HPLC Mobile Phase	Acetonitrile/Water	-	Gradient	[5]
HPLC Additive	Trifluoroacetic Acid (TFA)	-	0.1%	[5]

Experimental Protocols

Protocol 1: Solid-Phase Synthesis of Linear Segetalin C Precursor

This protocol is based on the efficient solid-phase synthesis of segetalins.[4][5]

• Resin Swelling: Swell 2-chlorotrityl chloride resin in dichloromethane (B109758) (DCM) for 30 minutes in a reaction vessel.

• Loading of the First Amino Acid (Fmoc-Pro-OH):

  • Dissolve Fmoc-Pro-OH (4 equivalents) and DIPEA (6 equivalents) in DCM.

  • Add the solution to the swollen resin and react for 1 hour.

  • Cap any unreacted sites with methanol.

• Fmoc Deprotection:

  • Wash the resin with DMF.

  • Treat the resin with 20% piperidine in DMF (2 x 10 minutes) to remove the Fmoc group.

  • Wash the resin thoroughly with DMF.

  • Confirm complete deprotection with a ninhydrin test.

• Coupling of Subsequent Amino Acids:

  • Pre-activate the next Fmoc-protected amino acid (3 equivalents) with HBTU (3 equivalents), HOBt (3 equivalents), and DIPEA (6 equivalents) in DMF.

  • Add the activated amino acid solution to the resin and couple for 1-2 hours.

  • Wash the resin with DMF.

  • Repeat steps 3 and 4 for each amino acid in the sequence: Phe, Ala, Phe, His(Trt), Leu, Gly.

• Cleavage from Resin:

  • After the final amino acid is coupled and the N-terminal Fmoc group is removed, wash the resin with DCM.

  • Treat the resin with a cleavage cocktail of 1% TFA in DCM to cleave the peptide from the resin while keeping the side-chain protecting groups intact.

  • Collect the filtrate and precipitate the crude linear peptide with cold diethyl ether.

Protocol 2: Head-to-Tail Cyclization of Linear Segetalin C

• Reaction Setup:

  • Dissolve the crude linear peptide (1 equivalent) in anhydrous DMF to a final concentration of approximately 10⁻³ M in a large round-bottom flask.[3][4]

  • Add PyBOP (2 equivalents).[5]

• Initiation of Cyclization:

  • Slowly add DIPEA (3 equivalents) dropwise to the stirred solution.[5]

  • Allow the reaction to proceed at room temperature overnight under a nitrogen atmosphere.

• Work-up:

  • Remove the DMF under reduced pressure.

  • The residue contains the protected cyclic peptide.

Protocol 3: Deprotection and Purification of Segetalin C

• Side-Chain Deprotection:

  • Treat the crude protected cyclic peptide with a cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% TIS) for 2-3 hours to remove the His(Trt) protecting group.

  • Precipitate the crude Segetalin C with cold diethyl ether and lyophilize.

• Purification by RP-HPLC:

  • Dissolve the lyophilized crude peptide in a minimal amount of DMSO or the initial mobile phase.

  • Purify the peptide using a semi-preparative C18 HPLC column.[5]

  • Elute with a gradient of acetonitrile in water, both containing 0.1% TFA. A typical gradient might be 5-75% acetonitrile over 40 minutes.[5]

  • Monitor the elution at 220 nm and collect fractions corresponding to the main peak.

• Analysis and Lyophilization:

  • Analyze the collected fractions for purity using analytical HPLC.

  • Confirm the identity of the pure fractions by mass spectrometry.

  • Combine the pure fractions and lyophilize to obtain Segetalin C as a white powder.

Visualizations

Caption: Workflow for the solid-phase synthesis of Segetalin C.

Caption: Troubleshooting logic for low cyclization yield.

References

• 1. researchgate.net [researchgate.net]
• 2. peptide.com [peptide.com]
• 3. BJOC - Efficient solid-phase synthesis and structural characterization of segetalins A–H, J and K [beilstein-journals.org]
• 4. beilstein-journals.org [beilstein-journals.org]
• 5. beilstein-journals.org [beilstein-journals.org]
• 6. researchgate.net [researchgate.net]

Overcoming difficult product isolation in Segetalin C synthesis

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of Segetalin C, with a particular focus on overcoming challenges in product isolation.

Frequently Asked Questions (FAQs)

Q1: What is Segetalin C?

Segetalin C is a cyclic heptapeptide (B1575542) of natural origin, isolated from the seeds of Vaccaria segetalis.[1] Its structure is cyclo(Gly-Leu-His-Phe-Ala-Phe-Pro). It has garnered interest due to its potential biological activities, including antifungal and cytotoxic properties.[2]

Q2: What are the main challenges in the chemical synthesis of Segetalin C?

Historically, the synthesis of segetalins, including Segetalin C, has faced several challenges. Early solution-phase syntheses were often lengthy, complex, and posed difficulties in product isolation, along with a risk of racemization.[2] Solid-phase peptide synthesis (SPPS) has emerged as a more efficient method, but challenges can still arise in achieving high purity, particularly during the on-resin cyclization and final purification steps.[2]

Q3: What is the most effective reported method for Segetalin C synthesis?

An efficient solid-phase strategy has been reported that provides good yields and high purity.[2] This method involves the assembly of the linear peptide on a 2-chlorotrityl chloride resin using Fmoc-SPPS, followed by on-resin cyclization mediated by PyBOP, and purification by reverse-phase high-performance liquid chromatography (RP-HPLC).[2][3]

Q4: What are common impurities encountered during Segetalin C synthesis?

Common impurities in cyclic peptide synthesis include truncated or deletion sequences (peptides missing one or more amino acids), diastereomers (from racemization during coupling or cyclization), and by-products from incomplete removal of protecting groups.[4][5] During cyclization, linear uncyclized peptide, as well as dimers or oligomers, can also form.[4]

Q5: Why is the purification of Segetalin C challenging?

The purification of cyclic peptides like Segetalin C can be difficult due to the presence of impurities with very similar physicochemical properties to the desired product.[4] For instance, truncated sequences or diastereomers may have similar hydrophobicity, making their separation by RP-HPLC challenging and requiring careful optimization of the purification method.[6]

Troubleshooting Guide

Solid-Phase Peptide Synthesis (SPPS) Issues

Q1: I am observing a low yield of the linear peptide before cyclization. What could be the cause?

• Symptoms: Low overall yield after cleavage of a test sample of the linear peptide.

• Possible Causes:

  • Incomplete Fmoc deprotection: The piperidine (B6355638) solution may be degraded.

  • Poor coupling efficiency: Steric hindrance between amino acids, especially around the multiple phenylalanine residues, can slow down coupling. Aggregation of the growing peptide chain on the resin can also block reactive sites.

  • Loss of peptide chains from the resin: Premature cleavage of the peptide from the highly acid-labile 2-chlorotrityl chloride resin can occur with repeated TFA exposure if not handled carefully.

• Solutions:

  • Use fresh, high-quality piperidine solution for Fmoc deprotection.

  • For "difficult" couplings, consider using a stronger coupling agent like HATU instead of HBTU, increasing the coupling time, or performing a double coupling.

  • To disrupt peptide aggregation, consider using a higher temperature during coupling or adding chaotropic salts.

  • When using 2-chlorotrityl chloride resin, avoid any unnecessary exposure to acidic conditions.

Cyclization Issues

Q2: The on-resin cyclization is inefficient, resulting in a large amount of uncyclized linear peptide. How can I improve this?

• Symptoms: HPLC analysis of the crude product shows a major peak corresponding to the linear peptide and a small peak for the cyclic product.

• Possible Causes:

  • Ineffective coupling reagent: Not all coupling reagents are equally effective for macrocyclization.

  • Intermolecular reactions: If the peptide concentration on the resin is too high, intermolecular reactions leading to dimerization or oligomerization can compete with the desired intramolecular cyclization.

  • Conformational constraints: The linear peptide may adopt a conformation on the resin that is unfavorable for cyclization.

• Solutions:

  • Use a highly efficient coupling reagent for cyclization. PyBOP has been reported to be very effective for the cyclization of segetalins.[2][3]

  • Ensure the reaction is performed under conditions that favor intramolecular cyclization. While on-resin synthesis provides a pseudo-dilution effect, if resin loading is too high, problems can still occur.[7]

  • The choice of where to cyclize the peptide can influence efficiency. For Segetalin C, a head-to-tail cyclization is standard.

Product Isolation (Purification) Issues

Q3: My crude product shows many peaks on the analytical HPLC. How do I identify the correct peak for Segetalin C?

• Symptoms: The chromatogram of the crude product is complex, with multiple peaks of similar intensity.

• Possible Causes: The crude product is a mixture of the desired cyclic peptide, uncyclized linear peptide, truncated sequences, diastereomers, and other by-products.

• Solutions:

  • Mass Spectrometry (MS): The most reliable method is to use LC-MS to analyze the crude product. The peak with the correct mass-to-charge ratio (m/z) for Segetalin C (C₄₃H₅₆N₈O₈, MW: 812.97 g/mol ) is your target.[8]

  • Comparison to a standard: If a reference standard is available, you can compare the retention times.

Q4: The main peak in my HPLC is broad or shows shoulders, suggesting co-eluting impurities. How can I improve the separation?

• Symptoms: The peak corresponding to Segetalin C is not sharp and symmetrical.

• Possible Causes:

  • Co-eluting impurities: Diastereomers or closely related deletion sequences may have very similar retention times to the product.

  • Poor column performance: The HPLC column may be degraded or overloaded.

  • Secondary interactions: The histidine residue in Segetalin C can interact with residual silanols on the silica-based C18 column, leading to peak tailing.

• Solutions:

  • Optimize the HPLC gradient: A slower, more shallow gradient around the elution point of your peptide can improve the resolution of closely eluting impurities.[9] For example, decrease the rate of acetonitrile (B52724) increase to 0.5% or even 0.2% per minute.

  • Change the mobile phase modifier: While TFA is common, using a different ion-pairing agent like formic acid might alter the selectivity and improve separation.

  • Check column health: Perform a quality control check on your column. If it is old or has been used with many crude samples, it may need to be replaced.

  • Reduce sample load: Overloading the column is a common cause of peak broadening. Reduce the amount of crude material injected onto the preparative column.[10]

Q5: I am experiencing low recovery of Segetalin C after preparative HPLC.

• Symptoms: The amount of purified, lyophilized Segetalin C is significantly lower than expected based on the crude product analysis.

• Possible Causes:

  • Product precipitation: The purified peptide may be precipitating on the column or in the tubing, especially as the acetonitrile concentration changes.

  • Irreversible adsorption: The peptide may be irreversibly binding to the stationary phase.

  • Inaccurate fraction collection: The collection window for the peak may be set too narrowly, or the detector-to-fraction-collector delay may be incorrect.

• Solutions:

  • Solubility issues: Ensure that the mobile phases are well-mixed and that the peptide remains soluble throughout the gradient. Adding a small amount of isopropanol (B130326) to the mobile phase can sometimes improve the solubility of hydrophobic peptides.

  • Fraction collection: Widen the collection window for the target peak. It is often better to collect a less pure fraction and perform a second purification step than to lose the product.

  • System maintenance: Regularly clean the HPLC system to prevent build-up of precipitated material.

Data Presentation

Table 1: Comparison of Synthetic Strategies for Segetalins

Strategy	Resin	Cyclization Reagent	Purification	Reported Yield	Reported Purity	Reference
Solution-phase	N/A	DCC/NMM	Not specified	Not specified	Not specified	[2]
Solid-phase	Sasrin	DPPA	Not specified	Not specified	Not specified	[2]
Efficient Solid-phase	2-chlorotrityl chloride	PyBOP	RP-HPLC	45-70%	>95%	[2][3]

Experimental Protocols

Protocol 1: Efficient Solid-Phase Synthesis of Linear Segetalin C

This protocol is based on the efficient synthesis method reported in the literature.[2][11]

• Resin Swelling: Swell 2-chlorotrityl chloride resin in dichloromethane (B109758) (DCM) for 30 minutes in a peptide synthesis vessel.

• Loading of the First Amino Acid (Proline):

  • Dissolve Fmoc-Pro-OH (2 equivalents relative to resin capacity) in DCM.

  • Add N,N-diisopropylethylamine (DIPEA) (4 equivalents).

  • Add the amino acid solution to the resin and shake for 1-2 hours.

  • Cap any unreacted sites on the resin with methanol.

• Peptide Chain Elongation (Fmoc-SPPS): For each subsequent amino acid (Phe, Ala, Phe, His(Trt), Leu, Gly):

  • Deprotection: Add 20% piperidine in dimethylformamide (DMF) to the resin and shake for 5-10 minutes. Repeat once.

  • Washing: Wash the resin thoroughly with DMF.

  • Coupling:

    • Pre-activate the next Fmoc-amino acid (3 equivalents) with HBTU (3 equivalents) and HOBt (3 equivalents) in DMF, with the addition of DIPEA (6 equivalents).

    • Add the activated amino acid solution to the resin and shake for 1-2 hours.

  • Washing: Wash the resin with DMF and DCM.

  • Confirm completion of each coupling step with a Kaiser test.

Protocol 2: On-Resin Cyclization and Cleavage

• Final Fmoc Deprotection: Remove the Fmoc group from the N-terminal Glycine as described above.

• On-Resin Cyclization:

  • Wash the resin with DMF.

  • Add a solution of PyBOP (3 equivalents) and DIPEA (6 equivalents) in DMF.

  • Shake the reaction vessel at room temperature for 12-24 hours.

• Washing: Wash the resin thoroughly with DMF and DCM.

• Cleavage and Global Deprotection:

  • Prepare a cleavage cocktail of Trifluoroacetic acid (TFA) / Triisopropylsilane (TIS) / Water (95:2.5:2.5).

  • Add the cleavage cocktail to the resin and shake for 2-3 hours at room temperature.

  • Filter the resin and collect the filtrate.

  • Precipitate the crude peptide by adding cold diethyl ether.

  • Centrifuge to pellet the crude peptide, decant the ether, and dry the peptide under vacuum.

Protocol 3: Purification by Preparative RP-HPLC

• Sample Preparation: Dissolve the crude Segetalin C in a minimal amount of a suitable solvent (e.g., a small amount of DMSO or Acetonitrile, then dilute with Mobile Phase A).

• Column: Use a preparative C18 column.

• Mobile Phases:

  • Mobile Phase A: 0.1% TFA in water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

• Gradient Elution:

  • Equilibrate the column with a low percentage of Mobile Phase B (e.g., 5-10%).

  • Apply a slow, linear gradient to increase the concentration of Mobile Phase B. A typical gradient might be from 10% to 60% B over 60 minutes. This may need to be optimized based on analytical HPLC results.

• Detection: Monitor the elution at 214 nm and 280 nm.

• Fraction Collection: Collect fractions corresponding to the main product peak.

• Analysis and Lyophilization:

  • Analyze the collected fractions by analytical HPLC or LC-MS to confirm purity.

  • Pool the pure fractions and lyophilize to obtain the final product as a white powder.

Visualizations

Caption: Workflow for the efficient solid-phase synthesis of Segetalin C.

Caption: Troubleshooting flowchart for common HPLC purification issues.

References

• 1. Cancer Treatment by Caryophyllaceae-Type Cyclopeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BJOC - Efficient solid-phase synthesis and structural characterization of segetalins A–H, J and K [beilstein-journals.org]
• 3. beilstein-journals.org [beilstein-journals.org]
• 4. Cyclic Peptides & Impurities | Daicel Pharma Standards [daicelpharmastandards.com]
• 5. omizzur.com [omizzur.com]
• 6. Reverse-phase HPLC Peptide Purification - Creative Peptides-Peptide Drug Discovery [pepdd.com]
• 7. Macrocyclization strategies for cyclic peptides and peptidomimetics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. CAS 177602-12-9 | Segetalin C [phytopurify.com]
• 9. Preparative reversed-phase high-performance liquid chromatography collection efficiency for an antimicrobial peptide on columns of varying diameters (1 mm to 9.4 mm I.D.) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pharmtech.com [pharmtech.com]
• 11. beilstein-journals.org [beilstein-journals.org]

Technical Support Center: Optimization of Coupling Reagents for Segetalin C Macrocyclization

Welcome to the technical support center for Segetalin C macrocyclization. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on overcoming challenges associated with the synthesis of Segetalin C and related cyclic peptides.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the head-to-tail macrocyclization of peptides like Segetalin C?

A1: Peptide macrocyclization, particularly head-to-tail cyclization, is often synthetically challenging. Key difficulties include:

• Reduced Entropy: Bringing the N- and C-termini of a linear peptide together is entropically unfavorable.[1][2]

• Oligomerization: Intermolecular reactions can lead to the formation of dimers, trimers, and other oligomers, reducing the yield of the desired monomeric cyclic product.[1][3]

• C-terminal Epimerization: The activation of the C-terminal carboxylic acid can lead to racemization, especially with certain coupling reagents and conditions.[1][4]

• Poor Solubility: Fully protected linear peptide precursors required for in-solution cyclization can have poor solubility.[5]

• Steric Hindrance: The presence of sterically hindered amino acid residues, such as Valine or Isoleucine, can make peptide bond formation difficult.[6] Previous synthetic routes for segetalins have encountered these significant challenges.[6][7]

Q2: What are the main classes of coupling reagents used for peptide macrocyclization?

A2: Coupling reagents are generally classified based on their chemical structure. The three main classes are:

• Carbodiimides: (e.g., DCC, EDC). These are classic reagents but can carry a significant risk of racemization if used without additives.[4][5][6]

• Phosphonium (B103445) Reagents: (e.g., PyBOP, PyAOP, BroP). These are highly effective reagents, particularly for difficult couplings and cyclizations.[4][5][8] PyBOP, for instance, was successfully used for the synthesis of multiple segetalins.[6][9]

• Aminium/Uronium/Immonium Reagents: (e.g., HBTU, HATU, HCTU, TBTU, COMU). These are very popular due to their high efficiency and rapid reaction times.[4][5][8] However, initial attempts to cyclize segetalin precursors with HATU and HBTU were unsuccessful.[6]

Q3: Why might a cyclization reaction fail with a common coupling reagent like HATU but succeed with another like PyBOP?

A3: The success of a cyclization reaction is highly dependent on the peptide sequence, reaction conditions, and the specific mechanism of the coupling reagent. While HATU is a very efficient reagent, its activation mechanism or the conformation of the activated peptide intermediate may not be favorable for certain sequences. In the case of segetalins, initial attempts using common reagents like HATU or HBTU failed to yield any cyclized product.[6] The successful cyclization was achieved using the phosphonium salt-based reagent PyBOP.[6][9] This suggests that for the specific conformation of the segetalin linear precursor, the activation provided by PyBOP is more effective at promoting the intramolecular reaction over intermolecular side reactions.

Q4: How does reaction concentration impact the efficiency of macrocyclization?

A4: Reaction concentration is a critical factor. Macrocyclization reactions are typically performed under high dilution conditions (e.g., 10⁻³ M to 10⁻⁴ M).[6][9] This favors the intramolecular cyclization pathway over the intermolecular pathway, which leads to the formation of undesired oligomers. The synthesis of segetalin A, for example, was conducted at a highly dilute concentration of 10⁻⁴ M.[6][7] A more recent optimized protocol for other segetalins, including Segetalin C, utilized a concentration of 10⁻³ M.[6][9]

Troubleshooting Guide

Problem: My Segetalin C cyclization reaction failed. HPLC/MS analysis shows only the starting linear peptide or oligomeric byproducts.

• Answer/Solution: This is a common issue in segetalin synthesis.

  • Re-evaluate Your Coupling Reagent: If you are using aminium/uronium reagents like HATU or HBTU, consider switching to a phosphonium-based reagent. The established effective reagent for this specific cyclization is PyBOP (benzotriazol-1-yloxytripyrrolidinophosphonium hexafluorophosphate).[6][9] Initial attempts with HATU and HBTU for segetalin synthesis were reported to be unsuccessful.[6]

  • Check Your Concentration: Ensure you are working under sufficiently dilute conditions. A concentration of 10⁻³ M in DMF has been shown to be effective for the PyBOP-mediated cyclization of segetalins.[6][9]

  • Verify Solvent Purity: Use a high-purity, anhydrous solvent like DMF. Water can hydrolyze the activated ester intermediate, preventing cyclization.

  • Consider Peptide Conformation: The conformation of the linear precursor is crucial. Pre-organizing the peptide backbone with turn-inducing elements like proline can improve yields, a feature already present in Segetalin C's structure.[5]

Problem: The yield of my cyclized Segetalin C is very low.

• Answer/Solution: Low yields often result from a combination of incomplete reaction and side-product formation.

  • Optimize Reagent Equivalents: Ensure you are using the correct stoichiometry. Typically, the coupling reagent (PyBOP) and a base (like DIPEA or NMM) are used in slight excess relative to the linear peptide.

  • Increase Reaction Time: While some cyclizations are rapid, others may require longer reaction times. The synthesis of a Segetalin C analogue using DCC/NMM required 7 days, though this method has a high risk of racemization.[6][7] Monitor the reaction progress over time using analytical HPLC to determine the optimal reaction duration.

  • Purification Strategy: Efficient purification is key to a good isolated yield. Preparative RP-HPLC is the standard method for purifying the crude cyclic peptide from unreacted linear precursor, oligomers, and reagent-related byproducts.[6]

Problem: I am concerned about racemization at the C-terminal residue during cyclization.

• Answer/Solution: Racemization is a significant risk, especially during the activation of the C-terminal amino acid.[4]

  • Choice of Reagent and Additives: Phosphonium reagents like PyBOP are generally effective. The addition of racemization-suppressing additives like HOBt (Hydroxybenzotriazole) or HOAt (1-Hydroxy-7-azabenzotriazole) is a common strategy to minimize this side reaction, although the successful segetalin synthesis with PyBOP did not explicitly mention additional additives.[4][5][10]

  • Avoid Strong Bases and High Temperatures: Use a hindered base like DIPEA or NMM (N-methylmorpholine) and maintain a controlled temperature. The DCC/NMM synthesis of Segetalin C was performed at 0 °C to mitigate racemization, but it was a lengthy and complex process.[6][7]

  • Analyze Product Purity: After synthesis, use chiral analytical techniques or NMR analysis to confirm the stereochemical integrity of the final product.

Data Presentation: Comparison of Coupling Reagents for Segetalin Synthesis

Coupling Reagent	Additive/Base	Conditions	Peptide	Outcome	Reference
DPPA	N/A	Highly dilute (10⁻⁴ M)	Segetalin A	Successful, but DPPA is inefficient for sterically hindered bonds.	[6][7]
DCC	NMM	0 °C, 7 days	Segetalin C	Successful, but lengthy, complex, and high risk of racemization.	[6][7]
HATU	N/A	DMF	Segetalin Precursor	Failed to produce detectable cyclized product.	[6]
HBTU	N/A	DMF	Segetalin Precursor	Failed to produce detectable cyclized product.	[6]
PyBOP	N/A (Base likely used)	10⁻³ M in DMF	Segetalins A-K	Successful , identified as a highly effective reagent for this family.	[6][7][9]

Experimental Protocols

Optimized Protocol for PyBOP-Mediated Macrocyclization of Segetalin C

This protocol is based on the successful solid-phase synthesis strategy developed for the segetalin family.[6][7][9]

• Linear Peptide Synthesis:

  • The linear precursor of Segetalin C is assembled on a 2-chlorotrityl chloride resin using standard Fmoc-based solid-phase peptide synthesis (SPPS).

  • Coupling steps for linear chain elongation are mediated by HBTU/HOBt.

• Cleavage from Resin:

  • Once the linear sequence is complete, the peptide is cleaved from the resin while keeping the side-chain protecting groups intact. This is typically achieved using a mild solution of trifluoroethanol (TFE) in dichloromethane (B109758) (DCM).

• Macrocyclization:

  • Dissolve the crude linear peptide in high-purity DMF to achieve a final concentration of 10⁻³ M .

  • Add the coupling reagent, PyBOP (approx. 1.5 equivalents), and a suitable base such as DIPEA or NMM (approx. 3.0 equivalents) to the solution.

  • Stir the reaction mixture at room temperature. Monitor the reaction progress by taking aliquots and analyzing them via RP-HPLC and MS until the linear precursor is consumed.

• Deprotection and Purification:

  • After the reaction is complete, remove the solvent under vacuum.

  • Perform global side-chain deprotection using a standard cleavage cocktail (e.g., TFA/TIS/H₂O).

  • Purify the crude cyclic peptide by preparative RP-HPLC to obtain the final Segetalin C product with >95% purity.[6][9]

  • Confirm the structure and identity using HRESIMS and NMR spectroscopy.[6][9]

Visualizations

Caption: Workflow for the optimized synthesis of Segetalin C.

Caption: Troubleshooting decision tree for failed Segetalin C cyclization.

References

• 1. researchgate.net [researchgate.net]
• 2. Enhancing Peptide Cyclization: Unveiling the Key Roles of Coupling Reagents and Heat for Optimal Results - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Recent advances in peptide macrocyclization strategies - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D3CS01066J [pubs.rsc.org]
• 4. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]
• 5. Macrocyclization strategies for cyclic peptides and peptidomimetics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. BJOC - Efficient solid-phase synthesis and structural characterization of segetalins A–H, J and K [beilstein-journals.org]
• 7. beilstein-journals.org [beilstein-journals.org]
• 8. peptide.com [peptide.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

Troubleshooting multi-state conformational equilibrium of Segetalin C in solution

Welcome to the technical support center for researchers investigating the multi-state conformational equilibrium of Segetalin C. This resource provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during the synthesis, purification, and structural analysis of this cyclic peptide.

Frequently Asked Questions (FAQs)

Section 1: Sample Preparation and Handling

Q1: My synthetic Segetalin C has low purity after purification. What could be the cause?

A: Low purity is often traced back to issues during synthesis or purification.

• Synthesis: Incomplete couplings or side reactions during solid-phase peptide synthesis (SPPS) can be a major factor. Aggregation of the peptide on the resin can lead to incomplete deprotection and coupling steps.[1] For segetalins, using a coupling reagent like PyBOP has been shown to be effective for the challenging head-to-tail cyclization step.[2][3]

• Purification: Segetalin C is typically purified by preparative reverse-phase HPLC (RP-HPLC).[2][3] Poor resolution can result from using an inappropriate gradient, column overloading, or the presence of closely eluting side-products. Ensure your crude product is fully dissolved and consider optimizing the mobile phase gradient. Purity should be confirmed by analytical HPLC to be >95%.[2][3][4][5]

Q2: I suspect my Segetalin C sample is aggregating in solution. How can I confirm and prevent this?

A: Aggregation is a common issue with peptides, leading to broadened NMR signals and inaccurate concentration measurements.[6][7]

• Confirmation:

  • NMR Spectroscopy: Acquire a series of 1D ¹H NMR spectra at varying peptide concentrations (e.g., 0.1 mM to 5 mM).[7] Significant line broadening or changes in chemical shifts with increasing concentration suggest aggregation.[7]

  • Circular Dichroism (CD): CD spectroscopy is sensitive to changes in secondary structure that may accompany aggregation.[4] Monitor the CD spectrum as a function of concentration.[8]

• Prevention:

  • Solvent Choice: The conformational equilibrium of Segetalin C is known to be solvent-dependent.[2][3] Experiment with different solvents (e.g., DMSO-d₆, D₂O, methanol-d₄, or mixtures) as some may reduce aggregation.[9][10]

  • Adjust pH and Ionic Strength: Ensure the buffer pH is at least one unit away from the peptide's isoelectric point (pI).[11] Varying the salt concentration can also disrupt intermolecular interactions that lead to aggregation.[4][11]

  • Lower Concentration: Whenever possible, work at the lowest concentration that provides an adequate signal-to-noise ratio for your experiment.[4][6]

Section 2: NMR Spectroscopy

Q3: The peaks in my ¹H NMR spectrum of Segetalin C are very broad. What are the potential reasons and solutions?

A: Broad NMR peaks can obscure important structural information and have several causes.

• Chemical Exchange: Segetalin C exists in multiple conformations. If the rate of exchange between these states is on the same timescale as the NMR experiment (intermediate exchange), significant line broadening will occur.

  • Solution: Try acquiring spectra at different temperatures.[4][12] Lowering the temperature may slow the exchange enough to resolve separate signals for each conformer (slow exchange regime), while increasing the temperature might accelerate it into the fast exchange regime, resulting in sharp, averaged peaks.

• Aggregation: As discussed in Q2, aggregation leads to longer correlation times and broader signals.[4][6] Refer to the solutions in the previous section.

• Sample Viscosity: High sample viscosity can broaden lines. This is common in concentrated solutions.[6] Diluting the sample may help.

• Poor Shimming: An inhomogeneous magnetic field will cause peak broadening. Ensure the spectrometer is properly shimmed before acquisition.[13]

Q4: My 2D NMR spectra (COSY, TOCSY, NOESY) are too complex, with many overlapping signals. How can I resolve the assignments?

A: Spectral overlap is a significant challenge for cyclic peptides, especially those with conformational heterogeneity.[6][14]

• Vary Experimental Conditions: Acquire 2D spectra in different solvents or at different temperatures. Since the conformational equilibrium of Segetalin C is sensitive to these parameters, the relative populations of conformers will change, shifting the positions of cross-peaks and potentially resolving ambiguities.[2][15][16]

• Use Higher Field Strength: If available, use a higher-field NMR spectrometer. Increased magnetic field strength improves spectral dispersion, reducing overlap.[14]

• Heteronuclear NMR: If your peptide is isotopically labeled (¹³C, ¹⁵N), 2D and 3D heteronuclear experiments (e.g., HSQC, HMBC) can dramatically simplify assignment by spreading signals across additional dimensions.[6] For unlabeled peptides, natural abundance ¹³C-HSQC can still be very helpful for assigning carbon resonances.[17]

Q5: I am not observing enough NOE cross-peaks to determine a single structure for Segetalin C. Why is this happening?

A: A lack of sufficient NOEs is a classic problem when studying flexible molecules like Segetalin C.

• Conformational Averaging: In the presence of multiple conformations, the observed NOE intensity is an ensemble average, which is weighted by the population of each state and decays rapidly with distance (<1/r⁶>).[18] If a particular proton-proton distance is short in a minor conformer but long in the major one, the resulting NOE may be too weak to detect.

• Intermediate Correlation Time: Peptides of Segetalin C's size often have a molecular tumbling rate (correlation time) that results in very weak or zero NOE effects.[19][20]

  • Solution: Use a ROESY (Rotating-frame Overhauser Effect Spectroscopy) experiment instead of NOESY. ROE is less dependent on the correlation time and does not go through zero, making it more reliable for molecules of this size.[6][21]

  • Increase Viscosity: Acquiring spectra in a high-viscosity solvent (e.g., DMSO/glycerol mixture) can slow molecular tumbling and enhance the NOE effect.[19][20]

Section 3: Circular Dichroism (CD) Spectroscopy

Q6: My CD spectra for Segetalin C are inconsistent between measurements. What could be the problem?

A: Inconsistent CD spectra can arise from several sources.

• Concentration Errors: CD signal intensity is directly proportional to concentration. Ensure accurate determination of the peptide concentration (e.g., via UV absorbance if aromatic residues are present, or by amino acid analysis).

• Solvent Variability: The CD spectrum of Segetalin C is highly sensitive to solvent polarity.[2][3] Ensure your solvent composition is precise, especially for mixed solvent systems (e.g., water/TFE).[2][3] Small variations in the percentage of trifluoroethanol (TFE) can significantly alter the spectrum.

• Temperature Fluctuations: Ensure the sample temperature is stable and consistent across experiments, as temperature can shift conformational equilibria.[4][22]

• Cell Pathlength: Use a calibrated quartz cuvette and ensure it is clean and correctly positioned in the spectrometer.

Troubleshooting Guide: Uninterpretable NMR Spectrum

This guide provides a systematic workflow for addressing a common, complex issue: obtaining a crowded, broad, and seemingly unassignable NMR spectrum for Segetalin C.

Caption: Troubleshooting workflow for uninterpretable NMR spectra of Segetalin C.

Experimental Protocols

Protocol 1: NMR Sample Preparation and Analysis

This protocol outlines the steps for preparing a Segetalin C sample for NMR and acquiring standard 2D spectra to study conformational equilibrium.

• Peptide Purity and Quantification:

  • Ensure the lyophilized Segetalin C powder is of high purity (>95%), as confirmed by analytical RP-HPLC and mass spectrometry.[2]

  • Accurately weigh the peptide using a microbalance. Alternatively, determine the concentration of a stock solution using methods like quantitative amino acid analysis.

• Solvent Selection and Sample Preparation:

  • Choose an appropriate deuterated solvent (e.g., DMSO-d₆, D₂O, CD₃OD). Note that Segetalin C's conformation is solvent-dependent.[2][3] DMSO-d₆ is often a good starting point as it solubilizes most peptides and slows the exchange of amide protons.

  • Dissolve the peptide in the chosen solvent to a final concentration of 1-5 mM.[4][6] Higher concentrations improve signal-to-noise but increase the risk of aggregation.[6][7]

  • Transfer ~500 µL of the solution into a clean, high-quality NMR tube.

• NMR Data Acquisition:

  • Record a 1D ¹H spectrum to assess sample quality, including peak widths and signal dispersion.

  • Acquire a set of 2D homonuclear spectra at a controlled temperature (e.g., 298 K).[4]

    • TOCSY (Total Correlation Spectroscopy): To identify coupled spin systems corresponding to individual amino acid residues. Use a mixing time of ~80 ms.[4]

    • ROESY (Rotating-frame Overhauser Effect Spectroscopy): To identify through-space proximities (<5 Å) for sequential assignment and structure calculation. ROESY is preferred over NOESY for molecules of this size to avoid zero-crossing issues.[6][19]

  • If conformational exchange is suspected, repeat key experiments at different temperatures (e.g., 288 K, 308 K) to observe changes in peak intensities and positions.

Protocol 2: Circular Dichroism (CD) Spectroscopy

This protocol describes how to use CD to assess the secondary structure of Segetalin C and its dependence on the solvent environment.

• Sample Preparation:

  • Prepare a concentrated stock solution of Segetalin C in a suitable buffer or deionized water. Determine the concentration accurately.

  • Prepare final samples by diluting the stock solution into the desired solvents (e.g., 0.01x PBS, deionized H₂O, 30% TFE in water).[2][3] The final peptide concentration should be in the range of 10-50 µM for far-UV CD.

  • Prepare a "blank" sample containing only the solvent for baseline correction.

• Instrument Setup and Measurement:

  • Use a quartz cuvette with a short pathlength (e.g., 1 mm).

  • Set the instrument to scan the far-UV region (typically 190-250 nm) to probe peptide backbone conformation.[2][23]

  • Equilibrate the sample to the desired temperature in the spectrometer's sample holder.

  • First, record a baseline spectrum using the blank (solvent only).

  • Next, record the spectrum of the Segetalin C sample.

  • Average multiple scans (e.g., 3-5) to improve the signal-to-noise ratio.

• Data Processing:

  • Subtract the baseline spectrum from the sample spectrum.

  • Convert the raw data (ellipticity in millidegrees) to Mean Residue Ellipticity (MRE) to normalize for concentration, pathlength, and the number of residues.

Data Presentation

Table 1: Influence of Solvent on Segetalin C Conformation (Qualitative)

This table summarizes the expected qualitative impact of different solvents on the conformational ensemble of a flexible cyclic peptide like Segetalin C, based on published observations.[2][3][9][16]

Solvent System	Polarity	Hydrogen Bonding Capacity	Expected Impact on Conformation
Water / Aqueous Buffer	High	High (Donor & Acceptor)	Promotes conformations with exposed polar groups; may favor more extended or PPII-like states.
Trifluoroethanol (TFE) / H₂O	Medium	Low (Acceptor)	Stabilizes intramolecular hydrogen bonds, often inducing helical (α or 3₁₀) structures.
Methanol (MeOH)	Medium	Medium (Donor & Acceptor)	Can disrupt water-induced hydration shells, favoring different compact or turn structures.
Dimethyl Sulfoxide (DMSO)	High	High (Acceptor)	Aprotic polar solvent; effectively solvates the peptide while preserving amide H-bonds.

Visualizations

Caption: Integrated experimental workflow for characterizing Segetalin C's conformation.

Caption: Multi-state conformational equilibrium of Segetalin C in solution.

References

• 1. peptide.com [peptide.com]
• 2. BJOC - Efficient solid-phase synthesis and structural characterization of segetalins A–H, J and K [beilstein-journals.org]
• 3. beilstein-journals.org [beilstein-journals.org]
• 4. chem.uzh.ch [chem.uzh.ch]
• 5. researchgate.net [researchgate.net]
• 6. pharmacy.nmims.edu [pharmacy.nmims.edu]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Effects of solvents on the intrinsic propensity of peptide backbone conformations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Effects of solvents on the conformational profile of Balaram's peptide: a computational study - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 11. reddit.com [reddit.com]
• 12. Conformational preference for segetalins G and H, cyclic peptides with estrogen-like activity from seeds of Vaccaria segetalis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. NMR Artifacts - Max T. Rogers NMR [nmr.natsci.msu.edu]
• 14. UQ eSpace [espace.library.uq.edu.au]
• 15. Conformation and dynamics of a cyclic disulfide-bridged peptide: effects of temperature and solvent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Using 1H and 13C NMR chemical shifts to determine cyclic peptide conformations: a combined molecular dynamics and quantum mechanics approach - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 18. Structure Determination of Challenging Protein–Peptide Complexes Combining NMR Chemical Shift Data and Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pubs.acs.org [pubs.acs.org]
• 20. Conformations of Macrocyclic Peptides Sampled by Nuclear Magnetic Resonance: Models for Cell-Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. mdpi.com [mdpi.com]
• 23. Circular dichroism of peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

Enhancing the solubility of Segetalin C for bioassays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on enhancing the solubility of Segetalin C for bioassays. Segetalin C is a cyclic peptide with the sequence Cyclo(-Gly-Leu-His-Phe-Ala-Phe-Pro-).[1] Due to its cyclic nature and the presence of multiple hydrophobic residues (Leucine, Phenylalanine, Proline, Alanine), it often exhibits poor solubility in aqueous solutions, which can pose a significant challenge for accurate and reproducible bioassay results.[2][3][4]

This guide offers frequently asked questions (FAQs), troubleshooting protocols, and detailed experimental procedures to overcome these solubility challenges.

Frequently Asked Questions (FAQs)

Q1: What is Segetalin C and why is its solubility a concern for bioassays?

Q2: How do I determine the best starting solvent for Segetalin C?

A2: The first step is to analyze the peptide's amino acid composition to determine its overall charge.[7][8]

• Segetalin C Sequence: Cyclo(-Gly-Leu-His-Phe-Ala-Phe-Pro-)

• Analysis:

  • Acidic Residues (Asp, Glu): 0

  • Basic Residues (Lys, Arg, His): 1 (Histidine)

  • Hydrophobic Residues (Ala, Val, Ile, Leu, Met, Phe, Trp, Pro): 5 (Leu, Phe, Ala, Phe, Pro)

Q3: What are the recommended organic solvents for dissolving Segetalin C?

A3: For hydrophobic and neutral peptides, the recommended approach is to first create a concentrated stock solution in a pure organic solvent.[4] The most common choices are Dimethyl Sulfoxide (DMSO), Dimethyl Formamide (DMF), and Acetonitrile (ACN).[2][9] The choice may depend on the specific assay's tolerance.

Q4: What is the general procedure for dissolving Segetalin C for an aqueous bioassay?

A4: The recommended method is a two-step process:

• First, dissolve the lyophilized Segetalin C powder in a minimal volume of a pure organic solvent (e.g., DMSO) to create a high-concentration stock solution.[2]

• Then, slowly add this stock solution dropwise into your aqueous assay buffer while vortexing or stirring to achieve the desired final concentration.[2][3] This gradual dilution helps prevent the peptide from precipitating.[2]

Q5: What are the maximum recommended concentrations of organic solvents for cell-based assays?

A5: High concentrations of organic solvents can be toxic to cells or interfere with the assay.[10][11] It is crucial to keep the final concentration of the organic solvent in your assay as low as possible. For DMSO, a final concentration of less than 1% is generally recommended for most cellular assays, with many studies showing cytotoxic effects or altered cellular responses at concentrations above this level.[10][12] The tolerance of each cell line to a specific solvent should be determined empirically.

Troubleshooting Guide

Q: My Segetalin C powder will not dissolve in water or PBS buffer. What should I do?

A: This is expected behavior for a hydrophobic peptide.[2] Do not continue adding large volumes of aqueous buffer. Instead, follow the protocol for dissolving hydrophobic peptides by first using a small amount of an organic solvent like DMSO or DMF to create a concentrated stock, then diluting it into your aqueous buffer.[2][7]

Q: Segetalin C dissolved perfectly in DMSO, but it precipitated when I diluted it into my aqueous assay buffer. How can I fix this?

A: Precipitation upon dilution means you have exceeded the peptide's solubility limit in the final aqueous solution.[2] You can try the following troubleshooting steps:

• Lower the Final Concentration: The simplest solution is to prepare a more dilute final solution.

• Increase the Organic Co-solvent Percentage: Slightly increasing the percentage of the organic solvent (e.g., from 0.5% to 1% DMSO) in the final solution might help, but be mindful of your assay's tolerance.[10]

• Use Sonication: Briefly sonicate the final solution in a water bath to help break up aggregates and improve dissolution.[12]

• Adjust Buffer pH: Since Segetalin C contains Histidine, slightly acidifying the buffer (e.g., to pH 6.0) may increase its positive charge and improve solubility. However, ensure the pH is compatible with your assay.[13]

Q: My peptide solution is cloudy or contains visible particles after attempting to dissolve it. Can I still use it?

A: No. A cloudy or non-homogenous solution indicates that the peptide is not fully dissolved and has likely formed aggregates.[14] Using this solution will lead to inaccurate concentration and unreliable results. Before use, always centrifuge your peptide solution to pellet any undissolved material and use the clear supernatant.[3][12]

Q: How should I store my Segetalin C stock solutions?

A: To prevent degradation and repeated freeze-thaw cycles that can promote precipitation, it is highly recommended to store stock solutions in small, single-use aliquots in tightly sealed vials at -20°C or -80°C.[5][15] Before use, allow an aliquot to warm completely to room temperature before opening the vial.[2] If you need to prepare solutions in advance, they are generally usable for up to two weeks when stored at -20°C.[15]

Data Presentation

Table 1: Physicochemical Properties of Segetalin C

Property	Value	Reference(s)
Sequence	Cyclo(-Gly-Leu-His-Phe-Ala-Phe-Pro-)	[1]
Molecular Formula	C₄₃H₅₆N₈O₈	[15]
Molecular Weight	812.97 g/mol	[15]
Calculated Charge (pH 7)	Near-neutral to slightly positive (+1)	[7]
Classification	Hydrophobic, Cyclic Peptide	[3][4]

Table 2: Properties of Recommended Organic Solvents for Stock Solutions

Solvent	Key Characteristics	Reference(s)
Dimethyl Sulfoxide (DMSO)	Powerful solvent for many hydrophobic peptides. Hygroscopic.	[2]
Dimethyl Formamide (DMF)	Good alternative to DMSO.	[2][9]
Acetonitrile (ACN)	Effective for dissolving hydrophobic peptides. Can be used in reverse-phase HPLC.	[2][16]
Isopropanol / Ethanol	Can also be used but may be less effective for highly hydrophobic peptides.	[2][3]

Table 3: Recommended Maximum Solvent Concentrations for In Vitro Bioassays

Solvent	Recommended Max. Concentration	Notes	Reference(s)
DMSO	< 1% (v/v)	Cytotoxic effects are commonly observed above 2%. Some assays are sensitive to >0.5%.	[10]
Ethanol	< 1% (v/v)	Effects on cellular processes like ROS and IL-6 production have been noted.	[10][11]
DMF	< 0.5% (v/v)	Generally considered more toxic than DMSO.	[2][9]

Experimental Protocols

Protocol 1: Small-Scale Solubility Testing

This protocol helps determine the best solvent for Segetalin C without risking the entire sample.

• Aliquot a small, known amount of lyophilized Segetalin C (e.g., 1 mg) into a microcentrifuge tube.[7]

• Allow the peptide to warm to room temperature.[2]

• Add a small, measured volume of sterile deionized water (e.g., 100 µL) and vortex. Observe for dissolution.

• If not dissolved, try adding a buffer at the pH of your assay (e.g., PBS pH 7.4) and vortex.

• If the peptide remains insoluble, centrifuge the tube, carefully remove the aqueous solvent, and re-lyophilize the peptide to dryness if recovery is needed.

• Using the same peptide aliquot, add a minimal volume of 100% DMSO (e.g., 20 µL) to the dry powder. Vortex or sonicate for 10-15 seconds.[2] The peptide should dissolve to form a clear solution. This can now be used to prepare a stock solution.

Protocol 2: Preparation of a Segetalin C Stock Solution and Working Dilutions

This protocol details the standard method for solubilizing Segetalin C for bioassays.

• Preparation of Concentrated Stock:

  • Allow the vial of lyophilized Segetalin C to equilibrate to room temperature before opening.[2]

  • Add a precise volume of 100% DMSO to the vial to create a high-concentration stock solution (e.g., 10 mM).

  • Gently vortex the vial for 30 seconds. If the peptide is not fully dissolved, sonicate in a water bath for 10-15 seconds until the solution is clear.[2]

• Dilution into Aqueous Buffer:

  • Dispense the required volume of your final aqueous assay buffer into a new tube.

  • While gently vortexing the buffer, add the required volume of the DMSO-peptide stock solution drop-by-drop to the buffer to reach the desired final concentration.[2]

  • Visually inspect the final solution for any signs of precipitation (cloudiness).

• Final Preparation and Storage:

  • If the solution is clear, it is ready for use. If required for your application, filter the solution through a 0.22 µm sterile filter.[2]

  • Prepare single-use aliquots of the concentrated stock solution and store them at -20°C or -80°C.[15]

Visualizations

Caption: Troubleshooting workflow for peptide precipitation.

Caption: General workflow for peptide solubilization.

Caption: Impact of poor solubility on bioassay results.

References

• 1. Cancer Treatment by Caryophyllaceae-Type Cyclopeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Peptide Dissolving Guidelines - Creative Peptides [creative-peptides.com]
• 4. Solubility Guidelines for Peptides [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. Biological assay challenges from compound solubility: strategies for bioassay optimization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. biocat.com [biocat.com]
• 8. bachem.com [bachem.com]
• 9. peptide.com [peptide.com]
• 10. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. jpt.com [jpt.com]
• 13. The Solubility Challenge in Peptide Therapeutics | Blog | Biosynth [biosynth.com]
• 14. researchgate.net [researchgate.net]
• 15. CAS 177602-12-9 | Segetalin C [phytopurify.com]
• 16. Synthesis of Cyclic Peptides through Direct Aminolysis of Peptide Thioesters Catalyzed by Imidazole in Aqueous Organic Solutions - PMC [pmc.ncbi.nlm.nih.gov]

Strategies to suppress aspartimide formation in Segetalin C synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in peptide synthesis.

Topic: Aspartimide Formation in Segetalin C Synthesis

Frequently Asked Questions (FAQs)

Q1: How can I suppress aspartimide formation during the synthesis of Segetalin C?

Aspartimide formation is a side reaction specific to peptides containing aspartic acid (Asp) or asparagine (Asn) residues. The amino acid sequence of Segetalin C is cyclo(Gly-Leu-His-Phe-Ala-Phe-Pro)[1]. As this sequence does not contain an aspartic acid or asparagine residue, aspartimide formation is not a possible side reaction during the synthesis of Segetalin C . Therefore, specific strategies to suppress this particular side reaction are not necessary for this peptide.

The primary challenges in Segetalin C synthesis are related to the efficiency of the head-to-tail macrocyclization step[1].

General Troubleshooting Guide for Aspartimide Formation in Peptide Synthesis

For researchers working on other peptides that do contain aspartic acid, this guide provides strategies to troubleshoot and suppress aspartimide formation.

FAQs

Q2: What is aspartimide formation and why is it problematic?

Aspartimide formation is a base-catalyzed intramolecular side reaction that can occur during Fmoc-based solid-phase peptide synthesis (SPPS). The backbone amide nitrogen following an aspartic acid residue attacks the side-chain ester of the Asp, forming a five-membered succinimide (B58015) ring known as an aspartimide. This side reaction is problematic because the aspartimide ring can be opened by nucleophiles (like piperidine (B6355638) or water) to form a mixture of α- and β-aspartyl peptides, which are often difficult to separate from the desired product. Furthermore, the chiral center of the aspartic acid can racemize during this process, leading to the formation of D-aspartyl peptides and reducing the yield and purity of the target peptide.

Q3: Which peptide sequences are most susceptible to aspartimide formation?

The propensity for aspartimide formation is highly dependent on the amino acid sequence. Sequences where aspartic acid is followed by a small, sterically unhindered amino acid are particularly susceptible. The most problematic sequences include:

• Asp-Gly (D-G) : This is the most notorious sequence for aspartimide formation due to the lack of steric hindrance from the glycine (B1666218) residue.

• Asp-Asn (D-N)

• Asp-Ser (D-S)

• Asp-Thr (D-T)

• Asp-Arg (D-R)

Q4: How does temperature affect aspartimide formation?

Increased temperature significantly accelerates the rate of aspartimide formation. This is a critical consideration in microwave-assisted peptide synthesis, where elevated temperatures are used to speed up coupling and deprotection steps.

Strategies to Suppress Aspartimide Formation

There are several effective strategies to minimize or eliminate aspartimide formation. The choice of strategy depends on the susceptibility of the peptide sequence and the desired purity of the final product.

Modification of Fmoc Deprotection Conditions

A straightforward approach is to alter the composition of the Fmoc deprotection solution to reduce its basicity.

• Addition of an Acidic Additive: Adding a weak acid like 1-hydroxybenzotriazole (B26582) (HOBt) or formic acid to the piperidine deprotection solution can buffer the basicity and significantly reduce aspartimide formation[2].

• Using a Weaker Base: Replacing piperidine with a weaker base like piperazine (B1678402) has been shown to be effective in suppressing aspartimide formation, although Fmoc removal may be slower[2].

Use of Sterically Hindered Aspartic Acid Protecting Groups

A highly effective strategy is to replace the standard Fmoc-Asp(OtBu)-OH with an analog that has a bulkier side-chain protecting group. This steric hindrance physically blocks the intramolecular nucleophilic attack that initiates aspartimide formation.

Backbone Protection

This strategy involves modifying the backbone amide nitrogen of the amino acid C-terminal to the aspartic acid residue, thereby preventing it from acting as a nucleophile. The use of a 2,4-dimethoxybenzyl (Dmb) protected dipeptide, such as Fmoc-Asp-Gly(Dmb)-OH, is a very effective approach for the problematic Asp-Gly sequence. The Dmb group is cleaved during the final TFA cleavage step.

Data Presentation

The following tables summarize quantitative data from comparative studies on the effectiveness of different strategies to suppress aspartimide formation.

Table 1: Comparison of Aspartic Acid Side-Chain Protecting Groups

Fmoc-Asp Derivative	% Target Peptide Remaining*	Reference
Fmoc-Asp(OtBu)-OH	5.0%
Fmoc-Asp(OMpe)-OH	36.0%

*Model peptide VKDGYI treated with 20% piperidine in DMF for an extended period.

Table 2: Effect of Deprotection Reagent on Aspartimide Formation

Deprotection Reagent	% Aspartimide Formed	% D-Asp Formed	Reference
20% Piperidine in DMF	31.5%	9.6%
5% Piperazine in DMF	16.2%	1.8%
20% Piperidine, 0.1M HOBt in DMF	12.0%	4.5%
5% Piperazine, 0.1M HOBt in DMF	6.8%	1.2%

Experimental Protocols

Protocol 1: Fmoc Deprotection with HOBt Additive

Objective: To reduce aspartimide formation by buffering the basicity of the deprotection solution.

Materials:

• Peptide-resin

• N,N-Dimethylformamide (DMF)

• Piperidine

• 1-Hydroxybenzotriazole (HOBt)

Procedure:

• Reagent Preparation: Prepare a fresh deprotection solution of 20% (v/v) piperidine and 0.1 M HOBt in DMF.

• Resin Swelling: Swell the peptide-resin in DMF for 30 minutes.

• Deprotection: Drain the DMF and add the deprotection solution to the resin.

• Reaction: Gently agitate the resin for the desired time (e.g., 2 x 10 minutes).

• Washing: Drain the deprotection solution and wash the resin thoroughly with DMF (5-7 times) to remove piperidine, HOBt, and the cleaved Fmoc adduct.

Protocol 2: Coupling of a Dmb-Protected Dipeptide

Objective: To prevent aspartimide formation by backbone protection of the Asp-Gly motif.

Materials:

• Fmoc-Asp(OtBu)-Gly(Dmb)-OH

• Coupling reagent (e.g., HATU)

• N,N-Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF)

• Deprotected peptide-resin

Procedure:

• Amino Acid Activation: Dissolve Fmoc-Asp(OtBu)-Gly(Dmb)-OH (1.5 eq) and HATU (1.45 eq) in DMF. Add DIPEA (3.0 eq) and allow the mixture to pre-activate for 1-2 minutes.

• Coupling: Add the activated amino acid solution to the deprotected peptide-resin.

• Reaction: Agitate the reaction vessel for 2-4 hours at room temperature.

• Washing: Drain the coupling solution and wash the resin with DMF, DCM, and then DMF.

• Monitoring: Perform a Kaiser test to confirm the completion of the coupling reaction.

Visualizations

Caption: Mechanism of base-catalyzed aspartimide formation.

Caption: Decision workflow for selecting an aspartimide suppression strategy.

References

• 1. BJOC - Efficient solid-phase synthesis and structural characterization of segetalins A–H, J and K [beilstein-journals.org]
• 2. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Validating the Cytotoxic Target of a Novel Cyclopeptide, Segetalin C, in Cancer Cells: A Methodological Guide

For Researchers, Scientists, and Drug Development Professionals

The discovery of novel bioactive compounds with cytotoxic properties against cancer cells is a critical first step in the development of new oncologic therapies. Segetalin C, a cyclopeptide with the sequence Cyclo(-Gly-Leu-His-Phe-Ala-Phe-Pro-), represents such a potential starting point. However, identifying its specific molecular target is paramount to understanding its mechanism of action, predicting its efficacy and potential toxicities, and developing it into a viable therapeutic agent.

This guide provides a comprehensive overview of a robust, multi-step experimental workflow to identify and validate the cytotoxic target of a novel compound like Segetalin C. We will present detailed protocols for key experiments, showcase how to present quantitative data for clear comparison, and illustrate complex workflows and pathways using diagrams. While direct experimental data on Segetalin C's target is not yet publicly available, this guide will use a hypothetical target, "Kinase X," to illustrate the validation process.

Phase 1: Target Identification - Finding the Molecular Binding Partner

The initial phase aims to generate a list of potential protein targets that directly bind to Segetalin C. A combination of approaches is often most effective.

Common Target Identification Strategies:

• Affinity-Based Methods: These techniques utilize a modified version of the compound to "pull down" its binding partners from a cell lysate. A common approach is to immobilize a biotinylated or otherwise tagged version of Segetalin C on beads.

• Expression-Based Methods: Techniques like proteomics (e.g., SILAC) or transcriptomics (e.g., RNA-seq) can identify changes in protein or gene expression in response to Segetalin C treatment, providing clues about the pathways it affects.

• Computational Prediction: In silico methods like molecular docking can predict potential binding partners based on the three-dimensional structure of Segetalin C and known protein structures.

A typical workflow for target identification is outlined below.

Figure 1. Workflow for affinity-based target identification.

Experimental Protocol: Affinity Pulldown Assay

This protocol describes the use of biotinylated Segetalin C to capture binding proteins from a cancer cell lysate.

• Preparation of Reagents:

  • Synthesize a biotinylated version of Segetalin C (Bio-Segetalin C).

  • Prepare lysis buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40, and protease/phosphatase inhibitors).

  • Prepare wash buffers of varying stringency (e.g., lysis buffer with decreasing concentrations of detergent).

  • Prepare elution buffer (e.g., 2% SDS in 50 mM Tris-HCl).

• Cell Lysis:

  • Culture a relevant cancer cell line (e.g., HeLa or A549) to ~80-90% confluency.

  • Harvest cells and lyse them in ice-cold lysis buffer.

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris. Collect the supernatant.

• Affinity Pulldown:

  • Incubate the cleared cell lysate with Bio-Segetalin C for 2-4 hours at 4°C with gentle rotation.

  • As a negative control, incubate a separate aliquot of lysate with free biotin.

  • Add streptavidin-coated magnetic beads to the lysate and incubate for another hour at 4°C.

• Washing and Elution:

  • Use a magnetic rack to capture the beads. Discard the supernatant.

  • Wash the beads sequentially with wash buffers to remove non-specifically bound proteins.

  • Elute the specifically bound proteins by boiling the beads in elution buffer.

• Analysis:

  • Separate the eluted proteins by SDS-PAGE and visualize with silver or Coomassie staining.

  • Excise protein bands that are unique to the Bio-Segetalin C pulldown.

  • Identify the proteins using liquid chromatography-tandem mass spectrometry (LC-MS/MS) and database searching.

Phase 2: Target Validation - Confirming the Functional Interaction

Once a list of candidate targets is generated, the next crucial step is to validate which of these are responsible for the cytotoxic effect of Segetalin C.

Key Validation Experiments:

• Cellular Thermal Shift Assay (CETSA): This assay confirms direct target engagement within intact cells. The principle is that a protein becomes more thermally stable when bound to a ligand.

• Genetic Knockdown/Knockout: Using siRNA, shRNA, or CRISPR/Cas9 to reduce or eliminate the expression of the candidate target protein. If the protein is the true target, its depletion should alter the cells' sensitivity to Segetalin C.

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)

• Cell Treatment:

  • Culture cancer cells and treat them with either Segetalin C (at a concentration that elicits a biological response) or a vehicle control (e.g., DMSO) for 2-4 hours.

• Heat Shock:

  • Aliquot the treated cell suspensions into PCR tubes.

  • Heat the aliquots at a range of temperatures (e.g., 40°C to 70°C) for 3 minutes using a thermal cycler. Maintain one aliquot at room temperature as a non-heated control.

• Lysis and Protein Quantification:

  • Lyse the cells by freeze-thawing.

  • Centrifuge the lysates at 20,000 x g for 20 minutes at 4°C to separate soluble proteins from precipitated aggregates.

  • Collect the supernatant and quantify the amount of the soluble candidate target protein (e.g., "Kinase X") at each temperature point using Western blotting or ELISA.

• Data Analysis:

  • Plot the percentage of soluble target protein relative to the non-heated control against the temperature. A shift in the melting curve to higher temperatures in the Segetalin C-treated samples indicates target engagement.

Experimental Protocol: siRNA-Mediated Target Knockdown

• siRNA Transfection:

  • Seed cancer cells in 96-well plates.

  • Transfect the cells with siRNA targeting the candidate protein ("Kinase X") or a non-targeting control siRNA using a suitable transfection reagent.

• Validation of Knockdown:

  • After 48-72 hours, lyse a subset of the cells and confirm the reduction of "Kinase X" protein levels via Western blotting.

• Cytotoxicity Assay:

  • Treat the remaining siRNA-transfected cells with a range of concentrations of Segetalin C.

  • After 72 hours, assess cell viability using an MTT or similar assay.

• Data Analysis:

  • Calculate the IC50 values for Segetalin C in both the target-knockdown and control cells. A significant increase in the IC50 value upon target knockdown provides strong evidence for on-target activity.

Data Presentation: Summarizing Validation Results

Quantitative data from validation experiments should be presented in clear, comparative tables.

Table 1: Hypothetical CETSA Data for Target "Kinase X"

Treatment	Tagg (°C)
Vehicle Control	52.5
Segetalin C (10 µM)	58.0

Tagg represents the temperature at which 50% of the protein has aggregated.

Table 2: Hypothetical Cytotoxicity Data after siRNA Knockdown of "Kinase X"

siRNA Treatment	Segetalin C IC50 (µM)	Fold Shift
Non-targeting Control	5.2	1.0
Kinase X siRNA	48.5	9.3

Phase 3: Pathway Analysis and Comparison with Alternatives

Validating the target allows for the placement of Segetalin C's action within a known biological context. If "Kinase X" is a validated target, its role in signaling pathways can be investigated.

Figure 2. Hypothetical pathway showing Segetalin C inhibiting its target.

Once the target is known, Segetalin C can be objectively compared to other existing inhibitors of the same target.

Table 3: Comparative Performance of "Kinase X" Inhibitors

Compound	Type	Target Binding Affinity (Kd, nM)	Cell-Based IC50 (nM)	Key Off-Targets
Segetalin C	Cyclopeptide	150	520	TBD
Inhibitor A	Small Molecule	25	150	Kinase Y, Kinase Z
Inhibitor B	Monoclonal Antibody	2	-	None known

TBD: To be determined.

Conclusion

The validation of a cytotoxic target is a rigorous, multi-faceted process that is essential for the progression of a novel compound from a hit to a lead candidate. By employing a systematic approach that combines target identification techniques like affinity pulldown with robust validation methods such as CETSA and genetic knockdown, researchers can build a strong evidence package for the mechanism of action of compounds like Segetalin C. This foundational knowledge is indispensable for guiding further preclinical and clinical development, ultimately increasing the probability of translating a promising discovery into an effective cancer therapy.

Comparative Analysis of Segetalin C and Segetalin E's Cytotoxic Effects: A Guide for Researchers

A comprehensive review of the available scientific literature on the cytotoxic properties of Segetalin C and Segetalin E, including experimental data, protocols, and relevant signaling pathways.

Data Presentation: Cytotoxic Activity

Quantitative data on the cytotoxic effects of Segetalin E has been reported against several cancer cell lines. In contrast, specific cytotoxic activity data, such as IC50 values, for Segetalin C remains to be elucidated in published studies.

Compound	Cell Line	Assay	IC50 Value	Reference
Segetalin E	P-388 (Murine Lymphocytic Leukemia)	MTT	40 µg/mL	[1]
DLA (Dalton's Lymphoma Ascites)	Not Specified	Not Specified	Data Unavailable
EAC (Ehrlich Ascites Carcinoma)	Not Specified	Not Specified	Data Unavailable
Segetalin C	Various Cancer Cell Lines	-	Data Not Available	-

Note: While a study mentioned the synthesis and investigation of Segetalin C as a novel antifungal and cytotoxic agent, specific IC50 values against cancer cell lines were not provided in the accessible literature.[2]

Experimental Protocols

The following are detailed methodologies for key experiments typically employed to assess the cytotoxic effects and apoptotic mechanisms of natural compounds like Segetalin C and Segetalin E.

Cytotoxicity Assessment: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability.

Protocol:

• Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: Treat the cells with various concentrations of Segetalin C or Segetalin E. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the treated cells for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. During this time, mitochondrial dehydrogenases in viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a specific wavelength (typically between 500 and 600 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

Apoptosis Assessment: Caspase Activity Assay

Caspases are a family of proteases that play a crucial role in initiating and executing apoptosis. Measuring their activity provides direct evidence of apoptosis induction.

Protocol:

• Cell Treatment: Treat cancer cells with Segetalin C or Segetalin E at concentrations around their IC50 values for a defined period.

• Cell Lysis: Lyse the cells to release their cytoplasmic contents, including caspases.

• Substrate Addition: Add a specific luminogenic or fluorogenic substrate for the caspase of interest (e.g., Caspase-3/7, Caspase-8, Caspase-9) to the cell lysate.

• Incubation: Incubate the mixture to allow the activated caspases to cleave the substrate.

• Signal Detection: Measure the resulting luminescent or fluorescent signal, which is proportional to the caspase activity.

• Data Analysis: Compare the signal from treated cells to that of untreated cells to determine the fold-increase in caspase activity.

Mandatory Visualization

Experimental Workflow for Cytotoxicity Analysis

Caption: A general workflow for assessing the cytotoxic effects of Segetalin C and E.

Generalized Apoptotic Signaling Pathways

Given the lack of specific mechanistic data for Segetalin C and E, the following diagram illustrates the two major apoptotic pathways that are likely involved in their cytotoxic action, based on the known mechanisms of other cyclopeptides.

Caption: Generalized intrinsic and extrinsic apoptosis signaling pathways.

Concluding Remarks

The available evidence suggests that Segetalin E possesses cytotoxic activity against various cancer cell lines. While direct cytotoxic data for Segetalin C is currently lacking in the scientific literature, its structural similarity to other bioactive cyclopeptides suggests it may also exhibit such properties. The likely mechanism of action for these compounds is the induction of apoptosis.

Further research is warranted to fully elucidate and directly compare the cytotoxic potential of Segetalin C and Segetalin E. Such studies should include head-to-head comparisons on a panel of cancer cell lines, detailed mechanistic investigations to identify the specific signaling pathways they modulate, and in vivo studies to assess their therapeutic potential. This guide serves as a foundational resource to inform and direct future investigations into these promising natural compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Vaccaria segetalis: A Review of Ethnomedicinal, Phytochemical, Pharmacological, and Toxicological Findings [frontiersin.org]

Unlocking the Therapeutic Potential of Segetalins: A Comparative Guide to their Structure-Activity Relationships

An in-depth analysis of the segetalin family of cyclic peptides reveals key structural determinants for their diverse biological activities, offering a roadmap for the design of novel therapeutics. This guide provides a comparative overview of their structure-activity relationships, supported by experimental data and detailed methodologies, for researchers, scientists, and drug development professionals.

The segetalins, a family of cyclic peptides isolated from the seeds of Vaccaria segetalis, have garnered significant interest in the scientific community due to their diverse and potent biological activities. These activities, ranging from estrogenic and uterine contractile effects to cytotoxicity against cancer cells and vasorelaxation, are intricately linked to their unique cyclic structures and specific amino acid sequences. Understanding the relationship between their chemical structure and biological function is paramount for the rational design of new and improved therapeutic agents.

Comparative Biological Activities of Segetalins

The biological activities of various segetalin family members have been evaluated through a series of in vitro and in vivo studies. The following table summarizes the key quantitative data, providing a clear comparison of their potencies.

Segetalin	Amino Acid Sequence	Estrogenic Activity	Uterine Contraction	Cytotoxicity (IC50)	Vasorelaxant Activity	Anthelmintic Activity
Segetalin A	cyclo(-Gly-Val-Pro-Val-Trp-Ala-)	Active[1]	-	Not reported	-	-
Segetalin B	cyclo(-Gly-Val-Ala-Trp-Ala-)	Active[1]	Contractile[1]	Not reported	-	-
Segetalin E	cyclo(-Gly-Tyr-Val-Pro-Leu-Trp-Pro-)	Not reported	-	P-388: 49.2 µM[1]DLA: 3.71 µM[1][2]EAC: 9.11 µM[1][2]	-	Active (2 mg/mL)[1][2]
Segetalin F	cyclo(-Tyr-Ser-Ser-Lys-Pro-Ser-Ala-Ser)	Not reported	-	Not reported	Active[1]	-
Segetalin G	cyclo(-Gly-Val-Lys-Tyr-Ala-)	Active[1]	-	Not reported	Active[1]	-
Segetalin H	cyclo(-Gly-Tyr-Arg-Phe-Ser-)	Active[1]	-	Not reported	Active[1]	-

Key Structure-Activity Relationship Insights

Estrogenic and Uterine Contractile Activity

The estrogenic activity of segetalins A, B, G, and H is a significant area of interest. Studies suggest that specific structural features are crucial for this activity. The presence of amino acid sequences such as Trp-Ala-Gly-Val or Tyr-Ala-Gly-Val appears to be important.[1] Furthermore, the conformation of the peptide, particularly the presence of β-turns, plays a critical role. Segetalin A possesses two β-turns, while segetalin B has one.[1] The cyclic nature of these peptides is also a determining factor for their estrogenic properties.[1] The contractile effect of segetalin B on uterine tissue is noteworthy, and the similarity in the peptide sequences of segetalin A and B, specifically the Gly-Val and Trp-Ala motifs, is thought to contribute to their similar biological activities.[1]

Cytotoxic Activity

Segetalin E has demonstrated moderate to high cytotoxic activity against various cancer cell lines.[1][2] Its potent inhibitory action against Dalton's lymphoma ascites (DLA) and Ehrlich's ascites carcinoma (EAC) cell lines, with IC50 values of 3.71 µM and 9.11 µM respectively, highlights its potential as an anticancer agent.[1][2] The structure-activity relationships for the cytotoxic effects of other segetalins are yet to be fully elucidated, presenting an opportunity for further investigation.

Vasorelaxant Activity

Segetalins F, G, and H have been reported to exhibit vasorelaxant properties.[1] The structural requirements for this activity are still under investigation, but the cyclic nature and specific amino acid compositions of these peptides are likely key contributors.

Experimental Protocols

To ensure the reproducibility and validation of the cited biological activities, detailed experimental methodologies are crucial.

Cytotoxicity Assay (MTT Assay)

The cytotoxic activity of segetalins is commonly determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Protocol:

• Cell Seeding: Cancer cell lines (e.g., P-388, DLA, EAC) are seeded in 96-well plates at a density of approximately 2 x 10^4 cells/well and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: The cells are then treated with increasing concentrations of the segetalin compounds for a specified period, typically 48 hours.

• MTT Addition: Following treatment, the medium is removed, and MTT solution (e.g., 0.5 mg/mL in PBS) is added to each well. The plates are then incubated for 4 hours at 37°C to allow for the formation of formazan (B1609692) crystals.

• Solubilization: The MTT solution is removed, and a solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO), is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value (the concentration of the compound that inhibits cell growth by 50%) is determined.

Uterine Contraction Assay

The uterotonic activity of segetalins can be assessed using isolated uterine tissue preparations.

Protocol:

• Tissue Preparation: Uterine tissue is obtained from an appropriate animal model (e.g., rat) and dissected into longitudinal strips.

• Organ Bath Setup: The uterine strips are mounted in an organ bath containing a physiological salt solution (e.g., De Jalon's solution) maintained at 32°C and continuously aerated.

• Equilibration: The tissue is allowed to equilibrate for a period of time (e.g., 60 minutes) under a resting tension.

• Compound Addition: Segetalin compounds are added to the organ bath in a cumulative manner, and the resulting isometric contractions are recorded using a force-displacement transducer.

• Data Analysis: The contractile responses are measured and compared to a standard uterotonic agent (e.g., oxytocin) to determine the relative potency of the segetalins.

Visualizing the Workflow and Relationships

To better understand the experimental process and the relationships between structure and activity, the following diagrams are provided.

Caption: Experimental workflow for segetalin synthesis and biological evaluation.

Caption: Key structural determinants of segetalin biological activities.

Future Directions

The study of the segetalin family presents a promising frontier in drug discovery. While initial SAR studies have provided valuable insights, further research is needed to fully understand their mechanisms of action and to explore the therapeutic potential of a wider range of synthetic analogs. Future investigations should focus on:

• Quantitative SAR: Expanding the quantitative analysis of estrogenic and vasorelaxant activities across a broader library of segetalin analogs.

• Mechanism of Action: Elucidating the specific signaling pathways through which segetalins exert their biological effects.

• In Vivo Efficacy: Evaluating the in vivo efficacy and safety of the most potent segetalin compounds in relevant animal models.

By continuing to unravel the intricate structure-activity relationships of the segetalin family, the scientific community can pave the way for the development of novel and effective treatments for a variety of diseases.

References

• 1. Cancer Treatment by Caryophyllaceae-Type Cyclopeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthetic and biological studies on natural cyclic heptapeptide: segetalin E - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Antifungal Action of Segetalin C: A Comparative Analysis

For Immediate Release

In the ongoing search for novel antifungal agents, the cyclic peptide Segetalin C has emerged as a compound of interest, demonstrating notable activity against pathogenic fungi such as Candida albicans and various dermatophytes.[1][2][3] This guide provides a comparative analysis of Segetalin C's antifungal profile against two widely used antifungal drugs with distinct mechanisms of action: the azole Fluconazole and the echinocandin Caspofungin. While the precise mechanism of Segetalin C is still under investigation, this document summarizes its known antifungal efficacy and explores potential mechanisms in the context of established antifungal strategies.

Comparative Antifungal Potency

The minimum inhibitory concentration (MIC) is a key indicator of an antifungal agent's effectiveness. The following table summarizes the reported MIC values for Segetalin C, Fluconazole, and Caspofungin against the common fungal pathogen Candida albicans.

Antifungal Agent	Target Organism	MIC Range (µg/mL)	Primary Mechanism of Action
Segetalin C	Candida albicans	6[1]	Under Investigation
Fluconazole	Candida albicans	0.25 - ≥128[4]	Ergosterol Biosynthesis Inhibition[5]
Caspofungin	Candida albicans	0.0079 - 4[6]	β-(1,3)-D-Glucan Synthesis Inhibition[7]

Note: MIC values can vary depending on the specific strain and testing methodology.

Unraveling the Mechanism: Established Pathways vs. a Novel Contender

The antifungal efficacy of Fluconazole and Caspofungin stems from their ability to disrupt essential fungal cellular structures—the cell membrane and the cell wall, respectively.

Fluconazole's Mode of Action: As a triazole antifungal, Fluconazole targets the enzyme lanosterol (B1674476) 14-α-demethylase, which is crucial for the biosynthesis of ergosterol.[5] Ergosterol is a vital component of the fungal cell membrane, analogous to cholesterol in mammalian cells. By inhibiting its synthesis, Fluconazole disrupts membrane integrity, leading to increased permeability and ultimately inhibiting fungal growth.

Caspofungin's Mode of Action: Caspofungin belongs to the echinocandin class of antifungals and acts by non-competitively inhibiting the enzyme β-(1,3)-D-glucan synthase.[7] This enzyme is responsible for synthesizing β-(1,3)-D-glucan, a major structural polymer of the fungal cell wall. The inhibition of its synthesis compromises the cell wall's integrity, rendering the fungal cell susceptible to osmotic stress and lysis.

Segetalin C's Potential Mechanisms: While the exact mechanism of Segetalin C remains to be fully elucidated, many antimicrobial peptides exert their effects by interacting with and disrupting the cell membrane or cell wall of pathogens.[8] Based on the known actions of other cyclic peptides, potential antifungal mechanisms for Segetalin C could involve:

• Membrane Permeabilization: Direct interaction with the fungal cell membrane, leading to pore formation and leakage of cellular contents.

• Inhibition of Cell Wall Synthesis: Interference with the synthesis of key cell wall components like chitin (B13524) or glucan.

Further experimental investigation is required to confirm the precise mode of action of Segetalin C.

Visualizing Antifungal Mechanisms and Experimental Workflows

To illustrate the distinct mechanisms of action and the experimental approaches to investigate them, the following diagrams are provided in the DOT language for Graphviz.

Figure 1: Comparative signaling pathways of Fluconazole and Caspofungin.

Figure 2: General experimental workflow for antifungal mechanism investigation.

Experimental Protocols

To facilitate further research into the antifungal mechanism of Segetalin C, detailed methodologies for key experiments are provided below.

Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines.[9]

Objective: To determine the lowest concentration of an antifungal agent that inhibits the visible growth of a fungus.

Materials:

• Fungal isolate (e.g., Candida albicans)

• Antifungal agents (Segetalin C, Fluconazole, Caspofungin)

• RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

• Sterile 96-well microtiter plates

• Spectrophotometer

• Incubator (35°C)

Procedure:

• Inoculum Preparation: Culture the fungal isolate on Sabouraud Dextrose Agar at 35°C for 24 hours. Suspend several colonies in sterile saline and adjust the turbidity to match a 0.5 McFarland standard (approximately 1-5 x 10^6 CFU/mL). Further dilute this suspension in RPMI-1640 medium to achieve a final inoculum concentration of 0.5-2.5 x 10^3 CFU/mL.

• Antifungal Dilution: Prepare serial twofold dilutions of the antifungal agents in RPMI-1640 medium in the 96-well plates. The final volume in each well should be 100 µL.

• Inoculation: Add 100 µL of the prepared fungal inoculum to each well containing the antifungal dilutions. Include a growth control well (inoculum without drug) and a sterility control well (medium only).

• Incubation: Incubate the plates at 35°C for 24-48 hours.

• MIC Determination: The MIC is the lowest concentration of the antifungal agent at which there is no visible growth.

Cell Membrane Permeability Assay (Propidium Iodide Uptake)

Objective: To assess damage to the fungal cell membrane by measuring the uptake of the fluorescent dye propidium (B1200493) iodide (PI). PI can only enter cells with compromised membranes.[10][11]

Materials:

• Fungal cells treated with antifungal agents

• Propidium Iodide (PI) solution (e.g., 1 mg/mL in water)

• Phosphate-buffered saline (PBS)

• Fluorescence microscope or flow cytometer

Procedure:

• Cell Treatment: Incubate fungal cells with various concentrations of the antifungal agents (e.g., at their MIC) for a defined period. Include an untreated control.

• Staining: Harvest the cells by centrifugation, wash with PBS, and resuspend in PBS. Add PI to a final concentration of 1-5 µg/mL and incubate in the dark for 15-30 minutes.

• Visualization: Observe the cells under a fluorescence microscope using an appropriate filter set for PI (excitation ~535 nm, emission ~617 nm).[10] Alternatively, quantify the percentage of PI-positive cells using a flow cytometer.

• Interpretation: An increase in the number of red fluorescent cells in the treated samples compared to the control indicates membrane damage.

Cell Wall Integrity Assay (Calcofluor White Staining)

Objective: To detect alterations or damage to the fungal cell wall by staining with Calcofluor White, a fluorescent dye that binds to chitin.[12][13][14]

Materials:

• Fungal cells treated with antifungal agents

• Calcofluor White solution (e.g., 0.1% w/v)

• 10% Potassium Hydroxide (KOH) (optional, for clearing cellular debris)

• Fluorescence microscope

Procedure:

• Cell Treatment: Treat fungal cells with the antifungal agents as described above.

• Staining: Place a drop of the cell suspension on a microscope slide. Add a drop of Calcofluor White solution (and a drop of 10% KOH if needed).[14]

• Incubation: Allow the stain to incubate for 1-5 minutes.

• Visualization: Observe the cells under a fluorescence microscope with a UV excitation filter (excitation ~380 nm, emission ~475 nm).[13]

• Interpretation: In untreated cells, Calcofluor White will produce a bright, uniform fluorescence at the cell wall, particularly at the septa and bud scars. Drug-induced cell wall damage may result in aberrant staining patterns, such as diffuse fluorescence, clumping of chitin, or cell lysis.

Conclusion

Segetalin C presents a promising avenue for the development of new antifungal therapies. While its precise mechanism of action is yet to be fully elucidated, its efficacy against Candida albicans is evident. By employing the standardized experimental protocols outlined in this guide, researchers can systematically investigate the effects of Segetalin C on the fungal cell membrane and cell wall. A thorough comparison with well-characterized antifungals like Fluconazole and Caspofungin will be instrumental in positioning Segetalin C within the landscape of antifungal agents and guiding future drug development efforts.

References

• 1. researchgate.net [researchgate.net]
• 2. Cyclic Peptides with Antifungal Properties Derived from Bacteria, Fungi, Plants, and Synthetic Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and pharmacological investigation of segetalin C as a novel antifungal and cytotoxic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Fluconazole versus Candida albicans: A Complex Relationship - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Requirement for Ergosterol in V-ATPase Function Underlies Antifungal Activity of Azole Drugs | PLOS Pathogens [journals.plos.org]
• 6. Interlaboratory Variability of Caspofungin MICs for Candida spp. Using CLSI and EUCAST Methods: Should the Clinical Laboratory Be Testing This Agent? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Targeting the fungal cell wall: current therapies and implications for development of alternative antifungal agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Broth Microdilution In Vitro Screening: An Easy and Fast Method to Detect New Antifungal Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Propidium Iodide Assay Protocol | Technical Note 183 [denovix.com]
• 11. Propidium Iodide Assay Protocol - Creative Biolabs [creative-biolabs.com]
• 12. Calcofluor white fungal cell wall staining - PombEvolution [pombevolution.eu]
• 13. Calcofluor White Staining: Principle, Procedure, and Application • Microbe Online [microbeonline.com]
• 14. static.igem.org [static.igem.org]

Unveiling the Conformational Secrets of Segetalin C: A Comparative Guide to Secondary Structure Validation by CD Spectroscopy

For researchers, scientists, and drug development professionals, understanding the three-dimensional structure of bioactive peptides is paramount to elucidating their mechanism of action and optimizing their therapeutic potential. This guide provides a comprehensive comparison of Circular Dichroism (CD) spectroscopy for the validation of the secondary structure of Segetalin C, a cyclic peptide with promising pharmacological activities. We present supporting experimental data, detailed protocols, and a comparative analysis with alternative analytical techniques.

Segetalin C: A Bioactive Cyclic Peptide with a Defined β-Sheet Structure

Segetalin C, a cyclic heptapeptide (B1575542) isolated from the seeds of Vaccaria segetalis, has garnered significant interest for its potential biological activities. Elucidating its secondary structure is a critical step in understanding its structure-activity relationship. Circular Dichroism (CD) spectroscopy has proven to be an invaluable tool for this purpose, revealing that Segetalin C predominantly adopts a β-sheet conformation in solution.[1][2] However, it is noteworthy that the conformation of Segetalin C is sensitive to the solvent environment, suggesting a dynamic structure that can adapt to different polarities.[1]

Quantitative Analysis of Segetalin C and Related Peptides by CD Spectroscopy

CD spectroscopy measures the differential absorption of left- and right-circularly polarized light by chiral molecules, providing characteristic spectra for different protein secondary structures. The far-UV region (190–250 nm) is particularly informative for peptide backbone conformation.

Key spectral features for common secondary structures include:

• α-helix: Negative bands around 222 nm and 208 nm, and a positive band around 192 nm.[1][2]

• β-sheet: A negative band between 210-220 nm and a positive band below 200 nm.[1][2]

• Random coil: A negative band near 198 nm and a weak positive band around 218 nm.[1]

Table 1: Qualitative CD Spectroscopy Data for Segetalin C and Related Peptides

Peptide	Predominant Secondary Structure (in aqueous buffer/H₂O)	Key CD Spectral Features (Qualitative)	Reference
Segetalin C	β-sheet	Definitive β-sheet signature (minimum around 217 nm)	[1]
Segetalin A	β-sheet	Definitive β-sheet signature (minimum around 217 nm)	[1]
Segetalin D	β-sheet	Definitive β-sheet signature (minimum around 217 nm)	[1]

Experimental Protocol: CD Spectroscopy of Cyclic Peptides

A standardized protocol is crucial for obtaining high-quality and reproducible CD data. The following is a general methodology adapted for the analysis of cyclic peptides like Segetalin C.[3][4][5][6]

1. Sample Preparation:

• Purity: Ensure the peptide sample is of high purity (>95%), as impurities can significantly affect the CD spectrum.[4]

• Solvent: Dissolve the peptide in the desired buffer or solvent. For comparative studies, spectra should be recorded in various solvents (e.g., 10 mM phosphate (B84403) buffer pH 7.4, deionized water, and 30% TFE in water). The buffer itself should be optically transparent in the far-UV region.[3][4]

• Concentration: Prepare a stock solution of the peptide and determine its concentration accurately. A typical concentration for far-UV CD is in the range of 0.1-0.2 mg/mL.[5][6]

• Blank: Prepare a blank solution containing the exact same buffer or solvent composition as the sample.[3]

2. Data Acquisition:

• Instrument: Use a calibrated CD spectropolarimeter.

• Cuvette: Use a quartz cuvette with a short path length (e.g., 1 mm) for far-UV measurements to minimize solvent absorbance.[3][5]

• Parameters:

  • Wavelength range: 190-260 nm.[3]

  • Data pitch: 0.5 - 1.0 nm.

  • Scanning speed: 50 nm/min.

  • Bandwidth: 1.0 nm.

  • Accumulations: 3-5 scans to improve the signal-to-noise ratio.

• Procedure:

  • Record the spectrum of the blank solution.

  • Thoroughly clean and dry the cuvette.

  • Record the spectrum of the peptide sample.

3. Data Processing and Analysis:

• Blank Subtraction: Subtract the blank spectrum from the sample spectrum.

• Conversion to Molar Ellipticity: Convert the raw data (in millidegrees) to molar residue ellipticity ([θ]) using the following equation: [θ] = (θ * 100 * MRW) / (c * l) where:

  • θ is the observed ellipticity in degrees.

  • MRW is the mean residue weight (molecular weight of the peptide / number of amino acid residues).

  • c is the concentration of the peptide in mg/mL.

  • l is the path length of the cuvette in cm.

• Secondary Structure Estimation: Use deconvolution algorithms (e.g., CONTIN, SELCON, CDSSTR) to estimate the percentage of α-helix, β-sheet, and other secondary structures.[7]

Visualizing the Workflow

The following diagram illustrates the experimental workflow for the validation of Segetalin C's secondary structure.

Caption: Workflow for Segetalin C secondary structure validation.

Comparison with Alternative Techniques

While CD spectroscopy is a powerful and rapid tool for secondary structure analysis, it provides low-resolution information. For a more detailed structural elucidation, it is often complemented by other techniques.

Table 2: Comparison of Analytical Techniques for Peptide Secondary Structure Determination

Technique	Principle	Advantages	Disadvantages
Circular Dichroism (CD) Spectroscopy	Differential absorption of circularly polarized light.	- Rapid and requires small sample amounts.- Provides information on global secondary structure content.- Sensitive to conformational changes.	- Low resolution, does not provide atomic-level detail.- Deconvolution algorithms can have limitations.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Exploits the magnetic properties of atomic nuclei.	- Provides high-resolution 3D structure in solution.- Can study dynamics and intermolecular interactions.- No need for crystallization.	- Requires larger sample amounts and isotopic labeling for larger peptides.- Data acquisition and analysis can be time-consuming.- Limited to smaller proteins/peptides.
X-ray Crystallography	Diffraction of X-rays by a single crystal.	- Provides atomic-resolution 3D structure.- Can be used for large proteins and complexes.	- Requires the growth of high-quality crystals, which can be challenging.- Provides a static picture of the molecule in a crystalline state, which may not fully represent its solution conformation.
Vibrational Circular Dichroism (VCD)	Differential absorption of circularly polarized infrared light.	- Sensitive to the local chiral environment of individual amide bonds.- Can provide more detailed information on β-sheet and turn structures than conventional CD.	- Lower signal-to-noise ratio than conventional CD.- Requires more specialized equipment.
Raman Spectroscopy	Inelastic scattering of monochromatic light.	- Provides information on specific vibrational modes of the peptide backbone and side chains.- Can be used to study subtle conformational changes.- Can be performed in aqueous solutions and solid state.	- Raman scattering is a weak phenomenon, requiring sensitive detection.- Fluorescence from the sample can interfere with the Raman signal.

Conclusion

CD spectroscopy is a robust and efficient technique for the initial validation and comparative analysis of the secondary structure of cyclic peptides like Segetalin C. The available data strongly supports a predominant β-sheet conformation for Segetalin C in solution, a crucial piece of information for understanding its biological function. For a comprehensive structural characterization, integrating CD data with high-resolution techniques such as NMR or X-ray crystallography is recommended. The continued application of these analytical tools will be instrumental in unlocking the full therapeutic potential of the segetalin family of peptides.

References

• 1. researchgate.net [researchgate.net]
• 2. beilstein-journals.org [beilstein-journals.org]
• 3. americanpeptidesociety.org [americanpeptidesociety.org]
• 4. The Best Practices for Sample Preparation in Circular Dichroism Spectroscopy Analysis | MtoZ Biolabs [mtoz-biolabs.com]
• 5. medschool.cuanschutz.edu [medschool.cuanschutz.edu]
• 6. sites.krieger.jhu.edu [sites.krieger.jhu.edu]
• 7. Estimation of protein secondary structure from circular dichroism spectra: comparison of CONTIN, SELCON, and CDSSTR methods with an expanded reference set - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Estrogen-Like Activity of Segetalin C versus Segetalins A and B

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the estrogen-like activity of three cyclic peptides isolated from the seeds of Vaccaria segetalis: Segetalin C, Segetalin A, and Segetalin B. The information presented is based on available scientific literature and aims to assist researchers in understanding the relative potencies and potential mechanisms of action of these compounds.

Executive Summary

Scientific studies have demonstrated that Segetalins A and B possess estrogen-like activity, with Segetalin B exhibiting a higher potency than Segetalin A. In contrast, Segetalin C, along with Segetalin D, has not shown any noticeable estrogenic activity in the assays reported in the literature. This suggests a significant structure-activity relationship among these closely related cyclic peptides, where minor variations in their amino acid sequence and conformation likely dictate their ability to interact with and activate estrogen receptors.

Comparative Estrogenic Activity

Compound	Estrogen-Like Activity Level	Supporting Evidence
Segetalin A	Present	Demonstrated estrogen-like activity in in vivo assays[1].
Segetalin B	Higher than Segetalin A	Reported to have a more potent estrogenic effect compared to Segetalin A[2].
Segetalin C	Not Noticeable	Found to lack significant estrogen-like activity in reported studies.

Experimental Methodologies for Assessing Estrogen-Like Activity

The estrogenic potential of compounds like segetalins is typically evaluated using a combination of in vitro and in vivo assays. These experiments are designed to measure various aspects of estrogen receptor activation and the subsequent physiological responses.

In Vitro Assays

1. Estrogen Receptor (ER) Reporter Gene Assay:

This assay is a common method to screen for estrogenic or antiestrogenic activity of compounds.

• Principle: Genetically modified cells, often human cell lines like MCF-7 (breast cancer) or HEK293 (human embryonic kidney), are used. These cells contain an estrogen receptor (ERα or ERβ) and a reporter gene (e.g., luciferase or β-galactosidase) linked to an estrogen response element (ERE). When an estrogenic compound binds to the ER, the receptor-ligand complex binds to the ERE, inducing the expression of the reporter gene. The resulting signal (light from luciferase, color change from β-galactosidase) is proportional to the estrogenic activity of the compound.

• Cell Culture: Cells are maintained in a phenol (B47542) red-free medium supplemented with charcoal-stripped serum to eliminate any background estrogenic activity.

• Treatment: Cells are treated with a range of concentrations of the test compounds (e.g., Segetalin A, B, C) and a positive control (e.g., 17β-estradiol). A vehicle control (e.g., DMSO) is also included.

• Data Analysis: The activity of the reporter gene is measured using a luminometer or spectrophotometer. The results are often expressed as a percentage of the maximal response induced by 17β-estradiol, and EC50 values (the concentration at which 50% of the maximal response is observed) are calculated.

2. MCF-7 Cell Proliferation (E-SCREEN) Assay:

This assay is based on the estrogen-dependent proliferation of the MCF-7 human breast cancer cell line.

• Principle: MCF-7 cells are estrogen-responsive, and their proliferation is stimulated by estrogens. The increase in cell number after exposure to a test compound is used as a measure of its estrogenic activity.

• Cell Culture and Seeding: MCF-7 cells are cultured in an estrogen-depleted medium for several days to arrest cell growth. They are then seeded into multi-well plates.

• Treatment: The cells are treated with various concentrations of the segetalins, a positive control (17β-estradiol), and a vehicle control.

• Measurement of Proliferation: After an incubation period of several days, cell proliferation is quantified using methods such as the sulforhodamine B (SRB) assay, MTT assay, or by direct cell counting.

• Data Analysis: The proliferative effect is calculated relative to the control, and the relative proliferative potency is determined by comparing the EC50 of the test compound to that of 17β-estradiol.

In Vivo Assay

1. Uterotrophic Assay in Ovariectomized Rodents:

This is a classic in vivo assay to assess the estrogenic activity of a substance by measuring the increase in uterine weight in immature or ovariectomized female rodents.

• Animal Model: Immature or adult female rats or mice are surgically ovariectomized to remove the endogenous source of estrogens. The animals are allowed a recovery period for the uterus to regress.

• Dosing: The animals are administered the test compounds (e.g., Segetalins A, B, C), a positive control (e.g., ethinylestradiol), or a vehicle control for a set number of consecutive days via oral gavage or subcutaneous injection.

• Endpoint Measurement: After the treatment period, the animals are euthanized, and their uteri are excised and weighed (both wet and blotted weight).

• Data Analysis: A statistically significant increase in uterine weight in the treated groups compared to the vehicle control group indicates estrogenic activity.

Visualizing the Mechanisms

To better understand the experimental processes and the underlying biological pathways, the following diagrams are provided.

Experimental workflow for assessing estrogen-like activity.

The estrogenic effects of compounds like Segetalins A and B are mediated through the estrogen receptor signaling pathway. Upon binding to the estrogen receptor, these compounds can initiate a cascade of events leading to changes in gene expression.

Simplified classical estrogen receptor signaling pathway.

Conclusion

The available evidence strongly indicates that Segetalin C does not share the estrogen-like properties of Segetalins A and B. Segetalin B appears to be the most potent of the three in this regard. This clear distinction in biological activity underscores the importance of specific structural motifs for receptor interaction and subsequent signaling. For researchers in drug development, this highlights Segetalin C as a potentially non-hormonally active compound, which could be advantageous in applications where estrogenic side effects are undesirable. Further quantitative studies are warranted to precisely determine the binding affinities and activation potentials of these segetalins for different estrogen receptor subtypes.

References

• 1. Estrogen-like activity of cyclic peptides from Vaccaria segetalis extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. frontiersin.org [frontiersin.org]

A Comparative Guide to the Efficacy of Segetalin C and Other Caryophyllaceae Cyclopeptides

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological efficacy of Segetalin C with other notable cyclopeptides isolated from the Caryophyllaceae family. The information is supported by experimental data from peer-reviewed literature, with detailed methodologies for key assays and visualizations of relevant biological pathways and workflows.

Introduction to Caryophyllaceae Cyclopeptides

Cyclopeptides from the Caryophyllaceae plant family are a diverse group of ribosomally synthesized and post-translationally modified peptides, typically consisting of five to twelve amino acid residues.[1] These compounds have garnered significant interest due to their wide range of biological activities, including cytotoxic, antimicrobial, immunosuppressive, and estrogen-like effects.[2][3] Segetalins, a prominent subgroup isolated from Vaccaria segetalis (formerly Saponaria vaccaria), exemplify this functional diversity. While many segetalins have been studied for activities like vasorelaxation (Segetalins F, G, H) and estrogenic effects (Segetalins A, B, G, H), recent focus has shifted towards their potential as cytotoxic and antimicrobial agents.[2][4] This guide specifically evaluates the efficacy of Segetalin C in comparison to its analogues and other related cyclopeptides.

Quantitative Efficacy Data

The following tables summarize the quantitative data on the cytotoxic and antimicrobial activities of Segetalin C and other representative cyclopeptides from the Caryophyllaceae family.

Table 1: Cytotoxic Activity of Segetalins

Cyclopeptide	Amino Acid Sequence	Cell Line	Efficacy Metric (IC₅₀/CTC₅₀)	Citation(s)
Segetalin C	Cyclo(-Gly-Leu-His-Phe-Ala-Phe-Pro-)	DLA (Dalton's Lymphoma Ascites)	3.35 µM	[5]
EAC (Ehrlich's Ascites Carcinoma)	5.72 µM	[5]
Segetalin E	Cyclo(-Gly-Tyr-Val-Pro-Leu-Trp-Pro-)	DLA	3.71 µM	[2][6]
EAC	9.11 µM	[2][6]
P-388 (Murine Lymphocytic Leukemia)	~49.2 µM (40 µg/mL)	[2]

IC₅₀ (Median Inhibitory Concentration) and CTC₅₀ (Median Cytotoxic Concentration) values represent the concentration of a compound required to inhibit a biological process or kill 50% of cells, respectively.

Table 2: Cytotoxic Activity of Other Caryophyllaceae Cyclopeptides

Cyclopeptide Group	Cyclopeptide(s)	Cell Line(s)	Efficacy Metric (IC₅₀)	Citation(s)
Yunnanins	Yunnanin A & C	J774.A1, WEHI-164, HEK-293	2.1 - 7.5 µg/mL	[2]
Dichotomins	Dichotomin H & I	P-388	3.0 µg/mL & 2.3 µg/mL	[2]
Cherimolacyclopeptides	Cherimolacyclopeptide A	KB (Human Epidermoid Carcinoma)	0.6 µM	[2]
Cherimolacyclopeptide B	KB	45 µM	[2]

Table 3: Antimicrobial and Other Biological Activities

Cyclopeptide	Biological Activity	Target/Assay	Observations	Citation(s)
Segetalin C	Antifungal	Candida albicans, Dermatophytes	Good activity	[5]
Segetalin A	Estrogenic	Uterine weight in ovariectomized rats	Active	[2]
Segetalin B	Estrogenic, Contractile	Uterine weight; Aorta contraction	Active	[2]
Segetalins F, G, H	Vasorelaxant	Norepinephrine-induced rat aorta contraction	Potent relaxant activity	[2]
Segetalins G, H	Estrogenic	Uterine weight in ovariectomized rats	Active	[4]
Segetalin E	Anthelmintic	Earthworms (M. konkanensis, P. corethruses)	Active at 2 mg/mL	[2][6]

Experimental Protocols

Detailed methodologies for the key bioassays are provided below. These are standardized protocols that form the basis of the data presented.

Cytotoxicity Assessment: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method to assess cell metabolic activity, which serves as a measure of cell viability and cytotoxicity.[7]

Principle: Metabolically active cells possess mitochondrial dehydrogenase enzymes that reduce the yellow, water-soluble MTT to a purple, insoluble formazan (B1609692). The amount of formazan produced is directly proportional to the number of viable cells.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 × 10⁴ cells/well in 100 µL of culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test cyclopeptides (e.g., Segetalin C) in culture medium. After incubation, replace the old medium with 100 µL of medium containing the various concentrations of the test compounds. Include a vehicle control (medium with the solvent used to dissolve the peptides) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the plate for the desired exposure period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of MTT labeling reagent (5 mg/mL in PBS) to each well for a final concentration of 0.5 mg/mL.[8]

• Formazan Formation: Incubate the plate for 4 hours under the same conditions. During this time, viable cells will convert the MTT into formazan crystals.

• Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[8]

• Absorbance Reading: Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution. Measure the absorbance of each well using a microplate reader at a wavelength between 550 and 600 nm (e.g., 570 nm). A reference wavelength of >650 nm can be used to subtract background absorbance.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability percentage against the compound concentration to determine the IC₅₀ or CTC₅₀ value.

Antifungal Susceptibility: Broth Microdilution Method

This method determines the Minimum Inhibitory Concentration (MIC) of an antifungal agent, which is the lowest concentration that prevents the visible growth of a fungus. The protocol is based on the Clinical and Laboratory Standards Institute (CLSI) guidelines.[6]

Principle: A standardized fungal inoculum is challenged with serial dilutions of an antifungal agent in a liquid broth medium. After incubation, the wells are visually inspected for growth.

Protocol:

• Inoculum Preparation: Culture the fungal strain (e.g., Candida albicans) on an appropriate agar (B569324) plate (e.g., Sabouraud Dextrose Agar) for 24-48 hours.[6] Prepare a suspension in sterile saline and adjust its turbidity to match a 0.5 McFarland standard (approximately 1-5 x 10⁶ CFU/mL).[4] Further dilute this suspension in the appropriate broth medium (e.g., RPMI 1640) to achieve the final desired inoculum concentration.

• Compound Dilution: In a 96-well microtiter plate, perform two-fold serial dilutions of the test cyclopeptide. Dispense 100 µL of broth into wells 2-11. Add 200 µL of the starting compound solution (at twice the highest final concentration desired) to well 1. Transfer 100 µL from well 1 to well 2, mix, and continue this serial dilution process down to well 10. Discard 100 µL from well 10. Well 11 serves as a growth control (no compound).[4]

• Inoculation: Add 100 µL of the standardized fungal inoculum to each well (wells 1-11), bringing the final volume to 200 µL. This step also dilutes the compound concentrations to their final test range. Include a sterility control well containing 200 µL of uninoculated medium.

• Incubation: Incubate the plate at 35°C for 24-48 hours.

• MIC Determination: After incubation, determine the MIC by visually inspecting the wells. The MIC is the lowest concentration of the cyclopeptide at which there is a significant inhibition of fungal growth compared to the growth control well.

Visualizations: Pathways and Workflows

Diagrams created using Graphviz (DOT language) illustrate key processes and pathways relevant to the study of these cyclopeptides.

Experimental and Analytical Workflow

The following diagram outlines the general workflow from the synthesis of cyclopeptides to the identification of bioactive candidates.

General workflow for cyclopeptide synthesis and bioactivity screening.

Potential Signaling Pathway: Intrinsic Apoptosis

The cytotoxic activity observed for Segetalin C and E suggests an induction of programmed cell death, or apoptosis. While the specific pathway for these cyclopeptides has not been elucidated, the intrinsic (mitochondrial) pathway is a common mechanism for cytotoxic compounds.

References

• 1. PI3K / Akt Signaling | Cell Signaling Technology [cellsignal.com]
• 2. Trypan Blue Assay Protocol | Technical Note 181 [denovix.com]
• 3. Trypan Blue Staining Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Broth Microdilution In Vitro Screening: An Easy and Fast Method to Detect New Antifungal Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. broadpharm.com [broadpharm.com]
• 8. merckmillipore.com [merckmillipore.com]

Safety & Regulatory Compliance

Safeguarding Research: A Comprehensive Guide to the Proper Disposal of Segetalin C

For researchers, scientists, and drug development professionals, the responsible management and disposal of specialized compounds like Segetalin C are paramount to ensuring a safe laboratory environment and maintaining regulatory compliance. Segetalin C, a cyclic peptide isolated from the seeds of Vaccaria segetalis, belongs to a class of compounds with known biological activities.[1][2][3] Due to the potential bioactivity and the general principle of treating all research chemicals with caution, a structured approach to its disposal is essential.

Immediate Safety and Handling

Before initiating any disposal procedures, it is imperative to adhere to standard laboratory safety protocols. This includes the use of appropriate personal protective equipment (PPE) such as lab coats, safety glasses, and chemical-resistant gloves.[4] All handling of solid Segetalin C should be performed in a well-ventilated area, preferably within a fume hood, to prevent the inhalation of any airborne particles.[4][5]

Segetalin C: Key Chemical and Physical Data

While comprehensive environmental and toxicological data for Segetalin C is limited, a summary of its known chemical properties is provided below. This information is crucial for understanding its chemical nature and for making informed decisions regarding its handling and disposal.

Property	Value	Source
Chemical Formula	C40H51N9O7
Average Molecular Weight	769.904 g/mol
Appearance	Solid (likely)	[6]
Water Solubility	0.051 g/L (Predicted)
logP	1.57 (Predicted)
pKa (Strongest Acidic)	11.5 (Predicted)
pKa (Strongest Basic)	6.53 (Predicted)

Step-by-Step Disposal Protocol for Segetalin C

The following protocol outlines a recommended, step-by-step procedure for the safe disposal of Segetalin C and associated waste. This process is designed to comply with general laboratory chemical waste guidelines.

Step 1: Waste Segregation and Collection

• Identify all Segetalin C waste streams. This includes unused or expired solid Segetalin C, solutions containing Segetalin C, contaminated consumables (e.g., pipette tips, vials, gloves, and absorbent paper), and rinsate from cleaning contaminated glassware.

• Segregate waste at the point of generation. Use separate, clearly labeled, and leak-proof containers for solid and liquid waste.[7] High-density polyethylene (B3416737) (HDPE) containers are generally suitable for this purpose.[5]

• Never mix Segetalin C waste with other incompatible waste streams.

Step 2: Container Labeling

• Label all waste containers clearly and accurately. The label should include:

  • The words "Hazardous Waste"

  • The full chemical name: "Segetalin C"

  • The CAS Number: 177602-12-9[8]

  • The primary hazards (e.g., "Chemical Waste," "Bioactive")

  • The accumulation start date (the date the first waste is added to the container)

Step 3: Waste Storage

• Store waste containers in a designated and secure satellite accumulation area within the laboratory.

• Ensure containers are kept closed except when adding waste.

• Utilize secondary containment (e.g., a chemical-resistant tray) to mitigate potential spills.

Step 4: Decontamination of Labware

• Empty containers that held Segetalin C should be triple-rinsed with an appropriate solvent (e.g., ethanol (B145695) or methanol).

• Collect the rinsate from the triple rinse and dispose of it as hazardous liquid chemical waste.[7]

• After triple-rinsing, deface the original label on the container. The decontaminated container may then be disposed of as regular laboratory glass or plastic waste, in accordance with your institution's policies.

Step 5: Final Disposal

• Consult your institution's Environmental Health and Safety (EHS) office for specific procedures and to schedule a waste pickup.[4][9]

• Do not dispose of Segetalin C down the drain or in the regular trash.[4][9]

• Final disposal should be conducted through a licensed hazardous waste disposal contractor. The most common and recommended method is incineration at a permitted facility .[7]

Experimental Protocols: General Chemical Waste Management

While a specific experimental protocol for the disposal of Segetalin C is not available, the principles of safe laboratory chemical waste management are well-established. The procedures outlined above are based on these general protocols. For any novel peptide or compound where a specific SDS is unavailable, the default procedure should be to treat it as hazardous chemical waste and follow the institutional guidelines for its disposal.

Segetalin C Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Segetalin C waste, from generation to final disposal.

Caption: Workflow for the proper disposal of Segetalin C waste.

References

• 1. Cancer Treatment by Caryophyllaceae-Type Cyclopeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BJOC - Efficient solid-phase synthesis and structural characterization of segetalins A–H, J and K [beilstein-journals.org]
• 3. beilstein-journals.org [beilstein-journals.org]
• 4. peptide24.store [peptide24.store]
• 5. benchchem.com [benchchem.com]
• 6. fishersci.com [fishersci.com]
• 7. benchchem.com [benchchem.com]
• 8. CAS 177602-12-9 | Segetalin C [phytopurify.com]
• 9. benchchem.com [benchchem.com]

Personal protective equipment for handling Segetalin C

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the use of appropriate personal protective equipment is mandatory.

PPE Category	Item	Standard/Specification	Purpose
Eye Protection	Safety Glasses/Goggles	ANSI Z87.1 or equivalent	Protects eyes from dust particles and splashes.[1]
Hand Protection	Nitrile Gloves	Chemical-resistant	Prevents skin contact with the compound.[1][2]
Body Protection	Laboratory Coat	Standard lab coat	Protects skin and clothing from contamination.[1][2]
Respiratory Protection	Fume Hood	N/A	Recommended when handling powder to avoid inhalation.[1][2]

Operational Plan: Handling and Storage

Handling:

• Always handle Segetalin C in a well-ventilated area, preferably within a chemical fume hood to prevent the inhalation of fine particles.[1][2]

• Avoid generating dust when working with the solid compound.[1][3]

• Prevent direct contact with skin and eyes.[1][3]

• In case of accidental contact, immediately flush the affected area with copious amounts of water.[1][3]

• Use dedicated and clean spatulas and weighing papers for transfers.

Storage:

• Store Segetalin C in a tightly sealed container.[3][4][5]

• Keep in a cool, dry place to maintain stability.[3][4] For long-term storage, refrigeration or freezing is recommended.[5]

Disposal Plan

Proper disposal of Segetalin C and any contaminated materials is critical to prevent environmental contamination and ensure laboratory safety.

• Solid Waste: All solid waste, including contaminated gloves, weighing papers, and pipette tips, must be collected in a designated and clearly labeled hazardous chemical waste container.[1][2]

• Liquid Waste: If Segetalin C is dissolved in a solvent, the resulting solution must be collected in a labeled container for liquid chemical waste.

• Follow all federal, state, and local environmental regulations for chemical waste disposal.[4][6]

Experimental Workflow: Handling Segetalin C

Caption: Logical workflow for the safe handling and disposal of Segetalin C.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. peptide.co.jp [peptide.co.jp]
• 4. peptide.com [peptide.com]
• 5. CAS 177602-12-9 | Segetalin C [phytopurify.com]
• 6. fishersci.com [fishersci.com]